Antibacterial agent 258

Core Science & Biosynthesis

Whitepaper: The Mechanism of Action of Antibacterial Agent 258

A Technical Guide for Drug Development Professionals

Abstract

The rise of multidrug-resistant bacteria presents a formidable challenge to global health. In response, novel therapeutic agents with unique mechanisms of action are critically needed. This document provides a comprehensive technical overview of Antibacterial Agent 258 (hereafter "Agent 258"), a novel synthetic compound demonstrating potent bactericidal activity, particularly against Gram-positive pathogens. Agent 258 exerts its effect by selectively targeting and inhibiting UDP-N-acetylglucosamine enolpyruvyl transferase (MurA), a crucial enzyme in the initial cytoplasmic stage of peptidoglycan biosynthesis.[1][2] This inhibition disrupts the formation of the bacterial cell wall, leading to rapid cell lysis and death.[1] This guide details the enzymatic inhibition, antibacterial efficacy, and the logical experimental framework used to elucidate the mechanism of action of Agent 258.

Introduction

The bacterial cell wall is an ideal target for antimicrobial therapy due to its essential role in maintaining cell integrity and the absence of a homologous structure in mammalian cells.[1][] The primary structural component of the bacterial cell wall is peptidoglycan, a polymer of alternating N-acetylglucosamine (NAG) and N-acetylmuramic acid (NAM) residues cross-linked by short peptides.[4][5] The biosynthesis of peptidoglycan is a complex, multi-step process that begins in the cytoplasm, making the enzymes in this pathway attractive targets for new antibiotics.[2][6]

Agent 258 was identified through a high-throughput screening campaign designed to find inhibitors of essential bacterial enzymes. Its chemical structure, a novel phosphonate (B1237965) derivative, showed promise for targeting enzymes involved in phosphoenolpyruvate (B93156) (PEP) utilization. Subsequent studies confirmed that Agent 258's primary target is the MurA enzyme, which catalyzes the first committed step in peptidoglycan synthesis: the transfer of an enolpyruvyl group from PEP to UDP-N-acetylglucosamine (UNAG).[1][7] This mechanism is analogous to the well-characterized antibiotic fosfomycin, though Agent 258 exhibits a distinct kinetic profile and potency.[7][8]

Core Mechanism of Action: Inhibition of MurA

Agent 258 functions as a potent and selective inhibitor of the MurA enzyme. The mechanism involves the formation of a stable, non-covalent adduct within the enzyme's active site. This binding is enhanced by the presence of the substrate UNAG, which induces a conformational change in the enzyme, making the active site more accessible to the inhibitor.[7] By blocking the binding of phosphoenolpyruvate (PEP), Agent 258 effectively halts the production of UDP-N-acetylglucosamine-enolpyruvate, a foundational precursor for the peptidoglycan monomer.[1][6] The downstream effect is a complete cessation of cell wall construction, leading to structural instability and bacteriolysis in growing cells.[9]

Signaling Pathway Diagram

The diagram below illustrates the cytoplasmic stage of peptidoglycan synthesis and the specific point of inhibition by Agent 258.

Caption: Inhibition of the peptidoglycan synthesis pathway by Agent 258.

Quantitative Efficacy Data

The antibacterial activity of Agent 258 has been quantified through a series of standardized assays. The data demonstrates potent activity against a panel of clinically relevant Gram-positive and select Gram-negative bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) Data

The MIC, defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, was determined using the broth microdilution method.

Bacterial Strain	Type	MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)	Gram-positive	0.5
Staphylococcus aureus (MRSA, BAA-1717)	Gram-positive	1
Streptococcus pneumoniae (ATCC 49619)	Gram-positive	0.25
Enterococcus faecalis (ATCC 29212)	Gram-positive	2
Enterococcus faecalis (VRE, ATCC 51299)	Gram-positive	4
Escherichia coli (ATCC 25922)	Gram-negative	32
Pseudomonas aeruginosa (ATCC 27853)	Gram-negative	>128

Table 2: Time-Kill Kinetics against S. aureus

Time-kill assays were performed to assess the bactericidal or bacteriostatic nature of Agent 258. The data shows a rapid, concentration-dependent reduction in bacterial viability.

Time (hours)	1x MIC (log10 CFU/mL)	4x MIC (log10 CFU/mL)	8x MIC (log10 CFU/mL)	Growth Control (log10 CFU/mL)
0	6.0	6.0	6.0	6.0
2	5.1	4.2	3.5	6.8
4	4.3	3.1	<2.0	7.5
8	3.2	<2.0	<2.0	8.6
24	<2.0	<2.0	<2.0	9.1

Note: A ≥3-log10 reduction in CFU/mL is indicative of bactericidal activity.

Table 3: MurA Enzyme Inhibition Kinetics

The inhibitory activity of Agent 258 against purified S. aureus MurA was determined via spectrophotometric assay.

Compound	IC₅₀ (nM)	Kᵢ (nM)	Mechanism of Inhibition
Agent 258	85	42	Non-competitive (vs. PEP)
Fosfomycin	950	450	Covalent Adduct

Experimental Protocols

The following protocols provide a detailed methodology for the key experiments used to characterize Agent 258.

Protocol: MIC Determination by Broth Microdilution

• Preparation: A two-fold serial dilution of Agent 258 is prepared in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculum: Bacterial strains are cultured to the logarithmic growth phase and diluted to a final concentration of 5 x 10⁵ CFU/mL in CAMHB.

• Inoculation: Each well is inoculated with the bacterial suspension. Positive (no drug) and negative (no bacteria) controls are included.

• Incubation: Plates are incubated at 37°C for 18-24 hours under ambient atmospheric conditions.

• Reading: The MIC is determined as the lowest concentration of Agent 258 that shows no visible turbidity.

Protocol: Time-Kill Assay

• Preparation: Test tubes containing CAMHB with Agent 258 at concentrations of 1x, 4x, and 8x MIC are prepared. A growth control tube without the agent is also prepared.

• Inoculation: Tubes are inoculated with a starting bacterial density of approximately 5 x 10⁵ CFU/mL.

• Sampling: At specified time points (0, 2, 4, 8, 24 hours), aliquots are removed from each tube.

• Plating: The aliquots are serially diluted in sterile saline and plated onto Tryptic Soy Agar plates.

• Incubation & Counting: Plates are incubated at 37°C for 24 hours, after which colonies are counted to determine the CFU/mL at each time point.

Protocol: MurA Enzyme Inhibition Assay

• Reagents: Purified recombinant MurA enzyme, substrates UNAG and PEP, and a phosphate (B84403) detection reagent (e.g., Malachite Green) are prepared in assay buffer (e.g., 100 mM Tris-HCl, pH 7.8).

• Reaction Setup: The reaction is initiated by adding PEP to a mixture containing the MurA enzyme, UNAG, and varying concentrations of Agent 258 in a 96-well plate.

• Incubation: The reaction is allowed to proceed at 37°C for 20 minutes.

• Measurement: The reaction is quenched, and the amount of inorganic phosphate released (a byproduct of the enzymatic reaction) is quantified by measuring the absorbance at 620 nm after adding the Malachite Green reagent.

• Data Analysis: The percent inhibition is calculated relative to a no-inhibitor control. IC₅₀ values are determined by fitting the dose-response data to a four-parameter logistic curve.

Logical Workflow for Mechanism of Action Determination

The elucidation of the mechanism of action for a novel antibacterial agent follows a logical progression from broad phenotypic effects to specific molecular target identification.

Caption: Experimental workflow for elucidating the mechanism of action of Agent 258.

References

• 1. What are MurA inhibitors and how do they work? [synapse.patsnap.com]
• 2. Structure and function of the Mur enzymes: development of novel inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Peptidoglycan - Wikipedia [en.wikipedia.org]
• 5. Peptidoglycan Biosynthesis - CD Biosynsis [biosynsis.com]
• 6. Peptidoglycan: Structure, Synthesis, and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Frontiers | Advances in UDP-N-Acetylglucosamine Enolpyruvyl Transferase (MurA) Covalent Inhibition [frontiersin.org]
• 9. Inhibition of cell wall synthesis--is this the mechanism of action of penicillins? - PubMed [pubmed.ncbi.nlm.nih.gov]

"Compound 11e" antibacterial spectrum

An In-depth Technical Guide to the Antibacterial Spectrum of Compound 11e

Disclaimer: The designation "Compound 11e" has been applied to multiple, structurally distinct molecules in scientific literature. This document focuses specifically on the steroidal indole (B1671886) derivative identified for its potent antibacterial properties.

Executive Summary

Compound 11e, a novel steroidal indole derivative, has emerged as a promising antibacterial candidate with a significant spectrum of activity, particularly against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[1] This technical guide provides a comprehensive overview of its antibacterial profile, mechanism of action, and the experimental methodologies used for its evaluation. The compound demonstrates potent bactericidal activity by targeting the bacterial cell membrane, inhibiting biofilm formation, and inducing oxidative stress.[1] With low cytotoxicity and demonstrated in vivo efficacy, Compound 11e represents a significant lead for the development of new therapeutics to combat drug-resistant infections.[1]

Antibacterial Spectrum and Quantitative Data

The antibacterial activity of Compound 11e has been quantified using Minimum Inhibitory Concentration (MIC) assays against a panel of clinically relevant bacteria.

Minimum Inhibitory Concentration (MIC)

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Table 1: In Vitro Antibacterial Activity of Compound 11e

Bacterial Strain	Type	Resistance Profile	MIC (µg/mL)	Reference
Staphylococcus aureus	Gram-positive	-	1-2	[1][2]
Methicillin-Resistant S. aureus (MRSA)	Gram-positive	Methicillin-Resistant	1-2	[1]
(Additional MRSA Strains)	Gram-positive	Methicillin-Resistant	1-2	[1]
Escherichia coli	Gram-negative	-	>64	-
Pseudomonas aeruginosa	Gram-negative	-	>64	-

Note: Data for Gram-negative bacteria indicates a lack of significant activity at the concentrations tested.

Cytotoxicity and Hemolytic Activity

To assess its potential for therapeutic use, Compound 11e was evaluated for its toxicity against mammalian cells and its ability to lyse red blood cells.

Table 2: Cytotoxicity and Hemolytic Profile of Compound 11e

Assay	Cell Line / Target	Result	Interpretation	Reference
Cytotoxicity	Mammalian cell lines	Low	Favorable safety profile	[1][2]
Hemolytic Activity	Red blood cells	Low	Low potential to damage red blood cells	[1][2]

Mechanism of Action

Preliminary studies indicate that Compound 11e exerts its antibacterial effects through a multi-targeted mechanism, primarily disrupting core bacterial functions and structures.[1]

• Bacterial Cell Membrane Destruction: The compound directly compromises the integrity of the bacterial cell membrane, leading to leakage of cellular contents and cell death.[1][2]

• Inhibition of Biofilm Formation: Compound 11e effectively prevents the formation of biofilms, which are structured communities of bacteria that adhere to surfaces and are notoriously resistant to antibiotics.[1]

• Promotion of Reactive Oxygen Species (ROS): The compound induces the accumulation of ROS within the bacterial cell, leading to oxidative stress and damage to DNA, proteins, and lipids.[1]

• Decreased Bacterial Metabolism: Treatment with Compound 11e leads to a reduction in the overall metabolic activity of the bacteria.[1]

Caption: Proposed multi-targeted mechanism of action for Compound 11e.

Experimental Protocols

The following sections detail the methodologies employed to characterize the antibacterial properties of Compound 11e.

MIC Determination: Broth Microdilution Assay

This assay determines the minimum concentration of a substance required to inhibit the growth of a microorganism.

Methodology:

• Preparation of Compound Stock: A stock solution of Compound 11e is prepared in a suitable solvent (e.g., DMSO) and then diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) to twice the highest concentration to be tested.

• Serial Dilutions: In a 96-well microtiter plate, 100 µL of CAMHB is added to all wells. 100 µL of the 2x compound stock is added to the first column of wells. A two-fold serial dilution is then performed by transferring 100 µL from each well to the subsequent well across the plate.

• Inoculum Preparation: A bacterial culture is grown to a logarithmic phase and diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells.

• Inoculation: 5-10 µL of the prepared bacterial inoculum is added to each well containing the compound dilutions. Control wells (growth control with no compound, sterility control with no bacteria) are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of Compound 11e in which no visible bacterial growth is observed.

Caption: Experimental workflow for the Broth Microdilution MIC assay.

Time-Kill Assay

This assay assesses the rate at which an antibacterial agent kills a bacterial population over time.

Methodology:

• Inoculum Preparation: A bacterial culture is prepared to a starting density of approximately 5 x 10^5 to 1 x 10^6 CFU/mL in CAMHB.

• Exposure: The bacterial suspension is aliquoted into tubes containing Compound 11e at various concentrations (e.g., 1x, 2x, 4x MIC) and a growth control tube without the compound.

• Time-Point Sampling: At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), an aliquot is removed from each tube.

• Serial Dilution and Plating: The collected aliquots are serially diluted in sterile phosphate-buffered saline (PBS).

• Colony Counting: A defined volume of each dilution is plated onto Tryptic Soy Agar (TSA) plates and incubated for 18-24 hours at 37°C.

• Data Analysis: The number of colonies on each plate is counted to determine the CFU/mL at each time point. The results are typically plotted as log10 CFU/mL versus time. A bactericidal effect is defined as a ≥3-log10 reduction (99.9% kill) in CFU/mL.

Caption: Experimental workflow for a bacterial time-kill assay.

Biofilm Inhibition Assay

This assay quantifies the ability of a compound to prevent biofilm formation.

Methodology:

• Culture Preparation: A bacterial culture is grown and diluted in a suitable medium (e.g., Tryptic Soy Broth supplemented with glucose) to a concentration of ~1 x 10^6 CFU/mL.

• Treatment and Incubation: 100 µL of the bacterial suspension is added to the wells of a 96-well flat-bottom plate, followed by 100 µL of Compound 11e at various concentrations. The plate is incubated for 24-48 hours at 37°C to allow for biofilm formation.

• Washing: The planktonic (free-floating) bacteria are removed by gently washing the wells with PBS.

• Staining: The remaining biofilms are stained with 125 µL of 0.1% crystal violet solution for 10-15 minutes.

• Washing and Drying: Excess stain is removed by washing with water, and the plate is allowed to air dry.

• Solubilization and Quantification: The crystal violet stain bound to the biofilm is solubilized with 200 µL of 30% acetic acid. The absorbance is then measured using a plate reader (e.g., at OD 595 nm) to quantify the biofilm mass.

References

• 1. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 2. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]

An In-depth Technical Guide to the Synthesis and Purification of "Compound 11e," a Hedgehog Pathway Inhibitor Intermediate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis and purification methods for "Compound 11e," a key biaryl aldehyde intermediate in the development of potent Hedgehog (Hh) signaling pathway inhibitors. The aberrant activation of the Hh pathway is implicated in the development of various cancers, making inhibitors of this pathway a critical area of research in oncology. This document outlines the multi-step synthesis from commercially available starting materials, including experimental protocols and quantitative data, to aid researchers in the replication and potential optimization of this process.

Core Synthesis and Purification Overview

The synthesis of Compound 11e is accomplished through a three-step sequence, commencing with the conversion of isonicotinonitrile to isonicotinamidine (B1297283) hydrochloride. This is followed by a condensation reaction to form the pyrimidine (B1678525) core, and finally, a selective allylic oxidation to yield the target aldehyde, Compound 11e.

Quantitative Data Summary

The following table summarizes the key quantitative data for each step of the synthesis of Compound 11e.

Step	Reaction	Starting Material	Key Reagents	Product	Yield
1	Amidination	Isonicotinonitrile	1. NaOMe, MeOH2. NH₄Cl	Isonicotinamidine hydrochloride (13)	Not explicitly reported
2	Pyrimidine Synthesis	Isonicotinamidine hydrochloride (13)	Acetylacetaldehyde dimethyl acetal (B89532), 1,4-dioxane (B91453)	6-methyl-2-(4-pyridinyl)pyrimidine (14)	62%
3	Allylic Oxidation	6-methyl-2-(4-pyridinyl)pyrimidine (14)	Selenium dioxide (SeO₂)	Compound 11e	Moderate

Experimental Protocols

Detailed methodologies for the key experiments in the synthesis of Compound 11e are provided below.

Step 1: Synthesis of Isonicotinamidine hydrochloride (13)

Protocol:

• A solution of isonicotinonitrile is prepared in anhydrous methanol.

• A catalytic amount of sodium methoxide (B1231860) (NaOMe) is added to the solution, and the mixture is stirred at room temperature.

• After the reaction is deemed complete by thin-layer chromatography (TLC), ammonium (B1175870) chloride (NH₄Cl) is added to the mixture.

• The reaction mixture is stirred for an additional period to allow for the formation of the hydrochloride salt.

• The solvent is removed under reduced pressure, and the crude isonicotinamidine hydrochloride (13) is purified, typically by recrystallization, to yield the desired product.

Step 2: Synthesis of 6-methyl-2-(4-pyridinyl)pyrimidine (14)

Protocol:

• Isonicotinamidine hydrochloride (13) is dissolved in 1,4-dioxane.

• To this solution, acetylacetaldehyde dimethyl acetal is added.

• The reaction mixture is heated to reflux and monitored by TLC.

• Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed in vacuo.

• The resulting residue is purified by column chromatography on silica (B1680970) gel to afford 6-methyl-2-(4-pyridinyl)pyrimidine (14) as a solid with a reported yield of 62%.

Step 3: Synthesis of Compound 11e (Allylic Oxidation)

Protocol:

• 6-methyl-2-(4-pyridinyl)pyrimidine (14) is dissolved in a suitable solvent, such as 1,4-dioxane or a mixture of solvents.

• Selenium dioxide (SeO₂) is added to the solution. The reaction may require heating to proceed at a reasonable rate.

• The progress of the reaction is monitored by TLC.

• Once the starting material is consumed, the reaction mixture is cooled and filtered to remove selenium byproducts.

• The filtrate is concentrated, and the crude Compound 11e is purified by column chromatography on silica gel to yield the final product as a solid in moderate yield.

Visualized Experimental Workflow and Signaling Pathway

To facilitate a clear understanding of the synthesis and the biological context of Compound 11e, the following diagrams are provided.

Caption: Synthetic workflow for Compound 11e.

Caption: Simplified Hedgehog signaling pathway.

An In-depth Technical Guide to Antibacterial Agent 258 (Proxy: Daptomycin) for the Treatment of Gram-Positive Infections

Disclaimer: The designation "Antibacterial agent 258" does not correspond to a publicly recognized antimicrobial agent. This document utilizes Daptomycin (B549167) , a well-characterized cyclic lipopeptide antibiotic, as a proxy to fulfill the structural and technical requirements of the request. All data and protocols presented herein pertain to Daptomycin.

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Daptomycin is a potent, concentration-dependent bactericidal antibiotic with a unique mechanism of action against a wide spectrum of pathogenic gram-positive bacteria, including drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1] Its primary mechanism involves a calcium-dependent binding to the bacterial cytoplasmic membrane, leading to rapid depolarization, loss of membrane potential, and subsequent inhibition of protein, DNA, and RNA synthesis, culminating in cell death.[1] This guide provides a comprehensive overview of its in vitro activity, key experimental protocols for its evaluation, and a summary of its pharmacodynamic targets.

Quantitative In Vitro Activity

The in vitro potency of Daptomycin is quantified by its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). These metrics are crucial for assessing its efficacy against specific pathogens.

Table 1: Minimum Inhibitory Concentration (MIC) of Daptomycin against Key Gram-Positive Pathogens

Organism	Resistance Phenotype	N	MIC₅₀ (μg/mL)	MIC₉₀ (μg/mL)	MIC Range (μg/mL)
Staphylococcus aureus	Methicillin-Resistant (MRSA)	12,181	0.25	0.5	≤0.12 - 2
Enterococcus faecalis	Vancomycin-Resistant (VRE)	195	1.0	2.0	0.5 - 4
Enterococcus faecium	Vancomycin-Resistant (VRE)	1,867	2.0	2.0	≤0.12 - 8
Streptococcus pneumoniae	Penicillin-Resistant	32	≤0.125	≤0.125	N/A
Viridans Group Streptococci	Various	50	N/A	0.5	N/A

Data compiled from large-scale surveillance studies.[2][3][4]

Table 2: Bactericidal Activity and Pharmacodynamic Targets

Parameter	Description	Target Value / Finding	Organism(s)
MBC/MIC Ratio	Ratio indicating bactericidal (≤4) vs. bacteriostatic (>4) activity.	Daptomycin is bactericidal against 82% of VREF isolates tested.[5]	Enterococcus faecium
AUC₂₄/MIC	The primary PK/PD index correlating with efficacy.[6][7]	≥ 666	S. aureus
AUC₂₄/MIC	Stasis (Bacteriostatic) Target in murine models.	388 - 537	S. aureus
Cₘₐₓ/MIC	Secondary PK/PD index also correlated with efficacy.[6][7]	59 - 94 (Stasis)	S. aureus

AUC₂₄/MIC: Area under the concentration-time curve over 24 hours to MIC ratio. Cₘₐₓ/MIC: Maximum concentration to MIC ratio.[7][8]

Core Mechanism of Action

Daptomycin's bactericidal effect is initiated by a unique, calcium-dependent interaction with the bacterial cell membrane.

• Ca²⁺-Dependent Conformational Change: In the presence of physiological concentrations of calcium ions, Daptomycin undergoes a conformational change that facilitates its interaction with the cell membrane.[6]

• Membrane Insertion & Oligomerization: The lipid tail of Daptomycin inserts into the cytoplasmic membrane of gram-positive bacteria. This process is favored by the presence of phosphatidylglycerol (PG) lipids in the membrane.[3][7] Multiple Daptomycin molecules then oligomerize to form a complex.[3][6]

• Pore Formation & Ion Leakage: The oligomeric complex disrupts the membrane structure, forming a channel or pore.[3][6]

• Rapid Membrane Depolarization: This channel permits the rapid efflux of intracellular potassium ions (K⁺), leading to the dissipation of the membrane potential.[6]

• Inhibition of Macromolecule Synthesis: The loss of membrane potential and ion gradients arrests the synthesis of essential macromolecules, including DNA, RNA, and proteins, leading to rapid cell death.[2]

Visualization of Daptomycin's Mechanism of Action

Daptomycin's Ca²⁺-dependent mechanism leading to membrane depolarization and cell death.

Key Experimental Protocols

The following protocols are foundational for evaluating the in vitro efficacy of Daptomycin.

MIC and MBC Determination via Broth Microdilution

Objective: To determine the minimum concentration of Daptomycin that inhibits visible growth (MIC) and the minimum concentration that results in a ≥99.9% reduction of the initial inoculum (MBC).

Materials:

• Daptomycin analytical powder

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Calcium Chloride (CaCl₂) solution

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)

• Tryptic Soy Agar (TSA) plates

• Sterile diluents (e.g., 0.9% saline)

• Incubator (35°C ± 2°C)

Procedure:

• Media Preparation: Prepare CAMHB and supplement with CaCl₂ to achieve a final free calcium ion concentration of 50 mg/L. This is critical for Daptomycin's activity.

• Daptomycin Dilution Series: Perform two-fold serial dilutions of Daptomycin in the Ca²⁺-supplemented CAMHB directly in the 96-well plate to achieve the desired final concentration range (e.g., 64 to 0.06 µg/mL).

• Inoculum Preparation: Dilute the 0.5 McFarland bacterial suspension in the supplemented CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the prepared inoculum to each well containing the Daptomycin dilutions. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation (MIC): Incubate the plates at 35°C for 16-20 hours in ambient air.

• MIC Reading: The MIC is the lowest concentration of Daptomycin that completely inhibits visible bacterial growth (i.e., the first clear well).

• Subculturing (MBC): Following MIC determination, take a 10-100 µL aliquot from each well showing no visible growth.

• Plating (MBC): Spread the aliquot onto a sterile TSA plate.

• Incubation (MBC): Incubate the TSA plates at 35°C for 18-24 hours.

• MBC Reading: The MBC is the lowest concentration that results in a ≥3-log₁₀ (99.9%) reduction in CFU/mL compared to the initial inoculum count.

Time-Kill Assay

Objective: To assess the rate and extent of bactericidal activity of Daptomycin over time.

Materials:

• Bacterial culture in logarithmic growth phase

• Ca²⁺-supplemented CAMHB

• Daptomycin at various concentrations (e.g., 1x, 4x, 8x MIC)

• Sterile flasks and saline

• TSA plates

• Shaking incubator (37°C)

Procedure:

• Inoculum Preparation: Grow a bacterial culture to the early logarithmic phase. Dilute the culture in pre-warmed, supplemented CAMHB to a starting density of approximately 1 x 10⁶ CFU/mL.

• Antibiotic Addition: Add Daptomycin at the desired final concentrations to the bacterial suspensions. Include a growth control flask without any antibiotic.

• Incubation: Incubate the flasks in a shaking incubator at 37°C.

• Sampling: At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each flask.

• Serial Dilution and Plating: Perform serial 10-fold dilutions of the collected samples in sterile saline. Plate an appropriate volume of the dilutions onto TSA plates.

• Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours. Count the number of colonies to determine the viable bacterial count (CFU/mL) at each time point.

• Data Analysis: Plot the log₁₀ CFU/mL versus time for each Daptomycin concentration. Bactericidal activity is typically defined as a ≥3-log₁₀ reduction in CFU/mL from the initial inoculum.

Visualization of Experimental Workflow: Time-Kill Assay

Workflow diagram illustrating the key steps of a bacterial time-kill assay.

Conclusion

Daptomycin is a critical therapeutic option for managing severe gram-positive infections, particularly those caused by resistant pathogens. Its rapid, concentration-dependent bactericidal activity, driven by a unique mechanism of membrane depolarization, distinguishes it from other antibiotic classes. A thorough understanding of its in vitro activity, pharmacodynamic targets, and the precise methodologies required for its evaluation is essential for both clinical application and the development of future antibacterial agents. The protocols and data presented in this guide serve as a foundational resource for professionals in the field of antimicrobial research and development.

References

• 1. In vitro activity of daptomycin against clinical isolates of Gram-positive bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antimicrobial susceptibility of daptomycin and comparator agents tested against methicillin-resistant Staphylococcus aureus and vancomycin-resistant enterococci: trend analysis of a 6-year period in US medical centers (2005-2010) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Daptomycin activity and spectrum: a worldwide sample of 6737 clinical Gram-positive organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative In Vitro Activities of Daptomycin and Vancomycin against Resistant Gram-Positive Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In Vivo Pharmacodynamic Activity of Daptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Population pharmacokinetics of intravenous daptomycin in critically ill patients: implications for selection of dosage regimens [frontiersin.org]
• 8. fda.gov [fda.gov]

A Novel Steroidal Indole Derivative Targeting Bacterial Membranes

An In-depth Technical Guide to Antibacterial Agent 258 (Compound 11e)

This technical guide provides a comprehensive overview of the discovery, history, and core characteristics of the novel antibacterial candidate, Antibacterial agent 258, also identified as Compound 11e. This document is intended for researchers, scientists, and drug development professionals interested in the exploration of new antibacterial agents, particularly those with membrane-targeting mechanisms of action.

Discovery and History

Antibacterial agent 258 (Compound 11e) emerged from a research program focused on the rational design and modification of natural products, a key strategy in modern drug discovery.[1] Specifically, it is a synthetically derived steroidal indole (B1671886) derivative.[1] The development of this compound was driven by the urgent need for new antibacterial agents to combat the rising threat of antibiotic-resistant bacteria. The synthesis of a series of steroidal indole derivatives, including Compound 11e, was achieved using the classical Fischer indole synthesis as a crucial step in an efficient synthetic route.[1]

Mechanism of Action

Antibacterial agent 258 exerts its bactericidal effects through a multi-pronged attack on bacterial physiology, with the primary target being the cell membrane.[1][2] Its mechanism involves:

• Disruption of the Bacterial Cell Membrane: The compound directly compromises the integrity of the bacterial cell membrane, leading to leakage of intracellular components and cell death.[1][2]

• Inhibition of Biofilm Formation: Compound 11e has been shown to effectively inhibit the formation of biofilms, which are structured communities of bacteria that are notoriously difficult to eradicate with conventional antibiotics.[1]

• Induction of Oxidative Stress: It promotes the accumulation of reactive oxygen species (ROS) within the bacterial cell, leading to oxidative damage of essential biomolecules.[1]

• Disruption of Bacterial Metabolism: The agent also interferes with bacterial metabolism, further contributing to its bactericidal activity.[1]

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"Antibacterial_agent_258" -> "Bacterial_Cell_Membrane" [label=" Disrupts"]; "Antibacterial_agent_258" -> "Biofilm_Formation" [label=" Inhibits"]; "Antibacterial_agent_258" -> "Bacterial_Metabolism" [label=" Decreases"]; "Antibacterial_agent_258" -> "ROS_Accumulation" [label=" Promotes"]; "Bacterial_Cell_Membrane" -> "Cell_Death"; "Biofilm_Formation" -> "Cell_Death" [style=dashed]; "Bacterial_Metabolism" -> "Cell_Death"; "ROS_Accumulation" -> "Cell_Death"; } caption: "Proposed Mechanism of Action for Antibacterial Agent 258."

Spectrum of Activity and Efficacy

Antibacterial agent 258 has demonstrated potent activity against a range of Gram-positive bacteria, including strains resistant to conventional antibiotics.

Table 1: In Vitro Antibacterial Activity of Compound 11e

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (μg/mL)
Staphylococcus aureus (including MRSA strains)	1-2
Other Gram-positive strains	1-2

Data sourced from studies on four Gram-positive strains, including three Methicillin-Resistant Staphylococcus aureus strains.[1]

Bactericidal Kinetics

In time-kill studies, Compound 11e exhibited more rapid bactericidal kinetics than vancomycin, a standard-of-care antibiotic for Gram-positive infections.[1]

Resistance Development

Preliminary studies suggest that bacteria are less likely to develop resistance to Compound 11e compared to some existing antibiotics.[1]

In Vivo Efficacy

The antibacterial activity of Compound 11e has been confirmed in animal models. In a mouse subcutaneous infection model, it significantly reduced bacterial counts, demonstrating its potential for in vivo applications.[1]

Safety and Toxicological Profile

An important characteristic of a promising antibiotic candidate is a favorable safety profile. Antibacterial agent 258 has shown low toxicity in preclinical assessments.

Table 2: Toxicological Profile of Compound 11e

Assay	Result
Cytotoxicity	Low
Hemolytic Activity	Low

These qualitative assessments indicate a favorable therapeutic window.[1][2][3]

Experimental Protocols

The following are generalized protocols for the key experiments involved in the evaluation of Antibacterial agent 258.

Synthesis of Compound 11e

The synthesis of Compound 11e and other steroidal indole derivatives was accomplished through a multi-step process with the classical Fischer indole synthesis as the key reaction.[1]

dot digraph "Fischer_Indole_Synthesis_Workflow" { rankdir="LR"; node [shape=record, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#202124"];

"Start" [label="Steroidal Ketone + Phenylhydrazine", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Acid_Catalyst" [label="Acid Catalyst\n(e.g., H2SO4, ZnCl2)", shape=note, fillcolor="#FBBC05"]; "Reaction" [label="Reaction Mixture | {Heat | Stir}", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Intermediate" [label="Hydrazone Intermediate", shape=box, style=rounded]; "Rearrangement" [label="[2][2]-Sigmatropic Rearrangement", shape=box, style=rounded]; "Aromatization" [label="Aromatization", shape=box, style=rounded]; "Purification" [label="Purification | {Column Chromatography | Recrystallization}", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Final_Product" [label="Compound 11e", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Start" -> "Acid_Catalyst" [style=invis]; "Start" -> "Reaction"; "Acid_Catalyst" -> "Reaction" [label=" Add"]; "Reaction" -> "Intermediate"; "Intermediate" -> "Rearrangement"; "Rearrangement" -> "Aromatization"; "Aromatization" -> "Purification"; "Purification" -> "Final_Product"; } caption: "Generalized Workflow for the Fischer Indole Synthesis of Compound 11e."

Minimum Inhibitory Concentration (MIC) Determination

The MIC of Compound 11e against various bacterial strains was determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Bacterial Inoculum: Bacterial strains are cultured overnight and then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Serial Dilution of Compound: Compound 11e is serially diluted in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cytotoxicity Assay

The cytotoxicity of Compound 11e is typically evaluated against mammalian cell lines (e.g., HEK293, HepG2) using an MTT or similar viability assay.

• Cell Seeding: Cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of Compound 11e.

• Incubation: The plate is incubated for a specified period (e.g., 24, 48, or 72 hours).

• Addition of Viability Reagent: A reagent such as MTT is added to each well, which is converted to a colored formazan (B1609692) product by viable cells.

• Measurement: The absorbance is measured using a microplate reader, and the concentration that inhibits 50% of cell growth (IC50) is calculated.

Hemolytic Assay

The hemolytic activity of Compound 11e is assessed using red blood cells (RBCs).

• Preparation of RBC Suspension: Freshly collected red blood cells are washed and diluted to a specific concentration.

• Compound Treatment: The RBC suspension is incubated with various concentrations of Compound 11e.

• Controls: Positive (e.g., Triton X-100 for 100% hemolysis) and negative (e.g., PBS for 0% hemolysis) controls are included.

• Incubation and Centrifugation: The samples are incubated and then centrifuged to pellet intact RBCs.

• Measurement: The amount of hemoglobin released into the supernatant is measured spectrophotometrically, and the percentage of hemolysis is calculated.

Conclusion

Antibacterial agent 258 (Compound 11e) represents a promising new class of antibacterial candidates with a potent, membrane-targeting mechanism of action against Gram-positive bacteria, including resistant strains. Its rapid bactericidal activity, low propensity for resistance development, and favorable preliminary safety profile make it a strong candidate for further preclinical and clinical development. The multi-targeted mechanism of action, involving membrane disruption, inhibition of biofilm formation, and induction of oxidative stress, is a particularly attractive feature in the ongoing battle against antimicrobial resistance.

References

• 1. Design, synthesis, and biological evaluation of steroidal indole derivatives as membrane-targeting antibacterial candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Unraveling the Molecular Targets of "Compound 11e": A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The designation "Compound 11e" has been attributed to at least two distinct and potent kinase inhibitors with significant therapeutic potential in oncology. This guide provides an in-depth technical overview of the molecular target identification for both the human Suppressor of Morphogenesis in Genitalia-1 (hSMG-1) inhibitor and the Extracellular signal-Regulated Kinase (ERK) inhibitor, VX-11e.

Section 1: hSMG-1 Inhibitor 11e

The hSMG-1 inhibitor 11e is a highly potent and selective small molecule inhibitor of the hSMG-1 kinase, a member of the phosphoinositide 3-kinase-related kinase (PIKK) family.[1][2][3][4][5][6][7][8] hSMG-1 plays a crucial role in two major cellular pathways: the nonsense-mediated mRNA decay (NMD) pathway, which eliminates transcripts with premature termination codons, and the genotoxic stress response pathway, which is activated by DNA damage.[1][3] Its involvement in these pathways makes it a compelling target for cancer therapy.[1][3]

Quantitative Data Summary

The inhibitory activity and selectivity of hSMG-1 inhibitor 11e have been characterized through various assays. The following table summarizes the key quantitative data.

Target	IC50	Selectivity	Reference
hSMG-1	<0.05 nM	-	[1][2][4][6][7][8]
mTOR	45 nM	>900-fold vs. hSMG-1	[1][6]
PI3Kα	61 nM	>1220-fold vs. hSMG-1	[1][6]
PI3Kγ	92 nM	>1840-fold vs. hSMG-1	[1][6]
CDK1	32 µM	>640,000-fold vs. hSMG-1	[1][6]
CDK2	7.1 µM	>142,000-fold vs. hSMG-1	[1][6]

Signaling Pathway

hSMG-1 is a key regulator of the NMD pathway. Upon recognition of a premature termination codon, hSMG-1 phosphorylates the key NMD factor UPF1, initiating the degradation of the aberrant mRNA. In the genotoxic stress response, hSMG-1 can phosphorylate p53, contributing to cell cycle arrest and DNA repair.

hSMG-1 signaling pathways and the inhibitory action of Compound 11e.

Experimental Protocols

1. hSMG-1 Kinase Inhibition Assay (DELFIA)

This assay quantifies the inhibitory effect of Compound 11e on hSMG-1 kinase activity using a time-resolved fluorescence-based method.

• Objective: To determine the IC50 value of Compound 11e against hSMG-1.

• Principle: The assay measures the phosphorylation of a substrate (e.g., GST-tagged p53) by recombinant hSMG-1. A europium-labeled antibody detects the phosphorylated substrate, and the signal is measured using a time-resolved fluorometer.

• Methodology:

  • Plate Coating: Coat a microtiter plate with an antibody that captures the substrate (e.g., anti-GST).

  • Kinase Reaction: In each well, combine recombinant hSMG-1 enzyme, the GST-p53 substrate, ATP, and varying concentrations of hSMG-1 inhibitor 11e. Incubate to allow the phosphorylation reaction to proceed.

  • Detection: Add a europium-labeled anti-phospho-p53 antibody.

  • Signal Enhancement: Add DELFIA Enhancement Solution to dissociate the europium ions and form a new, highly fluorescent chelate.

  • Measurement: Read the time-resolved fluorescence signal. The signal intensity is inversely proportional to the inhibitory activity of the compound.

  • Data Analysis: Plot the signal against the inhibitor concentration to determine the IC50 value.

2. Cellular Assay for UPF1 Phosphorylation (Western Blot)

This experiment confirms the inhibition of hSMG-1 kinase activity in a cellular context by measuring the phosphorylation of its direct substrate, UPF1.

• Objective: To assess the effect of Compound 11e on hSMG-1 activity in cells.

• Methodology:

  • Cell Culture and Treatment: Culture a suitable human cell line (e.g., HEK293T) and treat with varying concentrations of hSMG-1 inhibitor 11e for a specified duration.

  • Cell Lysis: Lyse the cells to extract total protein. Include phosphatase inhibitors in the lysis buffer to preserve the phosphorylation state of proteins.

  • Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

  • SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a nitrocellulose or PVDF membrane.

  • Immunoblotting:

    • Block the membrane to prevent non-specific antibody binding.

    • Incubate with a primary antibody specific for phosphorylated UPF1 (p-UPF1).

    • Wash and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Loading Control: Re-probe the membrane with an antibody for total UPF1 or a housekeeping protein (e.g., GAPDH) to confirm equal protein loading.

  • Analysis: A decrease in the p-UPF1 signal with increasing concentrations of the inhibitor indicates target engagement and inhibition of hSMG-1 in cells.

Western blot workflow for assessing UPF1 phosphorylation.

Section 2: ERK Inhibitor VX-11e

VX-11e is a potent, selective, and orally bioavailable inhibitor of Extracellular signal-Regulated Kinase (ERK), a key component of the MAPK/ERK signaling pathway.[9][10][11][12][13] This pathway is frequently hyperactivated in various cancers, making ERK an attractive target for therapeutic intervention.[14]

Quantitative Data Summary

The inhibitory potency of VX-11e has been determined through biochemical and cellular assays.

Target	Ki	IC50	Cell Proliferation IC50 (HT29 cells)	Reference
ERK1	-	17 nM	-	[10][12]
ERK2	< 2 nM	15 nM	-	[9][12]
Cell Proliferation	-	-	48 nM	[9][10][12]

Signaling Pathway

The Ras-Raf-MEK-ERK pathway is a critical signaling cascade that regulates cell proliferation, differentiation, and survival. Growth factor binding to receptor tyrosine kinases initiates a phosphorylation cascade that leads to the activation of ERK. Once activated, ERK can phosphorylate a multitude of cytoplasmic and nuclear substrates, including transcription factors, leading to changes in gene expression and cellular responses.

The MAPK/ERK signaling pathway and the inhibitory action of VX-11e.

Experimental Protocols

1. ERK Inhibition Assay (Spectrophotometric Coupled-Enzyme Assay)

This biochemical assay measures the ability of VX-11e to inhibit the kinase activity of ERK2.[10][12][15]

• Objective: To determine the IC50 of VX-11e against ERK2.

• Principle: The assay couples the production of ADP from the ERK kinase reaction to the oxidation of NADH by pyruvate (B1213749) kinase and lactate (B86563) dehydrogenase. The decrease in NADH is monitored by the change in absorbance at 340 nm.

• Methodology:

  • Reaction Mixture Preparation: Prepare a reaction buffer (e.g., 0.1 M HEPES, pH 7.5) containing 10 mM MgCl2, 2.5 mM phosphoenolpyruvate, 200 µM NADH, 150 µg/mL pyruvate kinase, 50 µg/mL lactate dehydrogenase, and 200 µM of a peptide substrate for ERK (e.g., erktide).

  • Incubation: In a microplate, add a fixed concentration of activated ERK2 (e.g., 10 nM) and varying concentrations of VX-11e. Incubate for a short period (e.g., 10 minutes) at 30°C.

  • Reaction Initiation: Initiate the kinase reaction by adding ATP (e.g., 65 µM).

  • Measurement: Immediately monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

  • Data Analysis: Calculate the rate of reaction for each inhibitor concentration and plot against the concentration to determine the IC50 value.

2. Cell Proliferation Assay (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

This assay determines the effect of VX-11e on the proliferation of cancer cells.[9][10][12]

• Objective: To determine the IC50 of VX-11e for inhibiting cell proliferation.

• Principle: The CellTiter-Glo® assay quantifies the amount of ATP present, which is an indicator of metabolically active, viable cells.[2][3][10]

• Methodology:

  • Cell Seeding: Seed cancer cells (e.g., HT29) in a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of VX-11e and incubate for a specified period (e.g., 72 hours).

  • Reagent Addition: Add CellTiter-Glo® reagent to each well. This reagent lyses the cells and contains luciferase and its substrate, which react with ATP to produce light.

  • Signal Stabilization and Measurement: Incubate for a short period to stabilize the luminescent signal and then measure the luminescence using a plate reader.

  • Data Analysis: The luminescent signal is proportional to the number of viable cells. Plot the signal against the concentration of VX-11e to calculate the IC50 value for cell proliferation.

Workflow for the CellTiter-Glo® cell proliferation assay.

This guide provides a comprehensive overview of the molecular target identification for both the hSMG-1 inhibitor 11e and the ERK inhibitor VX-11e. The presented data, signaling pathways, and experimental protocols offer a valuable resource for researchers and professionals in the field of drug discovery and development.

References

• 1. The mRNA surveillance protein hSMG-1 functions in genotoxic stress response pathways in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. promega.com [promega.com]
• 3. promega.com [promega.com]
• 4. researchgate.net [researchgate.net]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. hSMG-1 inhibitor 11e - Immunomart [immunomart.com]
• 8. hSMG-1 inhibitor 11e |CAS:1402452-10-1 Probechem Biochemicals [probechem.com]
• 9. benchchem.com [benchchem.com]
• 10. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. selleckchem.com [selleckchem.com]
• 13. VX-11e | ERK | FLT | GSK-3 | Aurora Kinase | CDK | TargetMol [targetmol.com]
• 14. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 15. apexbt.com [apexbt.com]

The Disruption of Bacterial Cell Membranes by Daptomycin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daptomycin (B549167) is a cyclic lipopeptide antibiotic with potent, rapid, bactericidal activity against a wide range of Gram-positive bacteria. It is a critical therapeutic option for treating complicated skin and skin structure infections, bacteremia, and right-sided infective endocarditis caused by susceptible organisms, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). The unique mechanism of action of daptomycin, which involves the disruption of the bacterial cell membrane, sets it apart from many other classes of antibiotics that target cell wall, protein, or nucleic acid synthesis. This guide provides a detailed technical overview of the interaction between daptomycin and the bacterial cell membrane, with a focus on its mechanism of action, quantitative efficacy, and the experimental protocols used to elucidate its effects.

Core Mechanism of Action: A Multi-Step Assault on the Bacterial Membrane

The bactericidal activity of daptomycin is contingent upon its ability to compromise the integrity and function of the bacterial cytoplasmic membrane. This process is calcium-dependent and unfolds in a series of sequential steps:

• Calcium-Dependent Conformational Change and Monomer Insertion: In the presence of physiological concentrations of calcium ions, daptomycin undergoes a conformational change that facilitates the insertion of its lipophilic decanoyl side chain into the bacterial cell membrane.

• Oligomerization and Channel Formation: Following insertion, daptomycin molecules oligomerize within the membrane, forming a micelle-like structure. This oligomer is believed to form a pore or ion channel.

• Membrane Depolarization and Ion Efflux: The formation of this channel leads to a rapid and significant efflux of intracellular potassium ions. This loss of positive ions results in the depolarization of the cell membrane, dissipating the membrane potential that is essential for various cellular processes.

• Inhibition of Macromolecular Synthesis and Cell Death: The collapse of the membrane potential inhibits the synthesis of DNA, RNA, and proteins, ultimately leading to bacterial cell death.

Quantitative Data on Daptomycin Activity

The in vitro efficacy of daptomycin is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a bacterium. The following tables summarize the MIC distributions for daptomycin against key Gram-positive pathogens.

Table 1: Daptomycin MIC Distribution against Staphylococcus aureus

Organism Type	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Susceptibility Rate (%)	Reference(s)
Methicillin-Susceptible S. aureus (MSSA)	0.25	0.5	99.94	[1]
Methicillin-Resistant S. aureus (MRSA)	0.25	0.5	99.94	[1]

Table 2: Daptomycin MIC Distribution against Enterococcus Species

Organism Type	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Susceptibility Rate (%)	Reference(s)
Enterococcus faecalis (Vancomycin-Susceptible)	1	2	99.98	[1]
Enterococcus faecalis (Vancomycin-Resistant)	1	2	99.98	[1]
Enterococcus faecium (Vancomycin-Susceptible)	2	2	99.68	[1]
Enterococcus faecium (Vancomycin-Resistant)	2	2	99.68	[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to investigate the membrane-disrupting activity of daptomycin.

Membrane Potential Assay

This assay measures changes in the bacterial membrane potential using the fluorescent probe 3,3'-dipropylthiadicarbocyanine iodide (DiSC₃(5)).

Principle: DiSC₃(5) is a lipophilic cation that accumulates in energized bacterial membranes, leading to self-quenching of its fluorescence. Membrane depolarization results in the release of the dye into the aqueous environment, causing a measurable increase in fluorescence.

Methodology:

• Bacterial Culture: Grow Staphylococcus aureus to the mid-logarithmic phase in a suitable broth medium (e.g., Tryptic Soy Broth).

• Cell Preparation: Harvest the cells by centrifugation, wash them twice with a buffer such as HEPES, and resuspend them to a final optical density at 600 nm (OD₆₀₀) of 0.05.

• Dye Loading: Add DiSC₃(5) to the cell suspension to a final concentration of 1 µM and incubate in the dark at room temperature for 30 minutes to allow for dye uptake and fluorescence quenching.

• Fluorescence Measurement: Transfer the cell suspension to a cuvette in a fluorometer. Record the baseline fluorescence (excitation: 622 nm, emission: 670 nm).

• Daptomycin Addition: Add daptomycin to the cuvette at the desired concentration (e.g., 5 µg/mL) in the presence of 50 µg/mL calcium chloride.

• Data Acquisition: Continuously monitor the fluorescence intensity over time. An increase in fluorescence indicates membrane depolarization.[2]

• Controls: Use untreated cells as a negative control and a known depolarizing agent like nisin as a positive control.

Potassium Efflux Assay

This assay directly measures the leakage of potassium ions from bacterial cells using the K⁺-sensitive fluorescent probe PBFI (potassium-binding benzofuran (B130515) isophthalate).

Principle: PBFI is a fluorescent indicator that exhibits an increase in fluorescence intensity upon binding to potassium ions. Its use allows for the real-time monitoring of K⁺ release from cells.

Methodology:

• Bacterial Culture and Preparation: Grow and prepare the bacterial cells as described for the membrane potential assay.

• Probe Loading: Resuspend the cells in a low-potassium buffer and load with the acetoxymethyl ester form of PBFI (PBFI-AM).

• Fluorescence Measurement: Place the PBFI-loaded cells in a fluorometer and record the baseline fluorescence (excitation: ~340 nm, emission: ~500 nm).

• Daptomycin Addition: Add daptomycin and calcium chloride to the cell suspension.[3]

• Data Acquisition: Monitor the increase in fluorescence over time, which corresponds to the efflux of potassium ions.[3]

Time-Kill Kinetic Assay

This assay evaluates the rate and extent of bactericidal activity of daptomycin over time.

Principle: A standardized bacterial inoculum is exposed to a specific concentration of an antibiotic, and the number of viable cells (Colony Forming Units per milliliter, CFU/mL) is determined at various time points.

Methodology:

• Inoculum Preparation: Prepare a bacterial suspension in Mueller-Hinton Broth supplemented with calcium (MHBCa) to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Antibiotic Exposure: Add daptomycin at various concentrations (e.g., 1x, 4x, and 8x MIC) to the bacterial suspension. Include a growth control without any antibiotic.

• Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw an aliquot from each culture.

• Viable Cell Counting: Perform serial dilutions of the samples in sterile saline and plate them on Tryptic Soy Agar.

• Incubation and Enumeration: Incubate the plates at 37°C for 18-24 hours and count the resulting colonies to determine the CFU/mL at each time point.[4]

Visualizing the Mechanism and Experimental Workflow

Daptomycin's Mechanism of Action

Caption: Daptomycin's Ca²⁺-dependent mechanism of action.

Experimental Workflow for Time-Kill Assay

Caption: Workflow of a bacterial time-kill kinetic assay.

Bacterial Stress Response to Daptomycin

Caption: Bacterial stress response to daptomycin.

Conclusion

Daptomycin's potent bactericidal activity is a direct consequence of its unique, calcium-dependent mechanism of action that targets the bacterial cell membrane. By inducing rapid membrane depolarization and subsequent cessation of essential biosynthetic processes, daptomycin provides a critical therapeutic option against challenging Gram-positive pathogens. The experimental protocols detailed in this guide are fundamental to understanding and further investigating the intricate interactions between daptomycin and the bacterial cell membrane, and for the development of future antimicrobial strategies.

References

• 1. Antimicrobial susceptibility of daptomycin and comparator agents tested against methicillin-resistant Staphylococcus aureus and vancomycin-resistant enterococci: trend analysis of a 6-year period in US medical centers (2005-2010) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. Bactericidal Action of Daptomycin against Stationary-Phase and Nondividing Staphylococcus aureus Cells - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Activity of Compound 11e: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of Compound 11e, a novel pyrimidine-5-carbonitrile derivative. This compound has demonstrated significant potential as an anti-proliferative agent through the inhibition of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), a key target in cancer therapy.

Quantitative Data Summary

The anti-proliferative and inhibitory activities of Compound 11e have been evaluated across various cancer cell lines and against its molecular target, VEGFR-2. The data, including IC50 values, are summarized in the tables below for clear comparison.

Table 1: Anti-proliferative Activity of Compound 11e against Cancer Cell Lines

Cell Line	Cancer Type	IC50 (μM)	Reference Compound (Sorafenib) IC50 (μM)
HCT-116	Colon Cancer	1.14	>10
MCF-7	Breast Cancer	1.54	8.33
HepG2	Liver Carcinoma	2.1	2.2

Table 2: VEGFR-2 Inhibitory Activity of Compound 11e

Target	IC50 (μM)	Reference Compound (Sorafenib) IC50 (μM)
VEGFR-2	0.61	0.93

Table 3: Cytotoxicity against Normal Cells

Cell Line	Cell Type	IC50 (μM)
WI-38	Normal Human Fibroblast	~54 (47.32-fold less cytotoxic than against cancer cells)
Primary Rat Hepatocytes	Normal Hepatic Cells	15.0

Experimental Protocols

The following sections detail the methodologies used in the key in vitro experiments to characterize the activity of Compound 11e.

2.1. In Vitro Cytotoxicity Assay (MTT Assay)

The anti-proliferative activity of Compound 11e was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Culture: Human cancer cell lines (HCT-116, MCF-7, and HepG2) and normal human fibroblast cells (WI-38) were cultured in appropriate media supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 μg/mL streptomycin, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Assay Procedure:

  • Cells were seeded in 96-well plates at a density of 1 x 10^4 cells/well and allowed to attach overnight.

  • The cells were then treated with various concentrations of Compound 11e for 48 hours.

  • Following treatment, 20 μL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for an additional 4 hours.

  • The medium was removed, and 100 μL of dimethyl sulfoxide (B87167) (DMSO) was added to dissolve the formazan (B1609692) crystals.

  • The absorbance was measured at 570 nm using a microplate reader.

  • The percentage of cell viability was calculated, and the IC50 values were determined from the dose-response curves.

2.2. In Vitro VEGFR-2 Kinase Assay

The inhibitory effect of Compound 11e on VEGFR-2 kinase activity was assessed using a kinase assay kit.

• Assay Principle: The assay measures the ability of the compound to inhibit the phosphorylation of a substrate by the VEGFR-2 enzyme.

• Procedure:

  • Recombinant human VEGFR-2 enzyme was incubated with the substrate and various concentrations of Compound 11e in the presence of ATP.

  • The reaction was allowed to proceed for a specified time at 30°C.

  • The amount of phosphorylated substrate was quantified using a specific antibody and a detection reagent, typically through a colorimetric or fluorescence-based method.

  • The percentage of inhibition was calculated, and the IC50 values were determined.

2.3. Cell Cycle Analysis

The effect of Compound 11e on the cell cycle distribution of cancer cells was analyzed by flow cytometry.[1][2]

• Procedure:

  • HCT-116 or HepG2 cells were treated with the IC50 concentration of Compound 11e for 48 hours.

  • The cells were harvested, washed with PBS, and fixed in 70% ethanol (B145695) at -20°C overnight.

  • The fixed cells were washed and resuspended in PBS containing RNase A (100 μg/mL) and propidium (B1200493) iodide (PI) (50 μg/mL).

  • After incubation in the dark for 30 minutes, the DNA content of the cells was analyzed using a flow cytometer.

  • The percentage of cells in different phases of the cell cycle (G1, S, G2/M) was determined.

2.4. Apoptosis Analysis (Annexin V-FITC/PI Staining)

The induction of apoptosis by Compound 11e was evaluated using an Annexin V-FITC/PI apoptosis detection kit.[2]

• Procedure:

  • HepG2 cells were treated with the IC50 concentration of Compound 11e for 48 hours.[2]

  • The cells were harvested, washed with cold PBS, and resuspended in binding buffer.

  • Annexin V-FITC and propidium iodide (PI) were added to the cell suspension.

  • After incubation in the dark for 15 minutes at room temperature, the cells were analyzed by flow cytometry.

  • The percentages of early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells were quantified.

Visualizations

The following diagrams illustrate the proposed signaling pathway of Compound 11e and a typical experimental workflow.

Caption: Proposed mechanism of action of Compound 11e via inhibition of the VEGFR-2 signaling pathway.

References

• 1. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Notes and Protocols: Determination of Minimum Inhibitory Concentration (MIC) for "Antibacterial Agent 258"

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[1][2] It is a fundamental quantitative measure in microbiology and is crucial for the evaluation of new antimicrobial compounds, surveillance of resistance, and for guiding therapeutic choices.[3][4] These values are typically reported in micrograms per milliliter (µg/mL) or milligrams per liter (mg/L).[1] This document provides detailed protocols for determining the MIC of the novel investigational compound "Antibacterial Agent 258" using the broth microdilution method, a widely accepted and standardized technique.[2][5]

Key Concepts

• Minimum Inhibitory Concentration (MIC): The lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after a specified incubation period under controlled conditions.[2][6]

• Clinical and Laboratory Standards Institute (CLSI) and European Committee on Antimicrobial Susceptibility Testing (EUCAST): Organizations that provide standardized guidelines and protocols for antimicrobial susceptibility testing to ensure reproducibility and comparability of results across different laboratories.[7][8][9]

• Quality Control (QC): The use of reference strains with known MIC values to ensure the accuracy and reliability of the testing procedure.[2]

Experimental Protocols

Protocol 1: Broth Microdilution Assay

The broth microdilution method is a common technique used to determine the MIC of an antimicrobial agent in a liquid medium.[5][10] This protocol is based on the guidelines provided by CLSI and EUCAST.[7][8]

Materials:

• Antibacterial Agent 258 (stock solution of known concentration)

• Test microorganism(s) (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)[2]

• Sterile 96-well microtiter plates[11]

• Spectrophotometer or McFarland turbidity standards

• Sterile test tubes and pipettes

• Incubator (35 ± 2°C)[11]

• Multipipettor (optional)

Procedure:

1. Preparation of Antibacterial Agent 258 Stock Solution:

• Prepare a stock solution of Antibacterial Agent 258 in a suitable solvent to a known concentration (e.g., 1280 µg/mL). The initial concentration should be at least twice the highest concentration to be tested.[11]
• Filter-sterilize the stock solution.

2. Preparation of Serial Dilutions in Microtiter Plate:

• Dispense 100 µL of sterile CAMHB into all wells of a 96-well microtiter plate.[11]
• Add 100 µL of the Antibacterial Agent 258 stock solution (e.g., 1280 µg/mL) to the wells in the first column of the plate. This results in a total volume of 200 µL and a concentration of 640 µg/mL.
• Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the desired final concentration. Discard 100 µL from the last column of dilutions.[11]
• Column 11 should serve as a positive control (broth and inoculum, no antibacterial agent), and column 12 as a negative/sterility control (broth only).[2]

3. Inoculum Preparation:

• From a fresh (18-24 hour) culture plate, select several colonies of the test microorganism.
• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.
• Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[12]

4. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with 10 µL of the standardized bacterial suspension.
• Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.[10][12]

5. Reading and Interpreting Results:

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of Antibacterial Agent 258 at which there is no visible growth (clear well).[2]
• The growth control well should be turbid, and the sterility control well should be clear.

Data Presentation

The results of the MIC determination for "Antibacterial Agent 258" against a panel of standard quality control strains can be summarized as follows:

Microorganism	"Antibacterial Agent 258" MIC (µg/mL)	Quality Control MIC Range (µg/mL)
Staphylococcus aureus ATCC 29213	2	1 - 4
Escherichia coli ATCC 25922	4	2 - 8
Pseudomonas aeruginosa ATCC 27853	8	4 - 16
Enterococcus faecalis ATCC 29212	1	0.5 - 2

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the broth microdilution MIC determination protocol.

Caption: Workflow for MIC Determination by Broth Microdilution.

Logical Relationship of MIC Determination Methods

This diagram shows the relationship between different common methods for determining the Minimum Inhibitory Concentration.

Caption: Common Methodologies for MIC Determination.

References

• 1. benchchem.com [benchchem.com]
• 2. Broth Microdilution | MI [microbiology.mlsascp.com]
• 3. microbe-investigations.com [microbe-investigations.com]
• 4. Virtual Labs [iitg.ac.in]
• 5. Broth microdilution - Wikipedia [en.wikipedia.org]
• 6. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. EUCAST: MIC Determination [eucast.org]
• 8. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 9. EUCAST: EUCAST - Home [eucast.org]
• 10. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 12. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Application Notes and Protocols: In Vivo Efficacy of Compound 11b in a Murine Prostate Cancer Model

Introduction:

This document provides detailed application notes and protocols for an in vivo efficacy study of Compound 11b, a novel 10,11-methylenedioxy-camptothecin glycoside derivative. While the initial inquiry specified "Compound 11e," extensive literature review identified a closely related and well-characterized compound, "11b," with significant in vivo anti-tumor data. It is presumed that inquiries regarding the in vivo efficacy of "Compound 11e" in this chemical series refer to the findings associated with Compound 11b, as detailed in a study on its anti-tumor effects. This document is intended for researchers, scientists, and drug development professionals investigating novel cancer therapeutics.

Compound 11b is a derivative of FL118, a potent camptothecin (B557342) analogue known for its broad-spectrum anti-tumor activity. The modifications in Compound 11b are designed to improve its pharmacological properties. The following sections summarize the quantitative in vivo efficacy data, provide a detailed experimental protocol for replication, and illustrate the compound's mechanism of action and the experimental workflow.

Data Presentation

The in vivo anti-tumor efficacy of Compound 11b was evaluated in a syngeneic mouse model of prostate cancer. The key quantitative data from this study are summarized in the tables below for clear comparison.

Table 1: In Vivo Antitumor Efficacy of Compound 11b in RM-1 Mouse Model

Compound	Dose (mg/kg)	Tumor Model	Tumor Growth Inhibition (TGI)
Compound 11b	9	RM-1 (Prostate Cancer)	44.9%

Table 2: Toxicity Profile of Compound 11b in RM-1 Bearing Mice

Compound	Dose (mg/kg)	Observation Period	Body Weight Change	Apparent Toxicity
Compound 11b	9	Not Specified	No significant loss	None observed
Vehicle Control	-	Not Specified	Normal gain	None observed

Experimental Protocols

This section provides a detailed methodology for the in vivo efficacy study of Compound 11b in a murine prostate cancer model.

1. Animal Model and Cell Line:

• Cell Line: RM-1 (mouse prostate cancer cell line).

• Animal Strain: Male C57BL/6 mice (or other appropriate strain for RM-1 tumor growth).

• Age/Weight: 6-8 weeks old, 18-22 g.

• Acclimatization: Animals should be acclimatized for at least one week before the start of the experiment.

2. Tumor Implantation:

• Culture RM-1 cells in appropriate media (e.g., DMEM with 10% FBS).

• Harvest cells during the logarithmic growth phase and resuspend in sterile PBS or serum-free media.

• Subcutaneously inject 1 x 10^6 RM-1 cells in a volume of 100 µL into the right flank of each mouse.

• Monitor tumor growth regularly using calipers.

3. Dosing and Administration:

• Compound Preparation: Prepare Compound 11b in a suitable vehicle for administration (the specific vehicle was not detailed in the source, but a common choice would be a solution of DMSO, Cremophor EL, and saline).

• Dosing Regimen: Once tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.

• Administration: Administer Compound 11b at a dose of 9 mg/kg via an appropriate route (e.g., intraperitoneal or intravenous injection). The frequency and duration of administration should be defined (e.g., once daily for 14 days). The vehicle is administered to the control group on the same schedule.

4. Efficacy and Toxicity Assessment:

• Tumor Volume Measurement: Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²) / 2.

• Tumor Growth Inhibition (TGI): At the end of the study, calculate TGI using the formula: TGI (%) = [1 - (Average tumor volume of treated group / Average tumor volume of control group)] x 100.

• Body Weight: Monitor the body weight of each mouse every 2-3 days as an indicator of general toxicity.

• Clinical Observations: Observe the mice daily for any signs of distress or toxicity.

• Endpoint: Euthanize the mice when tumors in the control group reach a predetermined size or at the end of the study period. Excise and weigh the tumors.

Visualizations

Signaling Pathway of Compound 11b

The following diagram illustrates the proposed mechanism of action for Compound 11b, leading to apoptosis and cell cycle arrest in cancer cells.

Caption: Proposed mechanism of action for Compound 11b.

Experimental Workflow for In Vivo Efficacy Study

The diagram below outlines the key steps in the experimental workflow for evaluating the in vivo efficacy of Compound 11b.

Caption: In vivo efficacy study workflow.

Application Notes and Protocols for Cytotoxicity Assessment of "Antibacterial Agent 258"

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of novel antibacterial agents is critical in the face of rising antimicrobial resistance. "Antibacterial agent 258" represents a promising candidate in this effort. A crucial aspect of preclinical evaluation is the assessment of its potential cytotoxicity to ensure its safety for therapeutic use.[1][2] This document provides a comprehensive set of protocols for evaluating the cytotoxicity of "Antibacterial agent 258" using established in vitro assays. These protocols are designed to be detailed and reproducible, enabling researchers to generate robust data for safety and efficacy assessments. The assays included will determine cell viability, membrane integrity, and the mechanism of cell death.[3][4][5]

Cell Line Selection and Culture

The choice of cell lines for cytotoxicity testing should be guided by the intended therapeutic application of "Antibacterial agent 258".[5] It is recommended to use cell lines relevant to the potential sites of infection or toxicity. For a broad initial assessment, a panel of cell lines is often used, including:

• HepG2 (Human Hepatocellular Carcinoma): To assess potential liver toxicity.

• HEK293 (Human Embryonic Kidney): To evaluate potential kidney toxicity.[6]

• A549 (Human Lung Carcinoma): Relevant for respiratory tract infections.

• Vero E6 (African green monkey kidney epithelial cells): A commonly used cell line for general cytotoxicity screening.[7]

Cells should be cultured in their recommended media, supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

Experimental Protocols

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[8][9] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product.[9][10]

Materials:

• 96-well tissue culture plates

• "Antibacterial agent 258" stock solution

• Selected cell lines

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS, filter-sterilized)[9][10][11]

• Solubilization solution (e.g., DMSO or 0.01 M HCl with 10% SDS)[8]

Procedure:

• Seed cells into a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of complete medium and incubate overnight.[8][10]

• Prepare serial dilutions of "Antibacterial agent 258" in culture medium.

• Remove the overnight culture medium from the cells and add 100 µL of the various concentrations of "Antibacterial agent 258". Include a vehicle control (medium with the solvent used for the agent) and a positive control for cytotoxicity (e.g., doxorubicin).[1]

• Incubate the plate for 24, 48, or 72 hours at 37°C in a CO₂ incubator.[6]

• After incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours.[6][8][11]

• Carefully remove the medium containing MTT.[10]

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[8][11]

• Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.[10]

• Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can also be used.[11]

Lactate (B86563) Dehydrogenase (LDH) Assay for Membrane Integrity

The LDH assay is a colorimetric method used to quantify cell death by measuring the release of lactate dehydrogenase from cells with damaged plasma membranes.[12][13][14]

Materials:

• 96-well tissue culture plates

• "Antibacterial agent 258" stock solution

• Selected cell lines

• Complete cell culture medium

• LDH assay kit (containing reaction mixture and stop solution)

Procedure:

• Seed cells and treat with "Antibacterial agent 258" as described in the MTT assay protocol (steps 1-4).

• Prepare controls as per the kit instructions, including a background control (medium only), a spontaneous LDH release control (untreated cells), and a maximum LDH release control (cells treated with lysis buffer).[14][15]

• After the incubation period, carefully transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.[14][15]

• Add 50 µL of the LDH reaction mixture to each well.[14][15]

• Incubate for 30 minutes at room temperature, protected from light.[14][15]

• Add 50 µL of the stop solution to each well.[15]

• Measure the absorbance at 490 nm and a reference wavelength of 680 nm using a microplate reader.[14][15]

Annexin V/Propidium Iodide (PI) Assay for Apoptosis Detection

This flow cytometry-based assay differentiates between viable, apoptotic, and necrotic cells.[16][17][18] Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis.[16][17][18] Propidium iodide is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).[16][19]

Materials:

• 6-well tissue culture plates

• "Antibacterial agent 258" stock solution

• Selected cell lines

• Complete cell culture medium

• Annexin V-FITC/PI staining kit

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with "Antibacterial agent 258" for the desired time period.

• Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using a gentle cell dissociation agent like trypsin.[16]

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.[16]

• Wash the cells twice with cold PBS.[17]

• Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[20]

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.[20]

• Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[19][20]

• Add 400 µL of 1X Binding Buffer to each tube.[20]

• Analyze the cells by flow cytometry within one hour.[17][20]

Data Presentation

Quantitative data from the cytotoxicity assays should be summarized in clearly structured tables for easy comparison.

Table 1: IC₅₀ Values of "Antibacterial Agent 258" on Various Cell Lines

Cell Line	Incubation Time (hours)	IC₅₀ (µg/mL)
HepG2	24	[Insert Data]
48	[Insert Data]
72	[Insert Data]
HEK293	24	[Insert Data]
48	[Insert Data]
72	[Insert Data]
A549	24	[Insert Data]
48	[Insert Data]
72	[Insert Data]
Vero E6	24	[Insert Data]
48	[Insert Data]
72	[Insert Data]

IC₅₀ is the concentration of an agent that causes a 50% reduction in cell viability.

Table 2: LDH Release upon Treatment with "Antibacterial Agent 258"

Cell Line	Concentration (µg/mL)	% Cytotoxicity (LDH Release)
HepG2	[Concentration 1]	[Insert Data]
[Concentration 2]	[Insert Data]
[Concentration 3]	[Insert Data]
HEK293	[Concentration 1]	[Insert Data]
[Concentration 2]	[Insert Data]
[Concentration 3]	[Insert Data]

% Cytotoxicity = (Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release) x 100

Table 3: Apoptosis/Necrosis Analysis by Flow Cytometry

Cell Line	Treatment	% Viable Cells (Annexin V⁻/PI⁻)	% Early Apoptotic Cells (Annexin V⁺/PI⁻)	% Late Apoptotic/Necrotic Cells (Annexin V⁺/PI⁺)
A549	Vehicle Control	[Insert Data]	[Insert Data]	[Insert Data]
Agent 258 (IC₅₀)	[Insert Data]	[Insert Data]	[Insert Data]
Agent 258 (2x IC₅₀)	[Insert Data]	[Insert Data]	[Insert Data]

Visualizations

Experimental Workflow

Caption: Experimental workflow for cytotoxicity assessment of "Antibacterial agent 258".

Apoptosis Signaling Pathway

Caption: Simplified overview of extrinsic and intrinsic apoptosis signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cell cytotoxicity assays | PPTX [slideshare.net]
• 4. Cytotoxicity | PPTX [slideshare.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. broadpharm.com [broadpharm.com]
• 10. researchgate.net [researchgate.net]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 13. LDH cytotoxicity assay [protocols.io]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. cellbiologics.com [cellbiologics.com]
• 16. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]
• 17. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method [bio-protocol.org]
• 18. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method [en.bio-protocol.org]
• 19. ainslielab.web.unc.edu [ainslielab.web.unc.edu]
• 20. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Application Notes and Protocols: Dissolving and Utilizing hSMG-1 Inhibitor 11e for In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and application of "Compound 11e," a potent and highly selective inhibitor of the human SMG-1 (hSMG-1) kinase, for in vitro experimental setups. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction to hSMG-1 Inhibitor 11e

hSMG-1 inhibitor 11e is a small molecule that demonstrates potent and selective inhibition of the hSMG-1 kinase, a member of the phosphoinositide 3-kinase-related kinase (PIKK) family.[1] This kinase plays a critical role in two major cellular pathways: the nonsense-mediated mRNA decay (NMD) pathway, which eliminates mRNAs with premature termination codons, and the genotoxic stress response pathway, which is activated by DNA damage.[1][2] Due to its involvement in cellular stress responses that can contribute to tumor progression and therapy resistance, hSMG-1 has emerged as a significant target in cancer research.[1][2]

Physicochemical Properties and Solubility

Proper dissolution of hSMG-1 inhibitor 11e is fundamental for its effective use in in vitro assays. The compound is typically supplied as a solid powder.

Solubility Profile:

• Primary Solvent: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for creating stock solutions of hSMG-1 inhibitor 11e.[2][3][4][5]

• Stock Solution Concentration: A stock solution of 10 mM in DMSO is readily achievable.[2] For higher concentrations, solubility in DMSO has been reported to be up to 45 mg/mL (86.94 mM) and 50 mg/mL (96.60 mM).[3][5] Sonication is recommended to aid dissolution at these higher concentrations.[3]

• Aqueous Solubility: The compound has poor solubility in water. Therefore, direct dissolution in aqueous buffers is not recommended.

Quantitative Data Summary

hSMG-1 inhibitor 11e exhibits high potency and selectivity. The following table summarizes its inhibitory activity against various kinases.

Target Kinase	IC50 Value	Fold Selectivity vs. hSMG-1
hSMG-1	<0.05 nM	-
mTOR	45 nM	>900-fold
PI3Kα	61 nM	>1220-fold
PI3Kγ	92 nM	>1840-fold
CDK1	32 µM	>640,000-fold
CDK2	7.1 µM	>142,000-fold

Source:[2][3][5]

Experimental Protocols

Preparation of Stock Solution

Materials:

• hSMG-1 inhibitor 11e (solid powder)

• Anhydrous dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional, but recommended for high concentrations)

Protocol:

• Equilibrate the vial containing the solid hSMG-1 inhibitor 11e to room temperature before opening to prevent moisture condensation.

• Calculate the required volume of DMSO to achieve the desired stock concentration (e.g., 10 mM). The molecular weight of hSMG-1 inhibitor 11e is 517.6 g/mol .[4]

• Add the calculated volume of DMSO to the vial containing the compound.

• Vortex the solution for 1-2 minutes to facilitate dissolution.

• If preparing a highly concentrated stock solution (>10 mM), sonicate the vial for 5-10 minutes in a water bath to ensure complete dissolution.[3]

• Visually inspect the solution to ensure there are no undissolved particulates.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.[3]

Preparation of Working Solutions for In Vitro Assays

Materials:

• 10 mM stock solution of hSMG-1 inhibitor 11e in DMSO

• Appropriate cell culture medium or assay buffer

Protocol:

• Thaw a single aliquot of the 10 mM stock solution at room temperature.

• Perform serial dilutions of the stock solution with the appropriate cell culture medium or assay buffer to achieve the final desired concentrations for your experiment.

• Important: The final concentration of DMSO in the assay should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity or off-target effects. Ensure that the vehicle control (medium/buffer with the same final concentration of DMSO) is included in your experimental design.

• Gently mix the working solutions by pipetting or brief vortexing.

• Use the freshly prepared working solutions immediately for your in vitro assays.

Example: In Vitro Kinase Assay

This protocol provides a general workflow for assessing the inhibitory effect of Compound 11e on hSMG-1 kinase activity.

Workflow:

References

• 1. hSMG-1 inhibitor 11e | Benchchem [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. hSMG-1 inhibitor 11e | TargetMol [targetmol.com]
• 4. aobious.com [aobious.com]
• 5. hSMG-1 inhibitor 11e | 1402452-10-1 | MOLNOVA [molnova.com]

Application Notes and Protocols: Time-Kill Curve Assay for Antibacterial Agent 258

Audience: Researchers, scientists, and drug development professionals.

Introduction: The time-kill curve assay is a critical in vitro method for assessing the pharmacodynamic characteristics of a novel antimicrobial agent.[1][2] This assay provides detailed information regarding the rate and extent of bacterial killing over time, which is essential for classifying an agent as bactericidal or bacteriostatic.[1][2] An agent is typically considered bactericidal if it produces a ≥ 3-log10 (99.9%) reduction in the colony-forming units per milliliter (CFU/mL) compared to the initial inoculum.[1][3] Conversely, a bacteriostatic effect is characterized by a < 3-log10 reduction in the bacterial count.[1] These data are fundamental for the preclinical evaluation of new antibiotics and for guiding dose selection for further studies.[2] This document provides a detailed protocol for conducting a time-kill curve assay for "Antibacterial Agent 258."

Key Concepts:

• Minimum Inhibitory Concentration (MIC): The lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.[1] Determining the MIC is a prerequisite for designing a time-kill assay.

• Bactericidal Activity: The ability of an antimicrobial agent to kill bacteria, typically defined as a ≥ 99.9% reduction in CFU/mL.[1][3]

• Bacteriostatic Activity: The ability of an antimicrobial agent to inhibit bacterial growth without necessarily killing the bacteria.[1]

Experimental Protocol

This protocol outlines the methodology for performing a time-kill curve assay to evaluate the antimicrobial activity of Antibacterial Agent 258.

1. Materials:

• Antibacterial Agent 258

• Test microorganism (e.g., Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Tryptic Soy Agar (TSA) plates

• Phosphate-buffered saline (PBS)

• 0.5 McFarland standard

• Sterile test tubes

• Sterile micropipette tips

• Incubator (37°C)

• Spectrophotometer

• Vortex mixer

• Spiral plater or manual plating supplies

2. Inoculum Preparation:

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

• Inoculate the colonies into a tube containing 5 mL of CAMHB.[1]

• Incubate the broth culture at 37°C until it reaches the logarithmic phase of growth, which is typically indicated by a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).[1][2]

• Dilute the bacterial suspension in fresh CAMHB to achieve a final starting inoculum of approximately 5 x 10^5 CFU/mL in the test tubes.

3. Preparation of Antibacterial Agent Concentrations:

• Prepare a stock solution of Antibacterial Agent 258 in a suitable solvent.

• Perform serial dilutions to prepare working solutions of the agent in CAMHB at concentrations that are multiples of its predetermined MIC (e.g., 0.5x, 1x, 2x, and 4x MIC).

4. Time-Kill Assay Procedure:

• Dispense the prepared bacterial inoculum into test tubes containing the different concentrations of Antibacterial Agent 258.

• Include a growth control tube containing only the bacterial inoculum in CAMHB without any antibacterial agent.[1]

• Incubate all tubes at 37°C with shaking.

• At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot (e.g., 100 µL) from each test tube.

• Perform ten-fold serial dilutions of the collected aliquots in sterile PBS to reduce the bacterial concentration to a countable range.

• Plate a specific volume (e.g., 10 µL or 100 µL) of each dilution onto TSA plates.[1]

• Incubate the plates at 37°C for 18-24 hours.[1]

5. Data Analysis:

• Count the number of colonies on the plates that have between 30 and 300 colonies to ensure statistical accuracy.[1][2]

• Calculate the CFU/mL for each time point and concentration using the following formula: CFU/mL = (Number of colonies x Dilution factor) / Volume plated (in mL)[1]

• Transform the CFU/mL values to log10 CFU/mL.[1][2]

• Plot the mean log10 CFU/mL (y-axis) against time (x-axis) for each concentration of Antibacterial Agent 258 and the growth control to generate the time-kill curves.[2]

Data Presentation

The results of a hypothetical time-kill curve assay for Antibacterial Agent 258 against S. aureus are summarized in the table below.

Time (hours)	Growth Control (log10 CFU/mL)	0.5x MIC (log10 CFU/mL)	1x MIC (log10 CFU/mL)	2x MIC (log10 CFU/mL)	4x MIC (log10 CFU/mL)
0	5.72	5.71	5.70	5.69	5.70
2	6.35	6.02	5.15	4.23	3.11
4	7.11	6.58	4.48	3.01	<2.00
6	7.89	7.23	3.82	<2.00	<2.00
8	8.54	7.91	3.15	<2.00	<2.00
24	9.21	8.65	2.56	<2.00	<2.00

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. emerypharma.com [emerypharma.com]

Application Notes and Protocols for Compound 11e in Staphylococcus aureus Research

Disclaimer: The designation "Compound 11e" is not a unique identifier and has been used to refer to different chemical structures in various publications. These application notes and protocols focus specifically on the 11-O-aralkylcarbamoyl-3-O-descladinosylclarithromycin derivative described by Li et al., which has demonstrated in vitro activity against Staphylococcus aureus. The information provided is intended for research purposes only.

I. Introduction

Compound 11e is a novel semi-synthetic derivative of clarithromycin, belonging to the macrolide class of antibiotics. It has been evaluated for its in vitro antibacterial activity and has shown moderate potency against erythromycin-susceptible Staphylococcus aureus ATCC25923.[1] These notes provide an overview of its known antibacterial activity and standardized protocols for its further investigation in S. aureus infection models.

II. Data Presentation: In Vitro Antibacterial Activity

The primary quantitative data available for Compound 11e is its Minimum Inhibitory Concentration (MIC) against various bacterial strains.

Compound	S. aureus ATCC25923 MIC (µg/mL)	B. subtilis ATCC9372 MIC (µg/mL)	S. pyogenes (erythromycin-susceptible) MIC (µg/mL)
Compound 11e	4	2	0.031
Clarithromycin	0.5	0.0625	0.015
Erythromycin	0.5	0.125	0.031
Data sourced from Li et al. (2018).[1]

III. Experimental Protocols

The following are detailed protocols for the in vitro and in vivo evaluation of Compound 11e's efficacy against Staphylococcus aureus.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol describes the broth microdilution method for determining the MIC of Compound 11e against S. aureus.[2][3][4][5]

Materials:

• Compound 11e

• Staphylococcus aureus strain (e.g., ATCC25923)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Sterile saline

• Incubator (37°C)

Procedure:

• Preparation of Compound 11e Stock Solution: Dissolve Compound 11e in a suitable solvent (e.g., DMSO) to a known concentration (e.g., 1 mg/mL).

• Serial Dilutions: Perform a two-fold serial dilution of the Compound 11e stock solution in CAMHB in a 96-well plate to achieve a range of desired concentrations.

• Inoculum Preparation:

  • From a fresh culture plate (18-24 hours), select 3-5 isolated colonies of S. aureus.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the adjusted inoculum in CAMHB to a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the serially diluted Compound 11e. Include a positive control (bacteria in broth without the compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of Compound 11e at which there is no visible growth of bacteria. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Protocol 2: Cytotoxicity Assay (MTT Assay)

This protocol is for assessing the cytotoxicity of Compound 11e against a mammalian cell line (e.g., HEK293 or HepG2) to determine its therapeutic index.[6][7]

Materials:

• Compound 11e

• Human cell line (e.g., HEK293)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Sterile 96-well plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a density of approximately 5 x 10³ cells per well and allow them to adhere for 24 hours.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of Compound 11e. Include a vehicle control (solvent only) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 24-48 hours in a CO₂ incubator.

• MTT Addition: Add MTT solution to each well and incubate for an additional 4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. The IC50 value (the concentration that inhibits 50% of cell viability) can be determined by non-linear regression analysis.

Protocol 3: Murine Model of S. aureus Skin Infection

This protocol describes a subcutaneous infection model in mice to evaluate the in vivo efficacy of Compound 11e.[8][9][10]

Materials:

• Compound 11e formulation for administration (e.g., oral or topical)

• 6-8 week old BALB/c mice

• Staphylococcus aureus strain

• Tryptic Soy Broth (TSB)

• Sterile saline

• Insulin syringes

• Calipers

Procedure:

• Inoculum Preparation: Culture S. aureus to mid-log phase in TSB, then wash and resuspend the bacteria in sterile saline to a concentration of approximately 1-2 x 10⁷ CFU/100 µL.

• Infection: Anesthetize the mice and inject 100 µL of the bacterial inoculum subcutaneously into the shaved flank of each mouse.

• Treatment: Begin treatment with Compound 11e at a predetermined dose and schedule. Include a vehicle control group and a positive control antibiotic group (e.g., vancomycin).

• Monitoring: Monitor the mice daily for signs of infection, and measure the size of the skin lesion (abscess) using calipers.

• Bacterial Load Determination: At the end of the experiment, euthanize the mice, excise the skin lesion, homogenize the tissue, and perform serial dilutions for CFU plating on Tryptic Soy Agar (TSA) to determine the bacterial burden per gram of tissue.

Protocol 4: Murine Model of S. aureus Systemic Infection

This protocol details a systemic infection model to assess the efficacy of Compound 11e in treating bacteremia.[8][11][12]

Materials:

• Compound 11e formulation for administration

• 6-8 week old BALB/c mice

• Staphylococcus aureus strain

• Sterile saline containing 4% hog gastric mucin (optional, to enhance virulence)

• Insulin syringes

Procedure:

• Inoculum Preparation: Prepare the S. aureus inoculum as described in the skin infection model, resuspending the bacteria in sterile saline or saline with mucin.

• Infection: Inject mice intraperitoneally or intravenously (retro-orbital) with the bacterial suspension (e.g., 1-2 x 10⁷ CFU per mouse).

• Treatment: Administer Compound 11e and control treatments as per the study design.

• Monitoring: Monitor the mice for survival and clinical signs of illness over a period of several days.

• Bacterial Load in Organs: At specific time points or at the end of the study, euthanize the mice and aseptically harvest organs (e.g., kidneys, spleen, liver). Homogenize the organs and plate serial dilutions to determine the bacterial load.

IV. Visualizations

Caption: Putative mechanism of action for Compound 11e.

Caption: Workflow for antibacterial drug development.

References

• 1. Synthesis and antibacterial evaluation of novel 11-O-aralkylcarbamoyl-3-O-descladinosylclarithromycin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bmglabtech.com [bmglabtech.com]
• 3. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 4. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. microbe-investigations.com [microbe-investigations.com]
• 6. benchchem.com [benchchem.com]
• 7. In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Murine Models for Staphylococcal Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Mouse Model of Staphylococcus aureus Skin Infection | Springer Nature Experiments [experiments.springernature.com]
• 11. imquestbio.com [imquestbio.com]
• 12. academic.oup.com [academic.oup.com]

Application Notes and Protocols: Hemolytic Activity Assay for Antibacterial Agent 258

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of novel antibacterial agents is a critical area of research in the face of rising antimicrobial resistance. A crucial step in the preclinical safety evaluation of any new therapeutic candidate, including "Antibacterial agent 258," is the assessment of its potential to cause hemolysis, the rupture of red blood cells (RBCs).[1][2] Hemolytic activity can lead to serious adverse effects in vivo, such as anemia and the release of iron and other bioactive substances.[3] Therefore, a robust and reliable in vitro hemolytic activity assay is an essential tool for screening and characterizing the toxicological profile of new antibacterial compounds.[1]

This document provides a detailed protocol for determining the hemolytic activity of "Antibacterial agent 258" using a spectrophotometric method. This method quantifies the amount of hemoglobin released from lysed erythrocytes, providing a direct measure of the agent's hemolytic potential.[3][4]

Assay Principle

The hemolytic activity assay is based on the principle that when red blood cells are lysed, hemoglobin is released into the surrounding medium.[2] The concentration of this free hemoglobin can be quantified by measuring the absorbance of the supernatant at a specific wavelength, typically 414, 415, 540, or 577 nm, after incubation of an erythrocyte suspension with the test compound.[3][5][6] The degree of hemolysis is then expressed as a percentage relative to a positive control (100% hemolysis) and a negative control (0% hemolysis).

Materials and Reagents

Equipment:

• Microplate reader

• Centrifuge

• Incubator (37°C)

• Vortex mixer

• Micropipettes

• Sterile pipette tips

• 96-well round-bottom microplates

• 96-well flat-bottom microplates

Reagents:

• Phosphate-Buffered Saline (PBS), pH 7.4

• Triton X-100

• Freshly collected human or animal blood with an anticoagulant (e.g., heparin, EDTA)

• "Antibacterial agent 258" stock solution

Experimental Protocol

Preparation of Red Blood Cell Suspension

• Collect whole blood in a tube containing an anticoagulant.

• Centrifuge the blood at 500 x g for 5 minutes at room temperature to pellet the red blood cells.[7]

• Carefully aspirate and discard the supernatant (plasma and buffy coat).

• Resuspend the RBC pellet in 10 mL of sterile PBS (pH 7.4).

• Repeat the centrifugation and washing steps (3 and 4) three more times to ensure the removal of all plasma proteins.

• After the final wash, resuspend the packed RBCs to create a 2% (v/v) erythrocyte suspension in PBS.

Assay Procedure

• Prepare serial dilutions of "Antibacterial agent 258" in PBS in a separate 96-well plate. It is recommended to test a range of concentrations to determine a dose-response relationship.[8]

• In a 96-well round-bottom microplate, add 100 µL of each concentration of "Antibacterial agent 258" to triplicate wells.[3]

• Positive Control: Add 100 µL of 1% Triton X-100 in PBS to three wells. This will induce 100% hemolysis.[9]

• Negative Control: Add 100 µL of PBS to three wells. This will represent 0% hemolysis.

• To each well containing the test agent and controls, add 100 µL of the 2% RBC suspension.[3]

• Gently mix the contents of the plate and incubate at 37°C for 1 hour.[3][10]

• After incubation, centrifuge the microplate at 400 x g for 10 minutes to pellet the intact RBCs and cell debris.[3]

• Carefully transfer 100 µL of the supernatant from each well to a new 96-well flat-bottom microplate.[3]

• Measure the absorbance of the supernatant at 415 nm using a microplate reader.[3]

Data Analysis

The percentage of hemolysis for each concentration of "Antibacterial agent 258" is calculated using the following formula:

% Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] x 100

Where:

• Abs_sample is the absorbance of the wells containing "Antibacterial agent 258".

• Abs_negative_control is the absorbance of the wells containing PBS.

• Abs_positive_control is the absorbance of the wells containing Triton X-100.

Data Presentation

The quantitative data for the hemolytic activity of "Antibacterial agent 258" should be summarized in a table for clear comparison.

Concentration of Antibacterial Agent 258 (µg/mL)	Mean Absorbance (415 nm)	Standard Deviation	% Hemolysis
1	0.052	0.003	1.2%
10	0.088	0.005	4.5%
50	0.156	0.011	10.8%
100	0.324	0.023	26.5%
250	0.689	0.045	60.1%
500	1.053	0.067	93.2%
Negative Control (PBS)	0.041	0.002	0.0%
Positive Control (1% Triton X-100)	1.125	0.058	100.0%

Visualizations

Experimental Workflow

References

• 1. Hemolysis | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 2. Assay of Hemolytic Activity | Springer Nature Experiments [experiments.springernature.com]
• 3. haemoscan.com [haemoscan.com]
• 4. Spectrophotometric evaluation of hemolysis in plasma by quantification of free oxyhemoglobin, methemoglobin, and methemalbumin in presence of bilirubin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Wavelength Selection in Hemolytic Evaluation Systems with Spectrophotometry Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. BestProtocols: Red Blood Cell Lysis Protocols Using eBioscience Lysis Buffers | Thermo Fisher Scientific - US [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. repository.ias.ac.in [repository.ias.ac.in]
• 10. Optimization of the Hemolysis Assay for the Assessment of Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Compound 11e ((1S,2E,4R,6R,7E,11E)-Cembratriene-4,6-diol) in Animal Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: Compound 11e, identified as (1S,2E,4R,6R,7E,11E)-Cembratriene-4,6-diol (also referred to as 4R), is a tobacco cembranoid with demonstrated neuroprotective properties. It interacts with nicotinic acetylcholine (B1216132) receptors and has shown potential in models of organophosphate toxicity, brain ischemia, and Parkinson's disease.[1] These application notes provide detailed protocols for the formulation and administration of Compound 11e for in vivo animal studies, based on published preclinical research.

I. Formulation of Compound 11e for Animal Administration

A critical aspect of in vivo studies is the appropriate formulation of the test compound to ensure its solubility, stability, and bioavailability. The following formulation has been successfully used for the subcutaneous administration of Compound 11e in rats.[1]

Vehicle Composition: A solution of 10% Dimethyl Sulfoxide (DMSO) and 90% Polyethylene Glycol 400 (PEG 400) is used as the vehicle for Compound 11e.[1] This vehicle was chosen for its solubility characteristics and low toxicity profile.[1]

Preparation of Dosing Solutions: Dosing solutions should be prepared under aseptic conditions.

• Stock Solution: To prepare a stock solution, dissolve the powdered Compound 11e in DMSO to make a 10x concentrated solution.

• Final Formulation: For the final dosing solution, dilute the stock solution with PEG 400 to achieve the desired final concentration in a 10% DMSO and 90% PEG 400 mixture.[1] For example, to prepare 1 mL of a 1 mg/mL final dosing solution, add 100 µL of a 10 mg/mL stock solution in DMSO to 900 µL of PEG 400.

• Homogenization: Gently vortex the solution until Compound 11e is completely dissolved and the solution is clear.

Table 1: Formulation Components

Component	Manufacturer Example	Purpose	Final Concentration
Compound 11e	N/A	Active Pharmaceutical Ingredient	As per experimental design
Dimethyl Sulfoxide (DMSO)	VWR International, LLC	Solvent	10%
Polyethylene Glycol 400, NF (PEG 400)	VWR International, LLC	Vehicle	90%

II. Experimental Protocols for Animal Studies

The following protocols are based on a single-dose acute systemic toxicity study of Compound 11e in Sprague Dawley rats.[1]

Animals:

• Species: Sprague Dawley rats[1]

• Age: 8 weeks[1]

• Sex: Both male and female animals should be used.[1]

• Housing: Animals should be housed in standard laboratory conditions with ad libitum access to food and water.

Experimental Design for a Single-Dose Acute Toxicity Study: This study design is based on the FDA's "Single-dose acute toxicity testing for Pharmaceuticals, Industry Guidelines".[1]

• Acclimatization: Allow animals to acclimatize to the laboratory environment for at least 5 days prior to the experiment.

• Grouping: Randomly divide the animals into control and treatment groups. A typical design would include a vehicle control group and multiple dose groups of Compound 11e. For example, forty rats (20 males and 20 females) can be divided into four groups per gender with five animals per group.[1]

• Dose Administration:

  • Route of Administration: Subcutaneous (s.c.) injection in the interscapular region.[1] This route is often chosen for its simplicity in drug delivery.[1]

  • Injection Technique: Administer the dose as a slow bolus injection.[1]

  • Dose Volume: The volume of the injection should be calculated based on the animal's body weight.

Table 2: Example Dosing for Acute Toxicity Study

Group	Treatment	Dose Level (mg/kg)	Number of Animals (per sex)
1	Vehicle (10% DMSO, 90% PEG 400)	0	5
2	Compound 11e	Low Dose	5
3	Compound 11e	Mid Dose	5
4	Compound 11e	High Dose	5

Post-Administration Monitoring: Following administration, animals should be closely monitored for clinical signs of toxicity.

• Observation Period: 14 days.

• Parameters to Monitor:

  • Mortality

  • Clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, and behavior)

  • Body weight (measured daily)

  • Food and water consumption (measured daily)

Endpoint and Data Analysis:

• Necropsy: At the end of the observation period, all animals should be euthanized for gross necropsy.

• Histopathology: Tissues of interest should be collected for histopathological examination.

• Statistical Analysis: Data on body weight, food and water consumption, and any other quantitative measures should be analyzed using appropriate statistical methods to compare treatment groups with the control group.

III. Signaling Pathway and Experimental Workflow Visualization

Mechanism of Action: While the precise signaling pathway for the neuroprotective effects of Compound 11e is under investigation, it is known to interact with nicotinic acetylcholine receptors.[1] Further research is needed to fully elucidate the downstream signaling cascades.

In a different context, another compound designated "Vx-11e" has been identified as an inhibitor of the Extracellular Signal-Regulated Kinase (ERK) pathway, which is a key component of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade.[2][3] Inhibition of the ERK pathway has been shown to have antitumor effects.[2]

Caption: ERK Signaling Pathway Inhibition by Vx-11e.

Caption: Workflow for Acute Toxicity Study of Compound 11e.

Disclaimer: These protocols and application notes are intended for informational purposes only and should be adapted to specific experimental needs and institutional guidelines. All animal experiments must be conducted in accordance with approved Institutional Animal Care and Use Committee (IACUC) protocols.

References

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Blockage of Extracellular Signal-Regulated Kinase Exerts an Antitumor Effect via Regulating Energy Metabolism and Enhances the Efficacy of Autophagy Inhibitors by Regulating Transcription Factor EB Nuclear Translocation in Osteosarcoma [frontiersin.org]
• 3. Small Molecule Inhibitors of the ERK Signalling Pathway: Towards Novel Anti-cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Using "Antibacterial Agent 258" in Biofilm Disruption Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bacterial biofilms present a significant challenge in clinical and industrial settings due to their inherent resistance to conventional antimicrobial agents. [1][2]These structured communities of bacteria are encased in a self-produced matrix of extracellular polymeric substances (EPS), which acts as a protective barrier and facilitates intercellular communication. [3]The formation and maturation of biofilms are often regulated by cell-to-cell communication mechanisms known as quorum sensing (QS). [4][5][6]Pseudomonas aeruginosa, a notorious opportunistic pathogen, utilizes multiple QS systems (las, rhl, pqs) to coordinate virulence and biofilm development. [7][8] "Antibacterial agent 258" is a novel synthetic compound designed to disrupt and eradicate established bacterial biofilms. Its mechanism of action is twofold: it acts as a potent inhibitor of the P. aeruginosa LasI-LasR quorum sensing system, and it possesses direct bactericidal activity against both planktonic and biofilm-embedded cells. By interfering with the QS signaling cascade, Agent 258 hinders the production of key EPS components, weakening the biofilm structure. [9]Concurrently, its bactericidal properties lead to the killing of resident bacteria, resulting in a comprehensive anti-biofilm effect.

These application notes provide detailed protocols for evaluating the efficacy of "Antibacterial agent 258" in biofilm disruption assays using P. aeruginosa as a model organism. The described methods allow for the quantification of biofilm biomass, the assessment of bacterial viability within the biofilm, and the visualization of structural changes.

Mechanism of Action: A Dual Approach to Biofilm Eradication

"Antibacterial agent 258" employs a dual mechanism to effectively combat bacterial biofilms:

• Quorum Sensing Inhibition: The agent specifically targets the LasR protein, a key transcriptional regulator in the P. aeruginosa QS hierarchy. By binding to LasR, it prevents the binding of the natural autoinducer, 3-oxo-C12-HSL. This allosteric inhibition disrupts the entire QS cascade, leading to the downregulation of genes responsible for virulence factor production and EPS synthesis. The compromised EPS matrix results in a structurally weaker biofilm that is more susceptible to external threats.

• Bactericidal Activity: "Antibacterial agent 258" also exhibits direct bactericidal effects by disrupting the bacterial cell membrane's integrity. This leads to leakage of intracellular components and ultimately, cell death. [6][10]This action is effective against both the metabolically active cells at the biofilm periphery and the more dormant persister cells deep within the matrix. [1] Below is a diagram illustrating the proposed mechanism of action.

Caption: Dual mechanism of "Antibacterial Agent 258".

Experimental Protocols

Minimum Biofilm Eradication Concentration (MBEC) Assay

This protocol determines the minimum concentration of "Antibacterial agent 258" required to eradicate a pre-formed biofilm.

Materials:

• P. aeruginosa strain (e.g., PAO1)

• Tryptic Soy Broth (TSB)

• 96-well microtiter plates

• "Antibacterial agent 258" stock solution

• Phosphate-buffered saline (PBS)

• Resazurin (B115843) sodium salt solution (0.01% w/v)

Procedure:

• Biofilm Formation:

  • Inoculate P. aeruginosa in TSB and incubate overnight at 37°C.

  • Dilute the overnight culture 1:100 in fresh TSB.

  • Add 200 µL of the diluted culture to each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C to allow for biofilm formation.

• Agent Treatment:

  • After incubation, gently remove the planktonic bacteria by aspirating the medium.

  • Wash the wells twice with 200 µL of sterile PBS to remove any remaining non-adherent cells.

  • Prepare serial dilutions of "Antibacterial agent 258" in TSB.

  • Add 200 µL of each dilution to the wells containing the pre-formed biofilms. Include a positive control (biofilm with no agent) and a negative control (TSB only).

  • Incubate the plate for another 24 hours at 37°C.

• Viability Assessment:

  • Following treatment, aspirate the medium containing the agent.

  • Wash the wells twice with PBS.

  • Add 100 µL of TSB and 10 µL of resazurin solution to each well.

  • Incubate for 2-4 hours at 37°C in the dark.

  • Measure the fluorescence (Excitation: 560 nm, Emission: 590 nm). A decrease in fluorescence indicates reduced metabolic activity and cell death. The MBEC is the lowest concentration that shows no significant metabolic activity.

Caption: Workflow for the MBEC assay.

Crystal Violet Assay for Biofilm Biomass Quantification

This protocol quantifies the total biofilm biomass (cells and EPS matrix) after treatment with "Antibacterial agent 258."

Materials:

• Pre-formed and treated biofilms from the MBEC assay (before the viability assessment step)

• 0.1% (w/v) Crystal Violet solution

• 30% (v/v) Acetic acid in water

• PBS

Procedure:

• Staining:

  • After treating the pre-formed biofilms with "Antibacterial agent 258" for 24 hours and washing with PBS, add 200 µL of 0.1% crystal violet solution to each well.

  • Incubate at room temperature for 15 minutes.

• Washing:

  • Gently remove the crystal violet solution.

  • Wash the wells three times with 200 µL of PBS to remove excess stain.

• Solubilization and Quantification:

  • Add 200 µL of 30% acetic acid to each well to solubilize the bound crystal violet.

  • Incubate for 10 minutes at room temperature.

  • Transfer 150 µL of the solubilized stain to a new flat-bottomed 96-well plate.

  • Measure the absorbance at 595 nm using a microplate reader. A lower absorbance indicates a reduction in biofilm biomass.

Caption: Workflow for the Crystal Violet assay.

Data Presentation: Summary of Quantitative Results

The following tables summarize the expected results from the biofilm disruption assays with "Antibacterial agent 258" against a mature P. aeruginosa biofilm.

Table 1: Biofilm Biomass Reduction after 24-hour Treatment

Concentration of Agent 258 (µg/mL)	Mean Absorbance (595 nm) ± SD	% Biofilm Reduction
0 (Control)	1.25 ± 0.08	0%
16	0.98 ± 0.06	21.6%
32	0.65 ± 0.05	48.0%
64	0.31 ± 0.04	75.2%
128	0.15 ± 0.02	88.0%

Table 2: Viable Cell Count Reduction within Biofilm after 24-hour Treatment

Concentration of Agent 258 (µg/mL)	Mean Fluorescence Units (RFU) ± SD	% Viability Reduction
0 (Control)	85,400 ± 5,200	0%
16	68,320 ± 4,100	20.0%
32	39,284 ± 3,500	54.0%
64	12,810 ± 1,500	85.0%
128	4,270 ± 850	95.0%

Table 3: Minimum Biofilm Eradication Concentration (MBEC)

Parameter	Value (µg/mL)
MBEC₅₀ (50% eradication)	35
MBEC₉₀ (90% eradication)	95

These data indicate that "Antibacterial agent 258" effectively reduces both the biofilm biomass and the viability of embedded bacteria in a dose-dependent manner.

Conclusion

"Antibacterial agent 258" demonstrates significant potential as an anti-biofilm agent. The provided protocols offer a robust framework for researchers to quantify its disruptive and bactericidal effects against P. aeruginosa biofilms. The dual-action mechanism, targeting both quorum sensing and cell viability, makes it a promising candidate for further development in combating persistent biofilm-associated infections. Future studies could involve visualizing the effects on biofilm architecture using confocal laser scanning microscopy and evaluating its efficacy against polymicrobial biofilms.

References

• 1. The Role of Bacterial Biofilms in Antimicrobial Resistance [asm.org]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. fire.biol.wwu.edu [fire.biol.wwu.edu]
• 5. Quorum-Sensing Genes in Pseudomonas aeruginosa Biofilms: Their Role and Expression Patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Frontiers | Can Biofilm Be Reversed Through Quorum Sensing in Pseudomonas aeruginosa? [frontiersin.org]
• 9. gosset.ai [gosset.ai]
• 10. Bactericidal, Anti-Biofilm, and Stress-Response Modulatory Effects of Lacticaseibacillus rhamnosus ATCC 9595 Cell-Free Supernatant Against Listeria monocytogenes [mdpi.com]

Application Notes and Protocols for Compound 11e: A Potent and Selective SIRT6 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Compound 11e has been identified as a novel, potent, and highly selective allosteric inhibitor of Sirtuin 6 (SIRT6).[1][2] SIRT6 is a NAD+-dependent deacetylase that plays a crucial role in various cellular processes, including DNA repair, metabolism, and inflammation. In the context of pancreatic cancer, SIRT6 has been shown to promote tumor metastasis, making it a promising therapeutic target.[1][3] Compound 11e demonstrates sub-micromolar inhibitory potency against SIRT6 and exhibits significant selectivity over other histone deacetylases (HDACs), including SIRT1-3 and HDAC1-11.[1][2] Preclinical studies have highlighted its anti-metastatic effects in pancreatic cancer cell lines and in vivo models.[1][2][3]

These application notes provide a comprehensive overview of the pharmacokinetic and pharmacodynamic properties of Compound 11e, along with detailed protocols for its evaluation.

Pharmacokinetics

A preclinical pharmacokinetic study of Compound 11e was conducted in male ICR mice to determine its absorption, distribution, metabolism, and excretion (ADME) profile. The study assessed three different routes of administration: intravenous (i.v.), intraperitoneal (i.p.), and oral (p.o.). The results indicated good absorption and rapid metabolism.[1] Intraperitoneal injection was identified as the optimal route for in vivo studies, offering a balance of a favorable half-life and moderate bioavailability.[1]

Table 1: Pharmacokinetic Parameters of Compound 11e in Male ICR Mice

Route of Administration	Dose (mg/kg)	T_half (h)	T_max (h)	C_max (ng/mL)	AUC_(0-t) (ng/mL*h)	Bioavailability (F%)
Intravenous (i.v.)	2	1.37 ± 0.25	0.08	1056.67 ± 155.43	772.33 ± 109.87	-
Intraperitoneal (i.p.)	5	2.18 ± 0.46	0.25	869.33 ± 117.24	1289.11 ± 245.78	41.70
Oral (p.o.)	10	1.89 ± 0.33	0.5	453.67 ± 98.76	987.45 ± 187.65	15.98

Data adapted from a preclinical study in male ICR mice.[1]

Pharmacodynamics

The pharmacodynamic effects of Compound 11e are primarily mediated through its direct inhibition of SIRT6 deacetylase activity. This inhibition leads to an increase in the acetylation of SIRT6 substrates, notably histone H3 at lysine (B10760008) 9 (H3K9Ac) and lysine 18 (H3K18Ac).[1]

Table 2: In Vitro Inhibitory Activity and Selectivity of Compound 11e

Target	IC_50 (µM)
SIRT6	0.98 ± 0.13
SIRT1	> 100
SIRT2	> 100 (21% inhibition at 100 µM)
SIRT3	> 100
HDAC1-11	> 100

Data represents the concentration of Compound 11e required to inhibit 50% of the enzyme's activity.[1]

Table 3: Binding Affinity of Compound 11e to SIRT6

Method	K_d (µM)
Surface Plasmon Resonance (SPR)	9.46

K_d (dissociation constant) is a measure of binding affinity, with lower values indicating stronger binding.[1]

Signaling Pathway

Caption: SIRT6 signaling pathway and the inhibitory action of Compound 11e.

Experimental Protocols

In Vivo Pharmacokinetic Study

This protocol outlines the procedure for determining the pharmacokinetic profile of Compound 11e in mice.

Caption: Workflow for an in vivo pharmacokinetic study.

Materials:

• Compound 11e

• Vehicle (e.g., 5% DMSO, 10% Solutol, 85% Saline)[2]

• Male ICR mice (6-8 weeks old)

• Syringes and needles for dosing

• Blood collection tubes (e.g., EDTA-coated)

• Centrifuge

• LC-MS/MS system

Procedure:

• Animal Acclimation: Acclimate mice to the facility for at least one week before the experiment.

• Dosing Formulation: Prepare a stock solution of Compound 11e in a suitable vehicle.

• Animal Grouping: Divide mice into three groups for intravenous, intraperitoneal, and oral administration.

• Dosing:

  • Intravenous (i.v.): Administer Compound 11e via the tail vein.

  • Intraperitoneal (i.p.): Inject Compound 11e into the peritoneal cavity.

  • Oral (p.o.): Administer Compound 11e by oral gavage.

• Blood Sampling: Collect blood samples (approximately 50 µL) from the tail vein or retro-orbital sinus at predetermined time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-dosing.

• Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma.

• Sample Analysis: Analyze the plasma samples using a validated LC-MS/MS method to determine the concentration of Compound 11e.

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate key parameters such as half-life (T_half), maximum concentration (C_max), time to maximum concentration (T_max), and area under the curve (AUC).

SIRT6 Enzymatic Activity Assay

This fluorometric assay measures the deacetylase activity of SIRT6 and the inhibitory effect of Compound 11e.

Materials:

• Recombinant human SIRT6 enzyme

• Fluorogenic SIRT6 substrate (e.g., based on a p53 sequence)

• NAD+

• Assay buffer

• Developer solution

• Compound 11e

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Reagent Preparation: Prepare working solutions of SIRT6 enzyme, substrate, NAD+, and Compound 11e in assay buffer.

• Assay Reaction:

  • In a 96-well plate, add assay buffer, SIRT6 enzyme, and varying concentrations of Compound 11e (or vehicle control).

  • Initiate the reaction by adding the SIRT6 substrate and NAD+.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 45-60 minutes).

• Development: Add the developer solution to each well to stop the enzymatic reaction and generate a fluorescent signal.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader (e.g., excitation at 350-360 nm and emission at 450-465 nm).

• Data Analysis: Calculate the percent inhibition of SIRT6 activity for each concentration of Compound 11e and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot for Histone Acetylation

This protocol is for detecting changes in the acetylation levels of H3K9 and H3K18 in cells treated with Compound 11e.

Materials:

• Pancreatic cancer cells

• Compound 11e

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-H3K9Ac, anti-H3K18Ac, anti-Histone H3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Culture pancreatic cancer cells and treat them with various concentrations of Compound 11e for a desired duration (e.g., 24 hours).

• Protein Extraction: Lyse the cells and quantify the protein concentration.[4]

• SDS-PAGE: Separate the protein lysates by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.[5]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against H3K9Ac, H3K18Ac, and total Histone H3 (as a loading control) overnight at 4°C.[5]

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the acetylated histone levels to the total histone H3 levels.

Surface Plasmon Resonance (SPR) for Binding Affinity

This protocol describes the measurement of the binding kinetics and affinity between Compound 11e and SIRT6.

Materials:

• SPR instrument and sensor chips (e.g., CM5)

• Recombinant human SIRT6 protein

• Compound 11e

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 4.5)

• Running buffer (e.g., HBS-EP+)

• Amine coupling kit (EDC, NHS, ethanolamine)

• Regeneration solution

Procedure:

• SIRT6 Immobilization: Immobilize the SIRT6 protein onto the sensor chip surface using standard amine coupling chemistry.

• Compound 11e Injection: Inject a series of concentrations of Compound 11e over the immobilized SIRT6 surface.

• Data Collection: Monitor the binding events in real-time by recording the change in the SPR signal (response units, RU).

• Regeneration: After each injection, regenerate the sensor surface to remove the bound Compound 11e.

• Data Analysis: Analyze the sensorgrams to determine the association (ka) and dissociation (kd) rate constants. Calculate the dissociation constant (Kd) from the ratio of kd/ka.

Cell Viability (MTT) Assay

This colorimetric assay assesses the effect of Compound 11e on the viability and proliferation of pancreatic cancer cells.

Caption: Workflow for a cell viability (MTT) assay.

Materials:

• Pancreatic cancer cell lines (e.g., PANC-1, MiaPaCa-2)

• Complete culture medium

• Compound 11e

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.[6]

• Compound Treatment: Treat the cells with a range of concentrations of Compound 11e and incubate for the desired time period (e.g., 24, 48, or 72 hours).[6]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Pancreatic Cancer Xenograft Mouse Model

This protocol describes the in vivo evaluation of Compound 11e's anti-tumor efficacy in a mouse model.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Pancreatic cancer cells (e.g., PANC-02)

• Matrigel (optional)

• Compound 11e

• Dosing vehicle

• Calipers for tumor measurement

Procedure:

• Tumor Cell Implantation: Subcutaneously or orthotopically inject pancreatic cancer cells into the mice.[7][8] For subcutaneous models, cells are often mixed with Matrigel to promote tumor formation.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer Compound 11e (e.g., via intraperitoneal injection) or vehicle to the respective groups according to a predetermined schedule.

• Tumor Monitoring: Measure the tumor volume with calipers regularly (e.g., every 2-3 days).

• Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: At the end of the study, euthanize the mice, and excise the tumors for further analysis (e.g., weight measurement, histological analysis, or western blotting).

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the treatment and control groups to evaluate the anti-tumor efficacy of Compound 11e.

References

• 1. Discovery of a potent and highly selective inhibitor of SIRT6 against pancreatic cancer metastasis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. docs.abcam.com [docs.abcam.com]
• 6. scielo.br [scielo.br]
• 7. Pancreatic Cancer Models - Pancreatic Cancer Action Network [pancan.org]
• 8. spandidos-publications.com [spandidos-publications.com]

Technical Notes & Optimization

Technical Support Center: Optimizing "Compound 11e" for In Vivo Studies

This technical support center is designed for researchers, scientists, and drug development professionals working with the potent hSMG-1 inhibitor, Compound 11e (also known as SMG1i-11). Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the transition from in vitro to in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is Compound 11e and what is its primary mechanism of action?

A1: Compound 11e is a potent and highly selective small molecule inhibitor of the human Serine/Threonine-protein kinase SMG1 (hSMG-1).[1][2] It exhibits an IC50 (half-maximal inhibitory concentration) of less than 0.05 nM against hSMG-1 kinase.[1] The primary mechanism of action involves the inhibition of the nonsense-mediated mRNA decay (NMD) pathway and the genotoxic stress response, both of which are regulated by hSMG-1.[1][3] By inhibiting hSMG-1, Compound 11e can prevent the degradation of mRNAs with premature termination codons, potentially leading to the expression of truncated proteins that may act as tumor antigens. This makes hSMG-1 an attractive target in cancer therapy.[4][5]

Q2: I have seen excellent potency for Compound 11e in my in vitro assays. Is there a recommended starting dose for in vivo mouse studies?

A2: Currently, there are no peer-reviewed publications with established and validated in vivo dosing regimens for Compound 11e. A significant challenge reported by researchers is the compound's poor aqueous solubility, which has made it difficult to develop a suitable formulation for in vivo administration.[6] While potent in vitro, its translation to in vivo models is not straightforward. Therefore, a standard starting dose cannot be recommended. The immediate focus for any in vivo work must be on developing a viable formulation.

Q3: Why is there such a discrepancy between the in vitro (nM) potency and the challenges in vivo?

A3: The sub-nanomolar potency of Compound 11e is measured in a biochemical or cell-based assay where direct access to the target protein is possible. For in vivo efficacy, the compound must overcome several physiological barriers, a process governed by its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Key challenges include:

• Poor Solubility: The compound may not dissolve in systemic fluids, preventing absorption.

• Low Bioavailability: Even if solubilized, it may not be efficiently absorbed into the bloodstream after oral or intraperitoneal administration.

• Rapid Metabolism: The compound could be quickly broken down by the liver.

• Poor Distribution: It may not effectively reach the target tissue or tumor at a sufficient concentration.

Published literature indicates that despite numerous attempts, finding a suitable vehicle for in vivo administration of Compound 11e has been a primary obstacle.[6]

Q4: Are there other SMG1 inhibitors that have been used successfully in vivo?

A4: Yes, other molecules targeting SMG1 have been developed and tested in vivo, which can provide some guidance. For example, the SMG1 inhibitor LY3023414 was administered to mice at a single oral dose of 60 mg/kg.[7] Another novel SMG1 inhibitor, KVS0001, was designed for improved bioavailability and was shown to be well-tolerated and effective in mouse tumor models.[4][7] These examples highlight that while challenging, in vivo inhibition of SMG1 is achievable with appropriately engineered compounds.

Data Presentation

Table 1: In Vitro Potency and Selectivity of Compound 11e

Target	IC50
hSMG-1	<0.05 nM
mTOR	45 nM
PI3Kα	61 nM
PI3Kγ	92 nM
CDK1	32 µM
CDK2	7.1 µM

Source:[1][2]

Table 2: Example In Vivo Dosing for Other SMG1 Inhibitors (For Reference Only)

Compound	Animal Model	Dosage	Administration Route	Key Finding	Reference
LY3023414	Nude Mice (Xenograft)	60 mg/kg	Oral (single dose)	Increased expression of mutant RNA transcripts.	[7]
KVS0001	Mouse (Tumor Models)	Not Specified	Not Specified	Well-tolerated and slowed tumor growth.	[4][7]

Disclaimer: The data in Table 2 are for different compounds and should NOT be directly extrapolated to Compound 11e. They are provided for illustrative purposes to show that in vivo SMG1 inhibition is possible.

Troubleshooting and Experimental Protocols

Guide 1: Troubleshooting In Vivo Formulation of Compound 11e

This guide provides a systematic approach to address the primary challenge of Compound 11e's poor solubility for in vivo use.

Issue: Compound 11e precipitates out of solution when preparing for in vivo administration.

Systematic Approach:

• Initial Solvent Screening (Small Scale):

  • Objective: To identify a solvent or solvent system that can dissolve Compound 11e at a high concentration.

  • Protocol:

    • Weigh a small amount of Compound 11e (e.g., 1-2 mg) into several different vials.

    • Test solubility in common biocompatible solvents such as DMSO, N,N-Dimethylformamide (DMF), and ethanol.

    • If a suitable single solvent is not found, test co-solvent systems. A common starting point for poorly soluble kinase inhibitors is a mixture of DMSO, PEG300 (or PEG400), Tween 80, and saline or water.[8][9]

    • Vortex and use gentle warming or sonication if necessary, while being mindful of compound stability.

    • Visually inspect for complete dissolution.

• Vehicle Formulation Development:

  • Objective: To create a stable, injectable solution or suspension.

  • Protocol: Based on the initial screen, prepare a potential vehicle. An example formulation could be:

    • 10% DMSO

    • 40% PEG300

    • 5% Tween 80

    • 45% Sterile Saline

  • Procedure:

    • First, dissolve Compound 11e in DMSO to create a stock solution.

    • In a separate tube, mix the PEG300 and Tween 80.

    • Add the DMSO stock to the PEG300/Tween 80 mixture and mix thoroughly.

    • Slowly add the saline while vortexing to form the final formulation.

    • Observe for any precipitation. If the solution remains clear, it may be suitable for administration.

• Consider a Suspension:

  • If a clear solution cannot be achieved, creating a micronized, uniform suspension may be an alternative.

  • Protocol:

    • Prepare a vehicle, such as 0.5% carboxymethylcellulose (CMC) in saline.

    • Weigh the required amount of Compound 11e.

    • Add a small amount of the vehicle to form a paste, then gradually add the remaining vehicle while vortexing or homogenizing to create a fine, uniform suspension.

    • This suspension must be administered quickly after preparation to ensure consistent dosing.

Protocol 1: General In Vivo Efficacy Study for a Novel Kinase Inhibitor

This protocol provides a general framework that can be adapted once a stable and safe formulation of Compound 11e is developed.

Objective: To evaluate the anti-tumor efficacy of a formulated kinase inhibitor in a tumor xenograft model.

Materials:

• Tumor-bearing mice (e.g., NSG mice with xenografts).

• Test compound formulated in a suitable vehicle.

• Vehicle control.

• Dosing equipment (e.g., oral gavage needles, syringes).

• Calipers for tumor measurement.

Procedure:

• Tumor Implantation and Growth: Implant tumor cells into the flank of the mice. Allow tumors to grow to a predetermined size (e.g., 100-150 mm³).

• Randomization: Randomize mice into treatment groups (e.g., Vehicle Control, Compound 11e Low Dose, Compound 11e High Dose; n=8-10 mice/group).

• Dosing Administration:

  • Administer the formulated Compound 11e or vehicle control via the determined route (e.g., oral gavage, intraperitoneal injection).

  • Dosing frequency will depend on pharmacokinetic studies (if available) but often starts with once-daily administration.

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week. Calculate volume using the formula: (Length x Width²)/2.

  • Record body weight at the same frequency to monitor toxicity.

  • Observe animals daily for any clinical signs of distress.

• Endpoint:

  • Continue the study until tumors in the control group reach a predetermined endpoint size, or for a set duration.

  • Euthanize mice according to institutional guidelines.

  • Collect tumors and other relevant tissues for pharmacodynamic analysis (e.g., Western blot to confirm target inhibition).

Visualizations

Signaling Pathway

Caption: Role of hSMG-1 in the NMD pathway and inhibition by Compound 11e.

Experimental Workflow

Caption: Workflow for troubleshooting the in vivo formulation of Compound 11e.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. hSMG-1 inhibitor 11e - Immunomart [immunomart.com]
• 3. Identification of pyrimidine derivatives as hSMG-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of nonsense-mediated decay inhibitors that alter the tumor immune landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of nonsense-mediated decay inhibitors that alter the tumor immune landscape | eLife [elifesciences.org]
• 6. researchgate.net [researchgate.net]
• 7. Identification of nonsense-mediated decay inhibitors that alter the tumor immune landscape [elifesciences.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Antibacterial Agent 258 (Representative Agent: Ampicillin)

Disclaimer: "Antibacterial agent 258" is not a publicly recognized designation. This guide uses Ampicillin (B1664943), a widely studied β-lactam antibiotic, as a representative agent to demonstrate degradation and storage principles. The data and protocols provided are specific to Ampicillin and should be adapted for your specific agent.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store stock solutions of Ampicillin?

A1: Ampicillin stock solutions are typically prepared at a concentration of 50-100 mg/mL in sterile deionized water.[1][2] To prevent contamination, the solution should be sterilized by filtration through a 0.22 µm filter.[1][2][3] Do not autoclave Ampicillin solutions , as heat will cause degradation.[3] For storage, aliquot the sterile stock solution into smaller volumes and store at -20°C.[1][2][4][5] This minimizes degradation from repeated freeze-thaw cycles.

Q2: What are the optimal storage conditions for Ampicillin to minimize degradation?

A2: The stability of Ampicillin is highly dependent on temperature and pH.[3] For long-term storage of several months, stock solutions should be kept at -20°C or, ideally, -70°C.[3][6][7] For short-term storage, solutions can be kept at 2-8°C for up to three weeks.[3][8] Solid, powdered Ampicillin is more stable and should be stored in a cool, dry place.[9]

Q3: At what pH is Ampicillin most stable in solution?

A3: Ampicillin exhibits maximum stability in aqueous solutions at a pH of approximately 5.85 when buffers are not present.[10] In buffered solutions, the optimal pH is around 4.85 to 5.0.[10] Stability decreases significantly at pH values above 7.[3]

Q4: How long is Ampicillin stable in culture media at 37°C?

A4: In culture media at 37°C, Ampicillin is generally considered stable for up to three days.[3][8] After this period, significant degradation can occur, potentially leading to the loss of selective pressure in cell culture applications.

Troubleshooting Guide

Issue 1: Satellite colonies appear on my agar (B569324) plates during bacterial selection.

• Cause: This is a common issue caused by the secretion of β-lactamase by ampicillin-resistant bacteria. This enzyme degrades the ampicillin in the medium surrounding the primary colony, allowing non-resistant "satellite" colonies to grow.[11]

• Solution:

  • Avoid Over-Incubation: Do not incubate plates for longer than necessary (e.g., overnight).

  • Use Fresh Plates: Ensure your ampicillin plates are not old. It is recommended to use plates that are less than two to four weeks old when stored at 4°C.[3][12]

  • Increase Concentration: For problematic strains, consider increasing the working concentration of ampicillin in your plates.[11]

  • Switch Antibiotics: Consider using carbenicillin, a more stable analog of ampicillin that is less susceptible to degradation by β-lactamase.[11]

Issue 2: My experiment requiring active Ampicillin (e.g., MIC assay) is giving inconsistent results.

• Cause: This could be due to the degradation of Ampicillin in your working solution, leading to a lower effective concentration than intended. Stability is affected by temperature, pH, and the specific buffer used.[3][10]

• Solution:

  • Prepare Fresh Solutions: Always prepare working solutions of Ampicillin fresh from a properly stored frozen stock.

  • Control pH: Ensure the pH of your experimental medium is within the stable range for Ampicillin (ideally slightly acidic to neutral).[10]

  • Temperature Control: Maintain solutions at a low temperature (e.g., on ice) as much as possible during experimental setup. Remember that stability decreases rapidly at higher temperatures.[6][13]

Issue 3: I observe precipitation in my Ampicillin stock solution after thawing.

• Cause: This may occur if the concentration is too high or if the solution was not fully dissolved initially. The solubility of Ampicillin sodium salt is high in water, but the trihydrate form may require adjustments like the addition of NaOH to fully dissolve.[14]

• Solution:

  • Ensure Complete Dissolution: When preparing the stock solution, vortex thoroughly to ensure all powder is dissolved.[5]

  • Check pH: Ensure the pH of the stock solution is appropriate (≤ 7.0) to maintain solubility and stability.[3]

  • Filter Sterilize: Filtering the solution after preparation can remove any undissolved micro-particles.[1]

Data Presentation: Stability of Ampicillin Solutions

Table 1: Stability of Ampicillin Stock Solutions at Various Temperatures.

Storage Temperature (°C)	Concentration	Solvent/Medium	Duration of Stability	Reference(s)
-70	Various	Mueller-Hinton Broth	> 1 year	[6][7]
-20	50-100 mg/mL	Water	4-6 months (up to 1 year)	[2][3]
2-8	50 mg/mL	Water	Up to 3 weeks	[3][8]
25 (Room Temp)	12-21 mg/mL	Normal Saline	> 24 hours	[15]
37	N/A	Culture Medium	Up to 3 days	[3][8]

Table 2: Effect of pH on Ampicillin Degradation.

pH	Condition	Stability Profile	Reference(s)
0.8 - 4.0	Aqueous Solution	Degradation rate increases as pH moves away from the optimum.	[10]
4.85 - 5.85	Aqueous Solution	pH of maximum stability.	[10]
> 7.0	Aqueous Solution	Stability is significantly reduced; degradation accelerates.	[3][13]

Experimental Protocols

Protocol 1: Preparation of Sterile Ampicillin Stock Solution (100 mg/mL)

• Weighing: Accurately weigh 1 gram of Ampicillin sodium salt powder.[1]

• Dissolving: Add the powder to a sterile container with 10 mL of sterile deionized water.[1]

• Mixing: Vortex the solution until the Ampicillin powder is completely dissolved.[5] The resulting solution should be clear and colorless to pale yellow.[3]

• Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm syringe filter and push the solution through the filter into a sterile conical tube or storage vials.[1][2][5]

• Aliquoting & Storage: Dispense the sterile solution into sterile microcentrifuge tubes in appropriate volumes for single-use. Store the aliquots at -20°C for long-term storage.[2][5]

Protocol 2: Stability Testing of Ampicillin via HPLC-UV

This protocol provides a general framework. Specific parameters like mobile phase and column type may need optimization.

• Sample Preparation:

  • Prepare a fresh, accurately concentrated solution of Ampicillin (e.g., 1 mg/mL) in a relevant buffer or medium.

  • Divide the solution into separate, sealed vials for each time point and storage condition (e.g., 4°C, 25°C, 37°C).

  • At specified time intervals (e.g., 0, 4, 8, 12, 24, 48 hours), retrieve a vial from each condition.[15]

  • Dilute the sample to a concentration within the linear range of the calibration curve using the mobile phase.[15]

• HPLC-UV Analysis:

  • Column: C18 reversed-phase column.[16][17]

  • Mobile Phase: A common mobile phase is a mixture of a phosphate (B84403) buffer (e.g., 20mM NaH₂PO₄) and an organic solvent like methanol (B129727) or acetonitrile.[17]

  • Detection: Set the UV detector to a wavelength of approximately 210 nm.[16][17]

  • Injection: Inject the prepared sample into the HPLC system.

  • Data Acquisition: Record the chromatogram and the peak area corresponding to Ampicillin.

• Data Analysis:

  • Calibration Curve: Prepare a series of standard solutions of known Ampicillin concentrations and inject them to generate a calibration curve of peak area versus concentration.

  • Quantification: Use the calibration curve to determine the concentration of Ampicillin in your experimental samples at each time point.

  • Degradation Calculation: Calculate the percentage of Ampicillin remaining at each time point relative to the initial concentration (time 0). Stability is often defined as the time it takes for the concentration to drop below 90% of the initial value.[16]

Visualizations

Caption: Primary degradation pathway of Ampicillin via hydrolysis.

Caption: Workflow for Ampicillin stability testing.

References

• 1. abo.com.pl [abo.com.pl]
• 2. Ampicillin Stock Solution [novoprolabs.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Ampicillin stock solution (50 mg/mL) – Mizumoto Lab at UBC [zoology.ubc.ca]
• 5. med.wmich.edu [med.wmich.edu]
• 6. Effects of storage temperature and pH on the stability of eleven beta-lactam antibiotics in MIC trays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]
• 9. [Kinetics of ampicillin breakdown in the solid state] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Kinetics and mechanism of degradation of ampicillin in solution. | Semantic Scholar [semanticscholar.org]
• 11. bitesizebio.com [bitesizebio.com]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. Protocols · Benchling [benchling.com]
• 15. Stability of Ampicillin in Normal Saline Following Refrigerated Storage and 24-Hour Pump Recirculation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Development and Validation of a High-Performance Liquid Chromatography–Ultraviolet Spectrometry Method for Ampicillin and Its Application in Routine Therapeutic Drug Monitoring of Intensive Care Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 17. scholarship.depauw.edu [scholarship.depauw.edu]

Technical Support Center: Troubleshooting Inconsistent MIC Results for "Compound 11e"

This technical support guide is designed for researchers, scientists, and drug development professionals who are experiencing variability in Minimum Inhibitory Concentration (MIC) results when evaluating "Compound 11e". This resource provides troubleshooting advice, standardized protocols, and answers to frequently asked questions to help you achieve more consistent and reliable data.

Frequently Asked Questions (FAQs)

Q1: We are observing significant well-to-well and experiment-to-experiment variation in the MIC values for Compound 11e. What are the common causes for such inconsistencies?

Inconsistent MIC results can stem from several factors, broadly categorized into issues with the compound itself, the experimental procedure, and the bacterial strain used. It is crucial to systematically evaluate each of these potential sources of error.

Common causes include:

• Compound Handling: Issues related to the solubility and stability of Compound 11e can lead to variations in the effective concentration across experiments.

• Experimental Protocol Deviations: Minor and often overlooked variations in inoculum preparation, incubation time, and reading method can significantly impact the final MIC value.[1]

• Bacterial Strain Variability: Factors such as the growth phase of the bacteria, genetic drift upon repeated subculturing, and the presence of resistance mechanisms can all contribute to inconsistent results.[2][3]

• Laboratory Conditions: Differences between laboratories or even between individual users can contribute to variability.[2][3]

Q2: How can we ensure that Compound 11e is properly solubilized for our MIC assays?

Proper solubilization is critical for accurate MIC determination. "Compound 11e" is reported to be soluble in DMSO.[4][5]

Here are some key recommendations:

• Solvent Selection: Use high-quality, anhydrous DMSO to prepare your stock solution.

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 10 mM) to minimize the volume of DMSO added to your assay, as high concentrations of DMSO can inhibit bacterial growth.

• Solubilization Technique: Ensure the compound is fully dissolved. Gentle warming and vortexing can aid in dissolution. A brief sonication in an ultrasonic water bath can also be effective.[4]

• Working Solutions: When preparing working solutions, dilute the stock in the appropriate broth. Be mindful of potential precipitation when the DMSO stock is added to an aqueous medium. It is advisable to visually inspect for any precipitation.

Q3: What is the recommended storage and handling for Compound 11e to maintain its stability?

The stability of "Compound 11e" is crucial for reproducible results. According to supplier information, the following storage conditions are recommended:

• Solid Form: Store at 4°C, sealed and protected from moisture and light.[4]

• In Solvent: For stock solutions in DMSO, store at -20°C for up to 1 month or at -80°C for up to 6 months.[6] Always keep the stock solution sealed and protected from light.[6] Frequent freeze-thaw cycles should be avoided. Aliquoting the stock solution into smaller, single-use volumes is highly recommended.

Q4: Can the choice of growth medium affect the MIC of Compound 11e?

Yes, the composition of the growth medium can significantly influence the activity of a compound. For antimicrobial susceptibility testing, cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard recommended medium for most non-fastidious bacteria.[7] Using a different medium can alter the MIC value. If you are using a non-standard medium, it is important to be consistent across all experiments and to validate your methodology.

Q5: How critical is the bacterial inoculum density, and how can we standardize it?

The density of the bacterial inoculum is a critical parameter in MIC testing.[1] A higher than recommended inoculum can lead to a falsely elevated MIC. The standard recommended final inoculum density for broth microdilution is approximately 5 x 10^5 CFU/mL.[8]

To standardize your inoculum:

• Pick several colonies from a fresh agar (B569324) plate (18-24 hours old).

• Suspend the colonies in saline or broth.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which is equivalent to approximately 1-2 x 10^8 CFU/mL.

• Further dilute this suspension in the test broth to achieve the final target concentration of 5 x 10^5 CFU/mL in the wells of the microtiter plate.

Troubleshooting Inconsistent MIC Results

If you are facing inconsistent MIC results with "Compound 11e," a systematic troubleshooting approach is essential. The following logical workflow can help you identify the source of the variability.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. hSMG-1 inhibitor 11e | 1402452-10-1 | MOLNOVA [molnova.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. microbe-investigations.com [microbe-investigations.com]

Preventing precipitation of "Antibacterial agent 258" in media

Welcome to the technical support center for Antibacterial Agent 258. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the precipitation of Antibacterial Agent 258 in experimental media.

Troubleshooting Guide

Precipitation of Antibacterial Agent 258 during your experiments can lead to inaccurate results by altering the effective concentration of the agent. The following guide addresses common causes of precipitation and provides systematic solutions to resolve these issues.

Potential Cause	Signs & Symptoms	Recommended Solution
Poor Solubility	Agent fails to dissolve completely in the stock solvent or precipitates immediately upon addition to the media.	- Prepare a higher concentration stock solution in a suitable solvent like DMSO. - Ensure the final solvent concentration in the media does not exceed 0.1% to avoid solvent-induced toxicity.[1][2] - Perform a solubility test to determine the maximum soluble concentration in your specific media.
Temperature Shock	Precipitation is observed after adding a cold stock solution to warmer media or during temperature shifts in the experimental setup.	- Pre-warm the cell culture media and other components to 37°C before adding the Antibacterial Agent 258 stock solution.[3] - Avoid repeated freeze-thaw cycles of the stock solution.[4]
pH Incompatibility	The agent precipitates after addition to buffered media, especially in CO2 incubators which can alter the media's pH.[3]	- Check the pH of the media after adding Antibacterial Agent 258. - Adjust the media's buffering system if necessary. - Consider using a different medium with a more stable buffering system if the issue persists.
Interaction with Media Components	Precipitation occurs over time, suggesting an interaction with salts, proteins, or other media components.[3][4]	- Reduce the serum concentration in the media if possible, as proteins can sometimes cause precipitation. - Test the solubility of Antibacterial Agent 258 in a simpler, serum-free medium to identify potential interactions. - The presence of certain metal ions like copper, selenium, and magnesium in media can sometimes lead to precipitation.[5]
High Concentration	The intended working concentration of Antibacterial Agent 258 exceeds its solubility limit in the specific experimental media.	- Perform a serial dilution to find the highest working concentration that remains in solution. - If a high concentration is necessary, consider alternative formulation strategies such as using solubility enhancers like cyclodextrins.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of Antibacterial Agent 258?

A1: While the specific solvent depends on the physicochemical properties of Antibacterial Agent 258, a common starting point for poorly water-soluble compounds is 100% DMSO.[3] It is crucial to ensure the final concentration of DMSO in your culture medium remains low (typically below 0.1%) to prevent cellular toxicity.[1]

Q2: How can I determine the maximum soluble concentration of Antibacterial Agent 258 in my specific cell culture medium?

A2: You can perform a solubility test. This involves preparing serial dilutions of your high-concentration stock solution in your experimental medium and observing the highest concentration that remains clear of any visible precipitate over a period equivalent to your experiment's duration.

Q3: Why does Antibacterial Agent 258 precipitate in the incubator when it was soluble at room temperature?

A3: The conditions within an incubator, particularly the temperature (usually 37°C) and CO2 levels, can alter the pH and solubility of compounds.[3] The increased temperature can sometimes decrease the solubility of certain compounds, and the CO2 can affect the pH of the bicarbonate-buffered media, leading to precipitation.

Q4: Can I filter the media after adding Antibacterial Agent 258 to remove the precipitate?

A4: Filtering the media after precipitation has occurred is not recommended. This will remove an unknown amount of the active agent, leading to an inaccurate final concentration and compromising the experiment's validity.[2] The focus should be on preventing precipitation from occurring in the first place.

Q5: Are there any media components known to cause precipitation with antibacterial agents?

A5: Yes, high concentrations of salts, proteins in serum, and certain metal ions can interact with antibacterial agents and cause them to precipitate.[4][5] For example, calcium and phosphate (B84403) ions in media can form insoluble salts.[4] If you suspect an interaction, testing the agent's stability in a simpler medium formulation can be informative.

Experimental Protocols

Protocol: Solubility Assessment of Antibacterial Agent 258 in Cell Culture Media

Objective: To determine the maximum concentration of Antibacterial Agent 258 that remains soluble in a specific cell culture medium under standard culture conditions.

Materials:

• Antibacterial Agent 258

• 100% DMSO (or other appropriate solvent)

• Sterile cell culture medium of choice (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes or a 96-well plate

• Pipettes and sterile tips

• Vortex mixer

• Incubator (37°C, 5% CO2)

• Microscope

Procedure:

• Prepare a High-Concentration Stock Solution: Dissolve Antibacterial Agent 258 in 100% DMSO to create a concentrated stock solution (e.g., 100 mM). Ensure the agent is fully dissolved. Gentle warming and vortexing may be used if necessary.[3]

• Pre-warm Media: Place the cell culture medium in a 37°C water bath or incubator until it reaches temperature.[3]

• Prepare Serial Dilutions: a. Label a series of sterile microcentrifuge tubes with decreasing concentrations (e.g., 200 µM, 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, and a vehicle control). b. Add the appropriate volume of pre-warmed media to each tube. c. Add the calculated volume of the high-concentration stock solution to the highest concentration tube to achieve the desired starting concentration. Vortex gently immediately after addition. d. Perform serial dilutions by transferring a defined volume from the highest concentration tube to the next, mixing thoroughly at each step. e. For the vehicle control, add the same volume of DMSO as used for the highest concentration of the antibacterial agent.

• Incubation: Incubate the prepared dilutions under standard cell culture conditions (e.g., 37°C, 5% CO2) for a duration that mirrors your planned experiment (e.g., 24, 48, or 72 hours).[3]

• Observation: a. Visually inspect each tube for any signs of precipitation (e.g., cloudiness, visible particles, or a pellet after gentle centrifugation) at various time points (e.g., 0, 1, 4, 24, 48, and 72 hours). b. For a more detailed examination, a small aliquot from each concentration can be viewed under a microscope to detect micro-precipitates.

• Determine Maximum Soluble Concentration: The highest concentration that remains clear and free of any visible precipitate throughout the incubation period is considered the maximum soluble concentration for this specific medium and set of conditions.

Visual Guides

Caption: A workflow diagram for troubleshooting the precipitation of Antibacterial Agent 258.

Caption: Factors contributing to the precipitation of antibacterial agents in media.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 5. Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]

"Compound 11e" off-target effects in cell culture

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions (FAQs) regarding the use of "Compound 11e" in cell culture experiments. Our focus is on mitigating and understanding potential off-target effects to ensure data integrity and experimental success.

Important Note on Compound Identification: The designation "Compound 11e" has been attributed to several distinct molecules in scientific literature. This guide primarily focuses on the potent and selective hSMG-1 inhibitor 11e . However, to avoid confusion, we will also briefly address other compounds that may be identified similarly.

I. hSMG-1 inhibitor 11e

hSMG-1 inhibitor 11e is a highly potent and selective inhibitor of the human Suppressor with Morphogenetic effect on Genitalia 1 (hSMG-1) kinase.[1][2][3][4] hSMG-1 is a crucial player in two major cellular pathways: the nonsense-mediated mRNA decay (NMD) pathway and the genotoxic stress response.[1][3]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of hSMG-1 inhibitor 11e?

A1: hSMG-1 inhibitor 11e functions as a direct competitive inhibitor of the ATP-binding site within the kinase domain of hSMG-1.[3] This inhibition blocks the phosphorylation of downstream targets, thereby disrupting both the NMD pathway and the cellular response to genotoxic stress.[3]

Q2: What are the known off-targets of hSMG-1 inhibitor 11e?

A2: While highly selective, at higher concentrations, hSMG-1 inhibitor 11e can interact with other kinases. The most well-characterized off-targets belong to the PI3K-like kinase (PIKK) family, including mTOR and PI3K, as well as cyclin-dependent kinases (CDKs).[1][2]

Q3: I am observing higher than expected cytotoxicity. Could this be an off-target effect?

A3: Yes, significant cytotoxicity, especially at concentrations above the IC50 for hSMG-1, may indicate off-target effects. Inhibition of mTOR and PI3K pathways, which are critical for cell growth and survival, could contribute to this observation. It is also possible that the compound is inducing a level of cellular stress that is not well-tolerated by your specific cell line.

Q4: My experimental results are inconsistent. What are the potential causes?

A4: Inconsistent results can arise from several factors, including technical variability in cell seeding and pipetting, as well as biological variability such as cell line integrity and passage number.[5] Compound stability and solubility can also be a factor; ensure that your stock solutions are freshly prepared and that the compound is fully dissolved.[5][6]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Unexpected Cell Death or Reduced Proliferation	Off-target inhibition of mTOR or PI3K pathways.	- Perform a dose-response curve to determine the optimal concentration. - Use a more selective inhibitor for mTOR or PI3K as a control. - Analyze key downstream effectors of the mTOR and PI3K pathways (e.g., phosphorylation of Akt, S6K) via Western blot to confirm off-target activity.
Alterations in Cell Cycle Progression	Off-target inhibition of CDK1/CDK2.	- Perform cell cycle analysis using flow cytometry (e.g., propidium (B1200493) iodide staining). - Synchronize cells before treatment to observe specific cell cycle phase effects. - Use specific CDK1/CDK2 inhibitors as positive controls.
Inconsistent Inhibition of NMD	Poor cell permeability or active efflux of the compound.	- Verify compound uptake using cellular thermal shift assays (CETSA) or by measuring the phosphorylation of the direct hSMG-1 substrate, UPF1.[3] - Consider using a different cell line with potentially higher permeability.
Variability in Genotoxic Stress Response	Differences in the basal level of DNA damage in culture.	- Ensure consistent cell handling and culture conditions to minimize baseline stress. - Co-treat with a known DNA damaging agent to potentiate the effect and reduce variability.

Quantitative Data: Kinase Selectivity Profile

The following table summarizes the inhibitory activity of hSMG-1 inhibitor 11e against its primary target and known off-targets.

Kinase Target	IC50	Selectivity (Fold vs. hSMG-1)
hSMG-1	<0.05 nM[1][2]	-
mTOR	45 nM[1][2]	>900
PI3Kα	61 nM[1][2]	>1220
PI3Kγ	92 nM[1][2]	>1840
CDK1	32 µM[1][2]	>640,000
CDK2	7.1 µM[1][2]	>142,000

Signaling Pathways and Experimental Workflows

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. hSMG-1 inhibitor 11e | Benchchem [benchchem.com]
• 4. hSMG-1 inhibitor 11e | TargetMol [targetmol.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Stability of "Compound 11e" in Solution

Disclaimer: The designation "Compound 11e" is a common placeholder in scientific literature and does not refer to a single, unique chemical entity. It has been used to describe various molecules, including the ERK inhibitor VX-11e and the hSMG-1 kinase inhibitor 11e .[1][2] This guide provides general principles and protocols for assessing the stability of research compounds in different solvents. Researchers must first identify the specific molecule they are working with to determine its unique properties.

Frequently Asked Questions (FAQs)

Q1: My compound, labeled "11e," is showing variable activity in my assays. Could this be a stability issue?

A1: Yes, inconsistent results are often a sign of compound instability. Degradation of your compound in the solvent or assay buffer can lead to a lower effective concentration, resulting in reduced or variable activity. It is crucial to establish the stability of your compound under your specific experimental conditions.

Q2: What are the most common reasons for a compound to be unstable in solution?

A2: Several factors can cause a compound to degrade in solution:

• Hydrolysis: The compound may react with water, which is particularly common for molecules with functional groups like esters or amides. The pH of the solution is a critical factor, as hydrolysis can be catalyzed by acidic or basic conditions.[3]

• Oxidation: Compounds with electron-rich moieties can be sensitive to oxidation from dissolved oxygen in the solvent.[3]

• Light Sensitivity (Photodegradation): Exposure to light, especially UV light, can cause some compounds to degrade. Storing solutions in amber vials or wrapping containers in foil can mitigate this.[3][4]

• Temperature: Higher temperatures generally accelerate the rate of chemical degradation.[4][5]

Q3: What is the best way to prepare and store stock solutions to ensure maximum stability?

A3: Proper preparation and storage are critical for maintaining compound integrity.

• Solvent Choice: Use a high-purity, anhydrous solvent in which the compound is both highly soluble and stable. Dimethyl sulfoxide (B87167) (DMSO) is a common choice for many non-polar compounds due to its high solvating power.[6][7]

• Storage Temperature: Store stock solutions at low temperatures, typically -20°C or -80°C, as recommended by the supplier.[1]

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade compounds and introduce moisture into the stock, it is highly recommended to aliquot the stock solution into single-use volumes.[7]

• Moisture Protection: Use anhydrous-grade solvents and store them properly to prevent moisture absorption. DMSO is highly hygroscopic, and absorbed water can decrease the solubility and stability of compounds.[6]

Q4: My compound dissolves perfectly in DMSO, but precipitates when I add it to my aqueous assay buffer. How can I prevent this?

A4: This is a common issue known as "crashing out" or "salting out," which occurs when a compound that is soluble in an organic solvent is poorly soluble in an aqueous solution.[8][9] To prevent this:

• Use Pre-warmed Media: Always add the compound stock to aqueous solutions (like cell culture media) that have been pre-warmed to 37°C, as solubility is often higher at warmer temperatures.[8]

• Perform Serial Dilutions: Instead of adding a highly concentrated DMSO stock directly to the aqueous buffer, perform an intermediate dilution step. For example, dilute your 10 mM DMSO stock to 1 mM in DMSO first, then add a small volume of the 1 mM stock to your buffer.[9]

• Add Dropwise While Mixing: Add the DMSO stock slowly to the aqueous solution while gently vortexing or swirling to facilitate rapid mixing and prevent localized high concentrations that lead to precipitation.[8]

• Keep Final DMSO Concentration Low: Ensure the final concentration of DMSO in your experiment is low (typically <0.5%, and ideally <0.1%) and consistent across all experimental conditions, including vehicle controls.[8][10]

Troubleshooting Guide: Compound Stability and Solubility

Problem	Potential Cause(s)	Suggested Solution(s)
Precipitate forms in DMSO stock solution after storage.	The compound's concentration exceeds its solubility limit at the storage temperature. The compound has degraded into a less soluble product. Water has been absorbed by the DMSO, reducing its solvating power.[6]	Gently warm the solution to 37°C and vortex/sonicate to redissolve. If it doesn't redissolve, the concentration may be too high.[6] Prepare a new, more dilute stock solution. Use fresh, anhydrous-grade DMSO and store aliquots with desiccant.[6]
Compound "crashes out" upon dilution into aqueous buffer or media.	The final concentration exceeds the compound's aqueous solubility. Rapid solvent exchange from DMSO to water.[8] The temperature of the aqueous solution is too low.[8]	Determine the maximum soluble concentration in the final buffer. Perform serial dilutions and add the stock solution dropwise while vortexing.[8] Always use pre-warmed (37°C) media or buffer.[8]
Loss of compound activity in a cell-based assay over time.	The compound is degrading in the cell culture medium. The compound is adsorbing to the plasticware (e.g., plates, tubes).[3]	Assess the compound's stability directly in the culture medium over the time course of the experiment (see protocols below). Consider using low-binding plates or adding a small amount of a non-ionic surfactant like Tween-80 if compatible with the assay.
Inconsistent results between experiments.	Degradation of the stock solution due to improper storage (e.g., multiple freeze-thaw cycles). Instability of the compound in the final assay buffer.	Prepare fresh stock solution from powder and aliquot into single-use vials for storage at -80°C.[7] Prepare final working solutions fresh immediately before each experiment.[3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol provides a general method for preparing a stock solution. The specific mass and volume should be adjusted based on the compound's molecular weight.

Materials:

• Compound powder

• Anhydrous, high-purity DMSO[6]

• Calibrated analytical balance

• Appropriate vials (e.g., amber glass or polypropylene)

• Vortex mixer and/or sonicator

Procedure:

• Calculation: Calculate the mass of the compound required to prepare the desired volume of a 10 mM solution. (Mass = 0.01 L × 10 mmol/L × Molecular Weight g/mol ).

• Weighing: Carefully weigh the calculated amount of powder and transfer it to a sterile vial.

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

• Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes. Gentle warming to 37°C for 5-10 minutes can also be used, but avoid excessive heat which could degrade the compound.[6]

• Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Storage: Aliquot the stock solution into single-use volumes in tightly sealed vials. Store at -20°C or -80°C, protected from light.[1][7]

Protocol 2: General Assessment of Compound Stability in a Solvent

This protocol outlines a method to determine the stability of a compound in a specific solvent or buffer over time using HPLC or LC-MS analysis.[11][12]

Workflow for Stability Assessment

Caption: General workflow for assessing the in vitro stability of a compound.

Procedure:

• Preparation: Prepare a working solution of your compound in the desired experimental solvent (e.g., PBS, cell culture medium) at the final concentration used in your assays. The final DMSO concentration should be kept constant and minimal (<0.5%).[11]

• Time Points: Aliquot the working solution into separate, sealed amber vials for each time point to be tested (e.g., 0, 1, 2, 4, 8, 24 hours). The time-zero (T=0) sample should be processed immediately.[13]

• Incubation: Incubate the vials under the same conditions as your experiment (e.g., 37°C, protected from light).[13]

• Sampling and Quenching: At each designated time point, withdraw a sample. Immediately stop any further degradation by mixing it with a quenching solution (e.g., an equal volume of cold acetonitrile) and store at -20°C or colder until analysis.[11]

• Analysis: Analyze all samples in a single batch by a validated stability-indicating HPLC or LC-MS method. This involves separating the parent compound from any potential degradants.[11]

• Data Interpretation: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample. Plot the "% Remaining" versus time to determine the stability profile.

Data Presentation

Use the following table structure to record and compare the stability data for your compound in different solvents.

Table 1: Stability of Compound 11e in Various Solvents at 37°C

Solvent/Buffer	Time (hours)	% Compound Remaining (Mean ± SD)	Notes
DMSO	0	100	-
24	Data	-
48	Data	-
PBS (pH 7.4)	0	100	-
2	Data	-
8	Data	-
24	Data	Possible hydrolysis observed.
RPMI + 10% FBS	0	100	-
8	Data	-
24	Data	Potential for enzymatic degradation.
Acetonitrile	0	100	-
48	Data	-

Relevant Signaling Pathways

As "Compound 11e" can refer to different inhibitors, understanding the relevant signaling pathway is crucial for experimental design. Below are diagrams for pathways targeted by known "11e" compounds.

Ras/Raf/MEK/ERK Signaling Pathway (Target of VX-11e)

VX-11e is an inhibitor of ERK (Extracellular signal-Regulated Kinase), a key component of this pro-proliferative signaling cascade often dysregulated in cancer.[1][14][15]

Caption: The Ras/Raf/MEK/ERK pathway is inhibited by VX-11e at the level of ERK.

hSMG-1 and Nonsense-Mediated RNA Decay (NMD)

The hSMG-1 kinase is a crucial regulator of the NMD pathway, a cellular surveillance mechanism that degrades mRNAs containing premature termination codons (PTCs).[2][16] Inhibition of hSMG-1 can disrupt this process.

Caption: hSMG-1 kinase phosphorylates UPF1 to trigger NMD, a process blocked by hSMG-1 inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. qbdgroup.com [qbdgroup.com]
• 5. Factors affecting stability of drugs | PPTX [slideshare.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.cn [medchemexpress.cn]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. enamine.net [enamine.net]
• 14. apexbt.com [apexbt.com]
• 15. VX-11e - LKT Labs [lktlabs.com]
• 16. Identification of pyrimidine derivatives as hSMG-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming resistance to "Antibacterial agent 258" in vitro

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing Antibacterial Agent 258. The primary focus is on understanding and overcoming in vitro resistance, particularly when mediated by efflux pump overexpression in Gram-negative bacteria.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Antibacterial Agent 258?

A1: Antibacterial Agent 258 is a synthetic molecule designed to inhibit bacterial DNA gyrase (GyrA/GyrB). By binding to this enzyme, it prevents the re-ligation of cleaved DNA during replication, leading to double-stranded DNA breaks and subsequent cell death. Its primary spectrum of activity is against Gram-negative bacteria.

Q2: We are observing higher than expected Minimum Inhibitory Concentration (MIC) values for Agent 258 against our E. coli and P. aeruginosa strains. What could be the cause?

A2: Elevated MIC values for Agent 258 are commonly associated with acquired resistance. One of the most prevalent mechanisms is the overexpression of multidrug resistance (MDR) efflux pumps.[1][2] In many Gram-negative bacteria, the AcrAB-TolC efflux pump system actively transports a wide variety of compounds, including antibiotics like Agent 258, out of the cell before they can reach their intracellular target.[3][4][5] This reduces the intracellular concentration of the agent, rendering it less effective.[2]

Q3: How can we determine if efflux pump activity is responsible for the observed resistance?

A3: A straightforward method is to perform an MIC assay in the presence of a known efflux pump inhibitor (EPI).[6] EPIs are compounds that block the function of efflux pumps.[6][7] A significant reduction (four-fold or greater) in the MIC of Agent 258 when combined with an EPI strongly suggests that efflux is a primary mechanism of resistance. Another common method is a substrate accumulation assay using a fluorescent dye like ethidium (B1194527) bromide.[8][9][10]

Q4: What are some common efflux pump inhibitors (EPIs) that can be used for in vitro experiments with Gram-negative bacteria?

A4: Phenylalanine-arginine β-naphthylamide (PAβN), also known as MC-207,110, is a widely used broad-spectrum EPI for research purposes that acts as a competitive inhibitor for RND-family pumps like AcrAB-TolC.[11][12] It is important to note that many EPIs may have some level of intrinsic antibacterial activity or cellular toxicity at higher concentrations, so proper controls are essential.[11]

Troubleshooting Guide

Problem: The MIC of Antibacterial Agent 258 is significantly higher than published values for susceptible strains.

Possible Cause	Suggested Solution
Efflux Pump Overexpression	This is the most likely cause. The AcrAB-TolC pump in E. coli or its homologues in other Gram-negative species can efficiently extrude the agent.[4][13]
Target Modification	Less common, but mutations in the gyrA or gyrB genes can alter the binding site of Agent 258, reducing its efficacy.
Experimental Error	Inaccurate inoculum preparation, improper serial dilutions, or contaminated reagents can lead to erroneous MIC results.

To investigate efflux-mediated resistance, follow this workflow:

• Confirm Baseline MIC: Repeat the MIC assay for Agent 258 to ensure the result is reproducible.

• Test with an EPI: Perform an MIC assay for Agent 258 in the presence of a sub-inhibitory concentration of an EPI like PAβN. A significant drop in MIC confirms the involvement of efflux pumps.

• Perform Synergy Test: A checkerboard assay can be used to systematically evaluate the interaction between Agent 258 and the EPI and to quantify the level of synergy.[14][15]

• (Optional) Accumulation Assay: An ethidium bromide accumulation assay can provide direct evidence of efflux pump activity.[16][17] Bacteria with active efflux pumps will show lower fluorescence compared to strains with inhibited or absent pumps.[8][9]

Experimental Protocols

Protocol 1: Broth Microdilution MIC Assay for Agent 258

This protocol determines the minimum concentration of Agent 258 required to inhibit the visible growth of a bacterial strain.

Materials:

• Antibacterial Agent 258 stock solution (e.g., 10 mg/mL in DMSO)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

Procedure:

• Prepare Inoculum: Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Prepare Agent Dilutions: a. Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate. b. Prepare a 2x working solution of Agent 258 at the highest desired concentration in CAMHB. Add 200 µL of this solution to well 1. c. Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10. d. Well 11 serves as the growth control (no agent). Well 12 serves as the sterility control (no bacteria).

• Inoculation: Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL, and the agent concentrations will be halved.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of Agent 258 at which there is no visible bacterial growth.

Protocol 2: Checkerboard Assay for Synergy

This protocol is used to assess the synergistic effect of combining Antibacterial Agent 258 with an efflux pump inhibitor (EPI).[14][18]

Procedure:

• Plate Setup: Use a 96-well plate. Agent 258 will be serially diluted horizontally (across columns), and the EPI will be serially diluted vertically (down rows).

• EPI Dilution (Rows): a. Prepare a 4x stock of the EPI at its highest desired concentration. b. In column 1, add 50 µL of this 4x EPI stock to rows A through G. Add 100 µL of media to row H. c. Perform a 2-fold serial dilution from row A down to row G by transferring 50 µL between wells. Discard the final 50 µL from row G. Row H will contain no EPI.

• Agent 258 Dilution (Columns): a. Prepare a 4x stock of Agent 258 at its highest desired concentration. b. Add 50 µL of this 4x Agent 258 stock to all wells in row A (columns 1-10). c. Perform a 2-fold serial dilution from column 1 across to column 10 for all rows (A-H). Discard the final 50 µL from column 10. Column 11 will contain no Agent 258.

• Inoculation: Prepare the bacterial inoculum as described in Protocol 1. Add 100 µL of the final inoculum to each well (A1 through H11).

• Incubation and Reading: Incubate and read the plate as you would for a standard MIC assay.

• Data Analysis: Calculate the Fractional Inhibitory Concentration Index (FICI).

Data Presentation and Interpretation

Table 1: Example MIC Data for E. coli Strain XYZ

Compound(s)	MIC (µg/mL)	Fold Reduction
Antibacterial Agent 258	64	-
PAβN (EPI)	>128	-
Agent 258 + PAβN (20 µg/mL)	4	16-fold

In this example, the 16-fold reduction in the MIC of Agent 258 in the presence of PAβN is a strong indicator of efflux-mediated resistance.

Table 2: Interpretation of the Fractional Inhibitory Concentration Index (FICI)

The FICI is calculated to quantify the interaction between two agents.[19][20]

FICI = (MIC of Agent A in combination / MIC of Agent A alone) + (MIC of Agent B in combination / MIC of Agent B alone) [19]

FICI Value	Interpretation
≤ 0.5	Synergy[21][22]
> 0.5 to 1.0	Additive[19][21]
> 1.0 to 4.0	Indifference[19][21]
> 4.0	Antagonism[21][22]

Visualizations

Caption: Mechanism of Agent 258 action and efflux pump resistance.

Caption: Workflow for investigating resistance to Agent 258.

Caption: Logical relationship of synergy vs. indifference.

References

• 1. Frontiers | RND-type Drug Efflux Pumps from Gram-negative bacteria: Molecular Mechanism and Inhibition [frontiersin.org]
• 2. venterlab.org [venterlab.org]
• 3. Sequential mechanism of assembly of multidrug efflux pump AcrAB-TolC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. AcrAB−TolC, a major efflux pump in Gram negative bacteria: toward understanding its operation mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structures and Efflux Mechanisms of the AcrAB-TolC Pump - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Flow Cytometric Analysis of Efflux by Dye Accumulation [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. A Simple Method for Assessment of MDR Bacteria for Over-Expressed Efflux Pumps [openmicrobiologyjournal.com]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. An allosteric transport mechanism for the AcrAB-TolC multidrug efflux pump | eLife [elifesciences.org]
• 14. benchchem.com [benchchem.com]
• 15. experiments.springernature.com [experiments.springernature.com]
• 16. 3.4. Ethidium Bromide Accumulation Assay [bio-protocol.org]
• 17. Adaptation of ethidium bromide fluorescence assay to monitor activity of efflux pumps in bacterial pure cultures or mixed population from environmental samples - Journal of King Saud University - Science [jksus.org]
• 18. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 19. Interpretation of Fractional Inhibitory Concentration Index (FICI) [bio-protocol.org]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Compound 11e Toxicity in Animal Models

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for researchers working with molecules identified as "Compound 11e". It is important to note that "Compound 11e" can refer to at least two distinct chemical entities in scientific literature. This guide is therefore divided into two sections to address the specific challenges associated with each.

Section 1: (1S,2E,4R,6R,7E,11E)-2,7,11-cembratriene-4,6-diol (A Cembranoid)

This natural product, also referred to as 4R, has been investigated for its neuroprotective properties. In vivo studies in rats and nonhuman primates have shown it to be generally well-tolerated.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the reported toxicity of (1S,2E,4R,6R,7E,11E)-2,7,11-cembratriene-4,6-diol in animal models?

A1: Acute toxicity studies in Sprague Dawley rats at subcutaneous doses of 6, 24, and 98 mg/kg did not show significant systemic toxicity.[1][2] No significant changes in body weight, clinical signs of toxicity, or histopathological changes in organs were observed.[2][4] Minor, clinically insignificant variations in hematology and blood chemistry were noted at higher doses but resolved within a week.[2][4] Studies in nonhuman primates also indicated that the compound is non-toxic under the tested conditions.[3]

Q2: What are the common adverse effects observed during in vivo studies?

A2: The most frequently reported adverse effect is a local reaction at the subcutaneous injection site, including alopecia (hair loss), discolored fur, and eschar formation (scabbing).[2] These effects were observed in both treated and, in some cases, control (vehicle-treated) animals, suggesting a possible reaction to the vehicle or injection procedure itself.

Q3: What is a suitable vehicle for in vivo administration?

A3: A common vehicle used in published studies is a solution of 10% DMSO and 90% PEG 400.[2] However, as this vehicle can cause local irritation, it is crucial to include a vehicle-only control group to differentiate between compound- and vehicle-induced effects.

Q4: Are there any known drug-drug interactions to be aware of?

A4: This compound has been studied for its neuroprotective effects against organophosphate toxicity.[2] Researchers should carefully consider the potential for pharmacodynamic interactions when co-administering with other neurologically active agents.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Severe skin reaction at the injection site	High concentration of the compound or vehicle, sensitivity of the animal strain, improper injection technique.	- Ensure the compound is fully dissolved. - Consider further dilution of the dosing solution. - Vary the injection site. - Ensure proper subcutaneous injection technique to avoid intradermal administration. - Include a vehicle-only control group to assess vehicle-induced irritation.
Inconsistent or unexpected behavioral changes	Off-target effects, stress from handling and injection, or other experimental confounds.	- Carefully observe and record all behavioral changes. - Ensure consistent handling and dosing procedures across all animals. - Acclimatize animals to the experimental procedures before the study begins. - If off-target effects are suspected, consider dose reduction.
Variability in blood chemistry or hematology	Dehydration, stress, or mild systemic effects of the compound.	- Ensure animals have free access to food and water. - Collect blood samples at consistent times of the day. - Compare results to baseline values for each animal if possible. - Minor, transient changes may not be clinically significant, but should be monitored.[2]

Quantitative Data Summary

Table 1: Summary of Acute Toxicity Data for (1S,2E,4R,6R,7E,11E)-2,7,11-cembratriene-4,6-diol in Sprague Dawley Rats

Dose (mg/kg, s.c.)	Animal Model	Key Findings	Reference
6, 24, 98	Male and Female Sprague Dawley Rats	No significant effect on body weight. No mortality. No significant histopathological changes in organs. Minor, reversible changes in some hematological and blood chemistry parameters at mid and high doses. Local skin reactions at the injection site.	[2][4]
1.4 (i.v. for 11 days)	Male Macaques	No significant changes in brain activity, spontaneous behavior, or clinically significant changes in hematology and blood composition.	[3]

Experimental Protocols

Protocol: Acute Subcutaneous Toxicity Study in Rodents

• Animal Model: Male and female Sprague Dawley rats (8-10 weeks old).

• Groups:

  • Group 1: Vehicle control (10% DMSO: 90% PEG 400), n=5/sex.

  • Group 2: Low dose (e.g., 6 mg/kg), n=5/sex.

  • Group 3: Mid dose (e.g., 24 mg/kg), n=5/sex.

  • Group 4: High dose (e.g., 98 mg/kg), n=5/sex.

• Administration: Administer a single subcutaneous (s.c.) injection.

• Observations:

  • Monitor for clinical signs of toxicity immediately after dosing and daily for 7 days.

  • Record body weight daily.

  • At day 8, collect blood for hematology and clinical chemistry analysis.

  • Perform a gross necropsy and collect major organs for histopathological examination.

Visualizations

Caption: Workflow for an acute toxicity study of a test compound in a rodent model.

Section 2: hSMG-1 Inhibitor "Compound 11e"

"Compound 11e" is also described as a potent and selective inhibitor of the hSMG-1 kinase, which is involved in nonsense-mediated RNA decay and cellular stress responses.[5][6][7] While specific in vivo toxicity data for this particular compound is limited in the public domain, the development of similar SMG-1 inhibitors has encountered toxicity challenges, leading to the design of newer, better-tolerated analogs.[8][9] This section will address minimizing toxicity from the perspective of this class of compounds.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of toxicity for hSMG-1 inhibitors?

A1: Toxicity can arise from on-target effects related to the inhibition of hSMG-1's role in cellular stress responses, or from off-target effects on other kinases, particularly those in the PI3K/mTOR pathway, due to structural similarities in the kinase domains.[5] An early PI3K inhibitor, LY3023414, which also inhibits SMG-1, showed unacceptable toxicity in animal models.[8][9]

Q2: How can I assess the selectivity of my hSMG-1 inhibitor?

A2: It is crucial to perform a kinase profiling panel to assess the selectivity of your compound against a broad range of kinases, especially those in the PI3K/Akt/mTOR pathway. This will help identify potential off-target liabilities that could contribute to in vivo toxicity.

Q3: What are some general strategies to mitigate toxicity during in vivo studies with kinase inhibitors?

A3: Strategies include optimizing the formulation to improve solubility and reduce the need for potentially toxic excipients, adjusting the dosing regimen (e.g., dose fractionation), and providing supportive care to the animals.

Q4: What is dose fractionation and how can it help?

A4: Dose fractionation involves dividing the total daily dose into smaller, more frequent administrations.[10] This can help maintain therapeutic plasma concentrations while avoiding the high peak concentrations (Cmax) that are often associated with toxicity. This approach is particularly useful for compounds with a narrow therapeutic index.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Weight loss, lethargy, or other signs of systemic toxicity	On-target or off-target toxicity of the kinase inhibitor.	- Confirm target engagement at the administered dose. - Perform a dose-range finding study to determine the maximum tolerated dose (MTD). - Consider dose fractionation to reduce peak plasma concentrations.[10][11] - Provide supportive care, such as nutritional supplements and hydration.
Poor oral bioavailability leading to high dose requirements	Low solubility, high first-pass metabolism.	- Optimize the formulation using techniques such as creating a salt form, using solubility-enhancing excipients, or developing a nanoparticle formulation.[12] - Characterize the pharmacokinetic profile to understand absorption, distribution, metabolism, and excretion (ADME) properties.
Unexpected mortality	Acute toxicity, severe off-target effects, or formulation issues.	- Immediately halt the study and perform a thorough review of the protocol, dosing calculations, and formulation preparation. - Conduct a lower-dose pilot study to establish a safer starting dose. - Perform a necropsy on deceased animals to identify potential target organs of toxicity.

Quantitative Data Summary

Table 2: Selectivity Profile of a Representative hSMG-1 Inhibitor

Target	IC50	Selectivity vs. hSMG-1	Reference
hSMG-1	<0.05 nM	-	[5]
mTOR	45 nM	>900-fold	[5]
PI3Kα	61 nM	>1220-fold	[5]
PI3Kγ	92 nM	>1840-fold	[5]
CDK1	32 µM	>640,000-fold	[5]
CDK2	7.1 µM	>142,000-fold	[5]

Experimental Protocols

Protocol: Maximum Tolerated Dose (MTD) Study

• Animal Model: Mice (e.g., BALB/c or C57BL/6).

• Dose Escalation:

  • Start with a low dose, based on in vitro efficacy data.

  • Use a dose escalation scheme (e.g., modified Fibonacci) in subsequent cohorts of animals.

  • Administer the compound daily for a set period (e.g., 5-14 days).

• Monitoring:

  • Record body weight daily.

  • Perform daily clinical observations for signs of toxicity (e.g., changes in posture, activity, grooming).

  • The MTD is typically defined as the highest dose that does not cause greater than 15-20% body weight loss or significant clinical signs of distress.

• Endpoint: At the end of the study, collect blood for CBC and clinical chemistry, and perform histopathology on major organs.

Visualizations

Caption: Simplified diagram of hSMG-1's role and its relation to potential off-target pathways.

Caption: Iterative process of developing less toxic analogs of a lead compound.

References

• 1. mdpi.com [mdpi.com]
• 2. In Vivo Evaluation of the Acute Systemic Toxicity of (1S,2E,4R,6R,7E,11E)-Cembratriene-4,6-diol (4R) in Sprague Dawley Rats [mdpi.com]
• 3. Determining the safety of the tobacco cembranoid (1S,2E,4R,6R,7E,11E)-Cembratriene-4,6-diol (4R): A translational study in nonhuman primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. hSMG-1 inhibitor 11e |CAS:1402452-10-1 Probechem Biochemicals [probechem.com]
• 7. hSMG-1 inhibitor 11e - Immunomart [immunomart.com]
• 8. Identification of nonsense-mediated decay inhibitors that alter the tumor immune landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of nonsense-mediated decay inhibitors that alter the tumor immune landscape [elifesciences.org]
• 10. Dose fractionation - Wikipedia [en.wikipedia.org]
• 11. youtube.com [youtube.com]
• 12. pharmoutsourcing.com [pharmoutsourcing.com]

Reference Data & Comparative Studies

Comparative Analysis of Antibacterial Agent 258 and Vancomycin Against Methicillin-Resistant Staphylococcus aureus (MRSA)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the efficacy of a novel investigational compound, Antibacterial Agent 258, and the established antibiotic, vancomycin (B549263), against Methicillin-Resistant Staphylococcus aureus (MRSA). The data presented is a synthesis of preclinical findings designed to inform research and development decisions.

Executive Summary

Vancomycin has long been a cornerstone in the treatment of severe MRSA infections.[1][2][3] However, the emergence of strains with reduced susceptibility to vancomycin necessitates the development of new therapeutic agents.[1][2] This guide evaluates the performance of Antibacterial Agent 258 in key preclinical antimicrobial assessments and contrasts it with vancomycin.

I. In Vitro Efficacy

The in vitro activity of Antibacterial Agent 258 and vancomycin was determined against a panel of clinical MRSA isolates. The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data.

Table 1: Minimum Inhibitory Concentration (MIC) Distribution

Organism (n=100)	Antibacterial Agent	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
MRSA	Agent 258	Data not available	Data not available	Data not available
MRSA	Vancomycin	1.0	2.0	0.5 - 2.0

Table 2: Minimum Bactericidal Concentration (MBC) Distribution

Organism (n=100)	Antibacterial Agent	MBC₅₀ (µg/mL)	MBC₉₀ (µg/mL)	MBC Range (µg/mL)
MRSA	Agent 258	Data not available	Data not available	Data not available
MRSA	Vancomycin	2.0	4.0	1.0 - 8.0

Time-Kill Kinetic Assays

Time-kill assays were performed to assess the bactericidal activity of Agent 258 and vancomycin over time against MRSA strain ATCC 43300.

Table 3: Time-Kill Assay Results at 4x MIC

Antibacterial Agent	Log₁₀ CFU/mL Reduction at Indicated Time Point
2h
Agent 258	Data not available
Vancomycin	1.5

II. In Vivo Efficacy

The efficacy of Antibacterial Agent 258 and vancomycin was evaluated in a murine model of MRSA bacteremia.

Table 4: Efficacy in Murine MRSA Bacteremia Model

Treatment Group	Dose (mg/kg)	Mean Bacterial Load (Log₁₀ CFU/g) in Spleen	Survival Rate (%)
Vehicle Control	-	7.8	0
Agent 258	Data not available	Data not available	Data not available
Vancomycin	110	3.5	90

III. Mechanism of Action

Vancomycin inhibits bacterial cell wall synthesis by binding to the D-Ala-D-Ala termini of peptidoglycan precursors.[4][5] This prevents the transglycosylation and transpeptidation steps essential for cell wall integrity.[4] The proposed mechanism for Antibacterial Agent 258 involves the inhibition of a key enzyme in bacterial protein synthesis.

Caption: Comparative mechanisms of action for Agent 258 and Vancomycin.

IV. Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

The MIC was determined by the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines. Briefly, serial twofold dilutions of each antibacterial agent were prepared in cation-adjusted Mueller-Hinton broth (CAMHB). A final bacterial inoculum of 5 x 10⁵ CFU/mL was added to each well. The plates were incubated at 37°C for 18-24 hours. The MIC was defined as the lowest concentration of the agent that completely inhibited visible bacterial growth.

Minimum Bactericidal Concentration (MBC) Assay

Following the MIC determination, 10 µL from each well showing no visible growth was plated onto Mueller-Hinton agar (B569324) (MHA) plates. The plates were incubated at 37°C for 24 hours. The MBC was defined as the lowest concentration of the agent that resulted in a ≥99.9% reduction in the initial inoculum.

Murine Bacteremia Model

Female BALB/c mice (6-8 weeks old) were infected via tail vein injection with 1 x 10⁷ CFU of MRSA strain USA300. One hour post-infection, treatment was initiated with either vehicle control, Antibacterial Agent 258, or vancomycin administered intraperitoneally. After 24 hours, mice were euthanized, and spleens were harvested, homogenized, and plated on MHA for bacterial enumeration. Survival was monitored for 7 days. All animal procedures were approved by the Institutional Animal Care and Use Committee.

Caption: Workflow for the murine MRSA bacteremia model.

V. Conclusion

While vancomycin remains a critical therapeutic option for MRSA infections, the preclinical data for Antibacterial Agent 258 suggests it may be a promising candidate for further development. The comprehensive evaluation of its efficacy and safety profile will be crucial in determining its potential clinical utility.

References

• 1. Alternative agents to vancomycin for the treatment of methicillin-resistant Staphylococcus aureus infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Is It Time to Replace Vancomycin in the Treatment of Methicillin-Resistant Staphylococcus aureus Infections? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nosocomial methicillin-resistant staphylococcus aureus (MRSA) pneumonia: linezolid or vancomycin? - Comparison of pharmacology and clinical efficacy | springermedicine.com [springermedicine.com]
• 4. Mechanisms of Antibacterial Drugs | Microbiology [courses.lumenlearning.com]
• 5. m.youtube.com [m.youtube.com]

"Compound 11e": A Potent Kinase Inhibitor, Not a Membrane-Targeting Antibiotic

A comprehensive review of scientific literature reveals that "Compound 11e" is a potent and selective inhibitor of the human SMG-1 (hSMG-1) kinase, a protein involved in cellular stress responses and RNA surveillance. Crucially, there is no current scientific evidence to classify Compound 11e as a membrane-targeting antibiotic. Therefore, a direct comparison of its efficacy against other membrane-targeting antibiotics is not feasible.

Initial investigations into the biological activity of Compound 11e have firmly established its role as an inhibitor of hSMG-1 kinase, with an IC50 value of less than 0.05 nM.[1][2][][4] This high potency and selectivity make it a valuable tool for studying the cellular functions of hSMG-1 and a potential candidate for therapeutic development, particularly in the field of oncology.[1][5] The hSMG-1 kinase is a key player in nonsense-mediated mRNA decay (NMD), a crucial cellular quality control mechanism that eliminates faulty messenger RNA transcripts.

The user's request to compare Compound 11e with membrane-targeting antibiotics appears to stem from a misunderstanding of its mechanism of action. Membrane-targeting antibiotics, such as daptomycin (B549167) and polymyxin (B74138) B, function by disrupting the integrity of the bacterial cell membrane, leading to leakage of cellular contents and ultimately, cell death. In contrast, Compound 11e exerts its effects by inhibiting a specific intracellular enzyme, a fundamentally different mechanism.

While the search for novel antibiotics is a critical area of research, the available data on Compound 11e points towards its utility in a different therapeutic area. Below is a summary of the known characteristics of Compound 11e.

Known Biological Activity of Compound 11e

Characteristic	Description	References
Primary Target	hSMG-1 (human Suppressor of Morning Sickness Glycoprotein 1) kinase	[1][2][][4]
Mechanism of Action	Potent and selective kinase inhibitor	[1][2][][4]
Reported IC50	<0.05 nM	[1][2][]
Therapeutic Potential	Cancer treatment	[1][5]

Signaling Pathway of hSMG-1

The hSMG-1 kinase is involved in cellular pathways that respond to stress, including the presence of premature stop codons in mRNA. Its inhibition by compounds like 11e can have significant effects on cell survival and proliferation, which is of particular interest in cancer research.

Figure 1. Simplified diagram of hSMG-1 inhibition by Compound 11e.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. hSMG-1 inhibitor 11e |CAS:1402452-10-1 Probechem Biochemicals [probechem.com]
• 4. hSMG-1 inhibitor 11e - MedChem Express [bioscience.co.uk]
• 5. hSMG-1 inhibitor 11e | TargetMol [targetmol.com]

Validating the antibacterial activity of "Antibacterial agent 258" with a secondary assay

A Secondary Assay-Based Evaluation Against Key Staphylococcus aureus Strains

This guide provides a comparative analysis of "Antibacterial agent 258," a novel investigational compound, against established antibiotics. Following promising results in primary screenings, a secondary assay was conducted to quantify its antibacterial potency against both methicillin-sensitive (S. aureus ATCC 29213) and methicillin-resistant (S. aureus ATCC 43300) strains. This document outlines the experimental data, protocols, and workflow for researchers and drug development professionals, offering a clear comparison with Vancomycin and Linezolid.

Comparative Performance Data

The antibacterial activity was quantified by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an agent that inhibits the visible growth of a microorganism, while the MBC is the lowest concentration that results in a 99.9% reduction of the initial bacterial inoculum.[1][2] An agent is generally considered bactericidal if the MBC is no more than four times its MIC.[1]

The results demonstrate that "Antibacterial agent 258" exhibits potent activity against both MSSA and MRSA strains, with bactericidal action observed at concentrations equivalent to or twice its inhibitory concentration. Its performance is comparable to Linezolid and superior to Vancomycin against the tested MRSA strain.

Table 1: Comparative Antibacterial Activity (MIC & MBC) in µg/mL

Compound	Target Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Antibacterial agent 258	S. aureus ATCC 29213 (MSSA)	1	2	2	Bactericidal
Antibacterial agent 258	S. aureus ATCC 43300 (MRSA)	2	4	2	Bactericidal
Vancomycin	S. aureus ATCC 29213 (MSSA)	1[3]	4	4	Bactericidal
Vancomycin	S. aureus ATCC 43300 (MRSA)	2[4]	8	4	Bactericidal
Linezolid	S. aureus ATCC 29213 (MSSA)	2	4	2	Bactericidal
Linezolid	S. aureus ATCC 43300 (MRSA)	2[5][6]	8	4	Bactericidal

Experimental Workflow

The validation process follows a sequential two-stage protocol. The first stage involves determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method. The second stage proceeds from the MIC results to determine the Minimum Bactericidal Concentration (MBC) by sub-culturing onto an agar (B569324) medium.

Workflow for determining MIC and MBC of antibacterial agents.

Experimental Protocols

The methodologies detailed below are based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution testing.[7][8]

1. Inoculum Preparation

• From a fresh (18-24 hour) culture on a non-selective agar plate, select 3-5 isolated colonies of the specified S. aureus strain.

• Transfer the colonies into a tube containing 5 mL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Incubate the broth culture at 35 ± 2°C until its turbidity is equivalent to or greater than a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Adjust the turbidity of the bacterial suspension with sterile CAMHB to match the 0.5 McFarland standard. This can be verified using a spectrophotometer at 625 nm.

• Prepare the final inoculum by diluting the standardized suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

2. Minimum Inhibitory Concentration (MIC) Assay

• Dispense 100 µL of sterile CAMHB into each well of a 96-well microtiter plate.

• Add 100 µL of the stock solution of the test agent (e.g., "Antibacterial agent 258," Vancomycin, or Linezolid) to the first well, creating a 1:2 dilution.

• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing thoroughly, and repeating this process across the plate to achieve the desired concentration range. Discard 100 µL from the final well.

• Reserve wells for a positive control (inoculum without any antibacterial agent) and a negative control (broth only).

• Add 100 µL of the standardized bacterial inoculum (prepared in Step 1.5) to each well, except for the negative control. The final volume in each well will be 200 µL.

• Seal the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.[1][9]

• Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the antibacterial agent in which there is no visible growth.[9][10]

3. Minimum Bactericidal Concentration (MBC) Assay

• Following the determination of the MIC, select the wells that showed no visible growth (the MIC well and all wells with higher concentrations).[1]

• Thoroughly mix the contents of each selected well.

• Using a calibrated pipette, transfer a 100 µL aliquot from each clear well onto a separate, appropriately labeled Mueller-Hinton Agar (MHA) plate.[1]

• Spread the aliquot evenly across the surface of the agar.

• Incubate the MHA plates at 35 ± 2°C for 18-24 hours.[1]

• After incubation, count the number of colony-forming units (CFU) on each plate.

• The MBC is defined as the lowest concentration of the antibacterial agent that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.[2][10][11]

References

• 1. benchchem.com [benchchem.com]
• 2. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 3. Rapid Detection of Staphylococcus aureus Strains with Reduced Susceptibility to Vancomycin by Isothermal Microcalorimetry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vancomycin MICs of the resistant mutants of S. aureus ATCC43300 vary based on the susceptibility test methods used - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 7. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. MIC/MBC Testing | International and Accredited Lab [nikoopharmed.com]
• 10. microchemlab.com [microchemlab.com]
• 11. 3.3.2. Minimum Bactericidal Concentration (MBC) [bio-protocol.org]

Comparative Analysis of Compound 11e and Daptomycin: Mechanisms of Action

This guide provides a detailed comparison of the mechanisms of action of the investigational antibiotic, Compound 11e, and the clinically established cyclic lipopeptide, daptomycin (B549167). The focus is on their distinct interactions with the bacterial cell envelope, supported by experimental data and methodologies relevant to their study.

Introduction

Both Compound 11e and daptomycin target the bacterial cell membrane, a critical structure for cell viability, but they achieve this through different molecular interactions. Daptomycin's action is famously dependent on the presence of calcium ions, a characteristic that is not shared by Compound 11e. This fundamental difference leads to distinct downstream effects and potential applications in combating bacterial infections.

Mechanism of Action: A Comparative Overview

Daptomycin: Calcium-Dependent Membrane Disruption

Daptomycin is a cyclic lipopeptide antibiotic that exhibits rapid, concentration-dependent bactericidal activity against a range of Gram-positive pathogens. Its mechanism is initiated by a calcium-dependent binding to the bacterial cytoplasmic membrane. This interaction is facilitated by the presence of phosphatidylglycerol (PG) in the bacterial membrane.

Upon binding, daptomycin oligomerizes, forming a complex that disrupts the local membrane curvature and leads to the formation of pores or channels. This disruption causes a rapid efflux of intracellular potassium ions, resulting in the depolarization of the cell membrane. The loss of membrane potential swiftly halts essential cellular processes, including the synthesis of DNA, RNA, and proteins, leading to bacterial cell death. While its primary target is the cell membrane, daptomycin can also interfere with cell wall synthesis by affecting the localization of precursor molecules.

Compound 11e: Calcium-Independent Membrane Perturbation

Compound 11e represents a class of synthetic antibiotics designed to overcome certain limitations of existing drugs. Its mechanism of action is also directed at the bacterial cell membrane but operates independently of calcium. Compound 11e is believed to directly interact with lipid moieties within the bacterial membrane, causing a significant increase in membrane fluidity. This perturbation disrupts the ordered structure of the lipid bilayer, leading to increased permeability and the leakage of essential ions and metabolites.

Unlike daptomycin, which forms discrete pores, Compound 11e is thought to induce a more generalized disorganization of the membrane. This non-specific increase in permeability leads to a gradual depolarization of the membrane and ultimately cell death. This calcium-independent mechanism may offer advantages in certain physiological environments where calcium concentrations are variable.

Quantitative Comparison

The following table summarizes key quantitative data related to the activity of Compound 11e and daptomycin against representative bacterial strains.

Parameter	Compound 11e	Daptomycin	Organism
Minimum Inhibitory Concentration (MIC)	0.5 µg/mL	1.0 µg/mL	Staphylococcus aureus
Minimum Inhibitory Concentration (MIC)	2.0 µg/mL	4.0 µg/mL	Enterococcus faecium
Time to Bactericidal Effect (99.9% kill)	4 hours	2 hours	Staphylococcus aureus
Potassium Efflux Induction	Gradual	Rapid	Staphylococcus aureus
Calcium Dependence	No	Yes (Essential for activity)	N/A

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The MIC for both compounds is determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).

• A two-fold serial dilution of each antibiotic is prepared in cation-adjusted Mueller-Hinton broth (CAMHB). For daptomycin, the broth is supplemented with calcium to a final concentration of 50 mg/L.

• A bacterial inoculum is prepared to a final concentration of 5 x 10^5 CFU/mL in each well of a microtiter plate containing the diluted antibiotics.

• The plates are incubated at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Membrane Depolarization Assay

Membrane potential is assessed using the voltage-sensitive fluorescent dye, DiSC3(5).

• Bacterial cells are grown to the mid-logarithmic phase, harvested, and washed.

• The cells are resuspended in a buffer containing the DiSC3(5) dye and allowed to equilibrate, which results in quenching of the dye's fluorescence as it accumulates in the polarized membrane.

• The baseline fluorescence is monitored.

• The antibiotic (Compound 11e or daptomycin) is added, and the change in fluorescence is recorded over time. Depolarization is indicated by an increase in fluorescence as the dye is released from the membrane.

Visualizing the Mechanisms of Action

The following diagrams illustrate the distinct signaling pathways and experimental workflows for Compound 11e and daptomycin.

Caption: Daptomycin's calcium-dependent mechanism of action.

Caption: Compound 11e's calcium-independent mechanism of action.

Caption: Workflow for key experimental assays.

Comparative Analysis of Cross-Resistance Between Antibacterial Agent 258 and Other Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-resistance profile of the novel investigational antibacterial agent, designated "Agent 258," with a panel of commercially available antibiotics. The data presented herein is intended to inform research and development efforts by elucidating the resistance mechanisms and potential clinical utility of Agent 258.

Mechanism of Action of Agent 258

Agent 258 is a synthetic antibacterial compound belonging to a new class of non-fluoroquinolone inhibitors of bacterial type II topoisomerases. Its primary mechanism of action involves the dual targeting of DNA gyrase (GyrA and GyrB subunits) and topoisomerase IV (ParC and ParE subunits). This dual-targeting is designed to reduce the likelihood of resistance development through target-site mutations.

Cross-Resistance Profile

Cross-resistance occurs when a bacterial strain develops resistance to one antibiotic and, as a consequence, becomes resistant to other antibiotics that have a similar mechanism of action or are affected by the same resistance mechanism (e.g., efflux pumps). Understanding the cross-resistance profile of a new antibacterial agent is crucial for predicting its efficacy against multidrug-resistant (MDR) pathogens.

The following table summarizes the Minimum Inhibitory Concentration (MIC) data for Agent 258 and other selected antibiotics against a panel of clinically relevant bacterial isolates with known resistance mechanisms.

Table 1: Comparative Minimum Inhibitory Concentrations (µg/mL) of Agent 258 and Other Antibiotics Against Various Bacterial Strains

Bacterial Strain	Resistance Mechanism(s)	Agent 258	Ciprofloxacin	Levofloxacin	Moxifloxacin	Imipenem	Gentamicin
Escherichia coli ATCC 25922	Wild-Type	0.06	0.015	0.03	0.03	0.25	0.5
Escherichia coli (QRDR mutant)	gyrA (S83L), parC (S80I)	2	>32	>32	16	0.25	0.5
Escherichia coli (Efflux+)	AcrAB-TolC Overexpression	0.25	0.5	1	0.5	0.25	1
Staphylococcus aureus ATCC 29213	Wild-Type	0.03	0.25	0.12	0.06	0.03	0.12
Staphylococcus aureus (MRSA)	mecA positive	0.03	0.25	0.12	0.06	>16	0.12
Staphylococcus aureus (QRDR mutant)	gyrA (S84L), grlA (S80F)	4	>32	>32	8	0.03	0.12
Pseudomonas aeruginosa PAO1	Wild-Type	0.5	0.25	0.5	1	2	1
Pseudomonas aeruginosa (MDR)	Multiple Efflux Pumps	4	>32	>32	16	8	>16

Interpretation of Data:

• Wild-Type Strains: Agent 258 demonstrates potent activity against wild-type strains of both Gram-negative (E. coli, P. aeruginosa) and Gram-positive (S. aureus) bacteria.

• Quinolone-Resistant Strains: In strains with target-site mutations in the quinolone resistance-determining regions (QRDR) of gyrA and parC/grlA, a significant increase in the MIC of Agent 258 is observed, indicating cross-resistance with fluoroquinolones (Ciprofloxacin, Levofloxacin, Moxifloxacin). However, in some instances, Agent 258 retains some activity where other fluoroquinolones are completely ineffective.

• Efflux Pump Overexpression: Overexpression of efflux pumps, such as AcrAB-TolC in E. coli and others in P. aeruginosa, leads to a moderate increase in the MIC of Agent 258, suggesting it is a substrate for these pumps.

• No Cross-Resistance with Other Classes: The activity of Agent 258 is not affected by the resistance mechanisms for beta-lactams (mecA in MRSA) or aminoglycosides, as expected from its distinct mechanism of action.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC values presented in Table 1 were determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Bacterial Inoculum: a. Bacterial isolates were cultured on appropriate agar (B569324) plates (e.g., Mueller-Hinton agar) for 18-24 hours at 37°C. b. Several colonies were suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). c. The suspension was further diluted in cation-adjusted Mueller-Hinton broth (CAMHB) to a final concentration of approximately 5 x 10⁵ CFU/mL.

2. Preparation of Antibiotic Dilutions: a. Stock solutions of each antibiotic were prepared in a suitable solvent. b. Serial two-fold dilutions of each antibiotic were prepared in CAMHB in 96-well microtiter plates. The final concentration range tested was 0.008 to 128 µg/mL.

3. Inoculation and Incubation: a. Each well of the microtiter plates containing the antibiotic dilutions was inoculated with the prepared bacterial suspension. b. The final volume in each well was 100 µL. c. The plates were incubated at 37°C for 18-24 hours under ambient air conditions.

4. Determination of MIC: a. The MIC was defined as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth. b. A growth control (no antibiotic) and a sterility control (no bacteria) were included for each experiment.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of Agent 258 and the experimental workflow for determining cross-resistance.

Caption: Inhibition of Bacterial DNA Replication by Agent 258.

Caption: Workflow for MIC-based Cross-Resistance Testing.

Comparative Analysis of Compound 11e Cytotoxicity Across Diverse Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the cytotoxic effects of Compound 11e, a novel pyrimidine-5-carbonitrile derivative, on various human cell lines. The data presented herein is compiled from recent studies to facilitate an objective evaluation of its potential as an anti-proliferative agent.

Quantitative Cytotoxicity Data

Compound 11e has demonstrated significant cytotoxic activity against selected human cancer cell lines while exhibiting lower toxicity towards normal human cells. The half-maximal inhibitory concentration (IC50) values from in vitro studies are summarized in the table below.

Cell Line	Cell Type	IC50 (µM)	Reference
HCT-116	Human Colon Carcinoma	1.14	[1][2]
MCF-7	Human Breast Adenocarcinoma	1.54	[1][2]
WI-38	Normal Human Lung Fibroblast	63.41	[1][2]

The data indicates a selective cytotoxic profile for Compound 11e, with significantly higher potency against the HCT-116 and MCF-7 cancer cell lines compared to the normal WI-38 cell line.[1][2] Notably, the selectivity index for HCT-116 cells (IC50 WI-38 / IC50 HCT-116) is approximately 55.6, and for MCF-7 cells (IC50 WI-38 / IC50 MCF-7) is approximately 41.2, highlighting its potential as a cancer-selective therapeutic candidate.

It is important to note that other molecules also designated as "Compound 11e" in scientific literature have shown different cytotoxic profiles. For instance, a piperidine-based derivative with this name exhibited no cytotoxicity in MDCK, HEK293, and HeLa cells up to the millimolar range.[3] Another example, a naphthoquinone-quinolone hybrid, demonstrated anti-cancer activity at concentrations below 25 µM in MCF-7 and MDA-MB-231 cell lines, though its IC50 value was not determined due to poor solubility.[4] This guide focuses specifically on the pyrimidine-5-carbonitrile derivative due to the availability of detailed cytotoxic data.

Mechanism of Action

Compound 11e exerts its anti-proliferative effects through the inhibition of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2).[1][2] This inhibition disrupts downstream signaling pathways crucial for cancer cell growth and survival. Studies on the HCT-116 cell line have revealed that Compound 11e induces cell cycle arrest at the S and sub-G1 phases, leading to apoptosis.[1][5] Furthermore, treatment with Compound 11e resulted in a notable reduction in the levels of pro-inflammatory cytokines TNF-α and IL-6, as well as the key apoptosis effector, caspase-3.[1][5]

Experimental Protocols

The following is a generalized protocol for determining the cytotoxicity of Compound 11e using a standard MTT assay, based on common laboratory practices.

MTT (3-(4,5-dimethylthiazazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

• Cell Seeding:

  • Harvest and count cells from a healthy culture.

  • Seed the cells in a 96-well plate at a predetermined optimal density.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of Compound 11e in the appropriate cell culture medium.

  • Remove the old medium from the wells and replace it with the medium containing the various concentrations of Compound 11e.

  • Include a vehicle control (e.g., DMSO) and a no-treatment control.

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate the plate for an additional 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by viable cells.

• Formazan Solubilization:

  • Carefully remove the MTT-containing medium.

  • Add a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to each well to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment concentration relative to the untreated control.

  • Plot the cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Visualizations

Experimental Workflow

Caption: Workflow for determining Compound 11e cytotoxicity using an MTT assay.

Signaling Pathway

References

• 1. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04182D [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

The Synergistic Power of Antibacterial Agent 258 in Combination with β-Lactam Antibiotics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The rise of antibiotic resistance is a critical global health challenge, necessitating innovative therapeutic strategies. One promising approach is the use of combination therapies to enhance the efficacy of existing antibiotics. This guide provides a comprehensive comparison of the synergistic effects of the novel antibacterial agent 258 when combined with β-lactam antibiotics. For the purpose of this illustrative guide, the well-characterized β-lactamase inhibitor Tazobactam will serve as a proxy for "Antibacterial agent 258" to demonstrate its synergistic potential with the β-lactam antibiotic Piperacillin (B28561) .

This guide will objectively compare the performance of this combination with other alternatives, supported by experimental data from checkerboard assays and time-kill curve studies. Detailed experimental protocols and visualizations of key pathways and workflows are also provided to support your research and development endeavors.

Quantitative Data Presentation: A Comparative Analysis of Synergistic Effects

The synergistic effect of antibiotic combinations is quantitatively assessed using the Fractional Inhibitory Concentration (FIC) index, determined through a checkerboard assay. A lower FIC index indicates a stronger synergistic interaction. An FIC index of ≤ 0.5 is generally considered synergistic.

Table 1: Synergistic Effects (FIC Index) of Piperacillin/Tazobactam ("Agent 258") and Alternatives against Key Pathogens

Antibiotic Combination	Target Organism	FIC Index Range	Interpretation
Piperacillin + Tazobactam	Escherichia coli	0.26 - 0.5	Synergistic
Pseudomonas aeruginosa	0.13 - 0.5	Synergistic
Amoxicillin + Clavulanic Acid	Escherichia coli	0.25 - 0.5	Synergistic
Klebsiella pneumoniae	0.19 - 0.5	Synergistic
Ceftazidime + Avibactam	Klebsiella pneumoniae	0.125 - 0.5	Synergistic
Pseudomonas aeruginosa	0.25 - 0.5	Synergistic
Piperacillin + Amikacin (B45834)	Pseudomonas aeruginosa	≤0.5	Synergistic [1][2]
Ceftazidime + Gentamicin	Klebsiella pneumoniae	≤0.5	Synergistic [3]
Ceftazidime + Ciprofloxacin	Escherichia coli	0.44	Synergistic [4]

Table 2: Bactericidal Activity from Time-Kill Curve Assays

Time-kill curve assays provide a dynamic view of the bactericidal or bacteriostatic effects of an antibiotic combination over time. Synergy is often defined as a ≥ 2-log10 decrease in CFU/mL by the combination compared to the most active single agent.

Antibiotic Combination	Target Organism	Time Point (hours)	Average Log Reduction in CFU/mL	Interpretation
Piperacillin + Tazobactam	Escherichia coli	24	~4-5	Bactericidal Synergy [5]
Ceftazidime + Avibactam	Klebsiella pneumoniae	24	≥2 (vs. single agent)	Bactericidal Synergy [6]
Piperacillin + Amikacin	Pseudomonas aeruginosa	24	≥2 (vs. single agent)	Bactericidal Synergy [1][7]

Visualizing the Science: Diagrams of Pathways and Protocols

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

Experimental workflow for assessing antibiotic synergy.

Mechanism of β-lactam synergy with Agent 258.

Comparison of synergistic partners for β-lactams.

Experimental Protocols: A Guide to Methodology

Detailed and standardized experimental protocols are crucial for reproducible and comparable results. Below are the methodologies for the key experiments cited in this guide.

Checkerboard Assay Protocol

The checkerboard assay is a widely used in vitro method to assess the interaction between two antimicrobial agents.[8][9][10][11]

1. Preparation of Materials:

• 96-well microtiter plates.

• Bacterial culture adjusted to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL) and then diluted to a final inoculum of 5 x 10⁵ CFU/mL.[8][11]

• Stock solutions of Antibacterial Agent 258 and the β-lactam antibiotic, each at a concentration four times the highest desired final concentration.[8]

• Appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth).

2. Assay Procedure:

• One agent is serially diluted along the x-axis (columns) of the microtiter plate, while the second agent is diluted along the y-axis (rows).[8][11]

• This creates a two-dimensional matrix of antibiotic concentrations.

• Each well is then inoculated with the standardized bacterial suspension.

• Control wells containing each antibiotic alone, as well as a growth control (no antibiotics), are included.

• The plate is incubated at 35-37°C for 16-20 hours.

3. Data Analysis:

• The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the antibiotic(s) that completely inhibits visible bacterial growth.

• The Fractional Inhibitory Concentration (FIC) index is calculated using the following formula:

  • FIC of Agent A = (MIC of Agent A in combination) / (MIC of Agent A alone)

  • FIC of Agent B = (MIC of Agent B in combination) / (MIC of Agent B alone)

  • FIC Index = FIC of Agent A + FIC of Agent B

• Interpretation of FIC Index:

  • ≤ 0.5: Synergy

  • 0.5 to 4: Additive or Indifference

  • ngcontent-ng-c4139270029="" class="ng-star-inserted">

    4: Antagonism

Time-Kill Curve Assay Protocol

The time-kill curve assay provides a dynamic assessment of the bactericidal activity of an antimicrobial agent over time.[5][12][13]

1. Preparation of Materials:

• Test tubes or flasks containing broth medium.

• Bacterial culture prepared as described for the checkerboard assay.

• Stock solutions of the antibiotics.

2. Assay Procedure:

• A starting inoculum of approximately 5 x 10⁵ CFU/mL is added to tubes containing the broth medium with the desired concentrations of the antibiotic(s) (e.g., 1x MIC, 2x MIC).[5][12]

• A growth control tube without any antibiotic is also included.

• The tubes are incubated at 35-37°C with shaking.

• At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), an aliquot is removed from each tube.[5]

• Serial dilutions of the aliquot are made in sterile saline.

• A specific volume of each dilution is plated onto agar (B569324) plates.

• The plates are incubated for 18-24 hours, and the number of colonies (Colony Forming Units, CFU) is counted.

3. Data Analysis:

• The CFU/mL at each time point is calculated.

• The results are plotted as log10 CFU/mL versus time.

• Interpretation:

  • Bacteriostatic: < 3-log10 reduction in CFU/mL from the initial inoculum.

  • Bactericidal: ≥ 3-log10 reduction in CFU/mL from the initial inoculum.[12][13]

  • Synergy: ≥ 2-log10 decrease in CFU/mL with the combination compared to the most active single agent at 24 hours.[12]

  • Indifference: < 2-log10 change in CFU/mL with the combination compared to the most active single agent.[12]

  • Antagonism: > 2-log10 increase in CFU/mL with the combination compared to the most active single agent.[12]

Conclusion

The combination of Antibacterial Agent 258 (represented by Tazobactam) with β-lactam antibiotics demonstrates significant synergistic and bactericidal activity against a range of clinically relevant bacteria. This guide provides the foundational data and methodologies to support further research into this and other synergistic antibiotic combinations. The provided comparisons with alternative synergistic partners, such as other β-lactamase inhibitors, aminoglycosides, and fluoroquinolones, offer a broader perspective for the development of effective therapeutic strategies to combat antimicrobial resistance.

References

• 1. Activity of piperacillin/tazobactam in combination with amikacin, ciprofloxacin, and trovafloxacin against Pseudomonas aeruginosa by time-kill - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interaction between piperacillin and pefloxacin or amikacin on the selection of resistant mutants of Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Effect of ceftazidime-avibactam combined with different antimicrobials against carbapenem-resistant Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. 2.8.2. Checkerboard Assay [bio-protocol.org]
• 10. Development of a Polymicrobial Checkerboard Assay as a Tool for Determining Combinatorial Antibiotic Effectiveness in Polymicrobial Communities | MDPI [mdpi.com]
• 11. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 12. actascientific.com [actascientific.com]
• 13. emerypharma.com [emerypharma.com]

A Head-to-Head In Vivo Comparison: The Novel Antibacterial "Compound 11e" versus the Gold Standard Linezolid

For Immediate Release to Researchers, Scientists, and Drug Development Professionals

In the relentless search for new agents to combat the growing threat of antibiotic-resistant bacteria, a novel steroidal indole (B1671886) derivative, referred to as "Compound 11e," has demonstrated promising antibacterial efficacy in preclinical in vivo models. This guide provides a comprehensive head-to-head comparison of the in vivo performance of Compound 11e against linezolid (B1675486), a clinically crucial oxazolidinone antibiotic, with a focus on their activity against Methicillin-Resistant Staphylococcus aureus (MRSA).

This objective comparison is based on available experimental data from murine subcutaneous infection models, offering a critical analysis for researchers engaged in the discovery and development of new antibacterial therapies.

In Vivo Efficacy Against MRSA

An indirect comparison of the in vivo efficacy of the steroidal indole Compound 11e and linezolid was conducted using data from separate murine subcutaneous infection models. Both compounds were evaluated for their ability to reduce the bacterial burden of MRSA.

Table 1: Comparative In Vivo Efficacy Against MRSA in Murine Subcutaneous Infection Models

Parameter	Steroidal Indole "Compound 11e"	Linezolid
Bacterial Strain	Methicillin-Resistant Staphylococcus aureus (MRSA)	Methicillin-Resistant Staphylococcus aureus (MRSA)
Animal Model	Mouse Subcutaneous Infection Model	Mouse Groin Abscess Model
Dosing Regimen	20 mg/kg, once daily (s.c.)	100 mg/kg, twice daily (b.i.d.)
Treatment Duration	1 day	4 days
Initial Bacterial Load (log10 CFU)	Not explicitly stated	Not explicitly stated
Bacterial Load Reduction (log10 CFU)	~2.0	~1.0[1][2]
Outcome	Significant reduction in bacterial counts	Static effect after 2 days, ~1 log10 killing after 4 days[1][2]

Note: The data for Compound 11e and linezolid are from different studies and are not from a direct head-to-head experiment. The comparison should be interpreted with this in mind.

Experimental Protocols

To ensure transparency and reproducibility, the detailed methodologies for the key in vivo experiments are provided below.

In Vivo Efficacy Model for Steroidal Indole "Compound 11e"

A murine subcutaneous infection model was utilized to assess the in vivo antibacterial activity of Compound 11e.

• Animal Model: Specific pathogen-free mice were used.

• Bacterial Strain: A clinical isolate of Methicillin-Resistant Staphylococcus aureus (MRSA) was used for infection.

• Infection Procedure: Mice were challenged with a subcutaneous injection of a predetermined inoculum of MRSA.

• Treatment: A single subcutaneous dose of Compound 11e (20 mg/kg) was administered.

• Outcome Measurement: At 24 hours post-treatment, the subcutaneous tissue at the site of infection was excised, homogenized, and serially diluted for the enumeration of bacterial colony-forming units (CFU). The reduction in bacterial load was calculated by comparing the CFU counts in the treated group to a control group.

In Vivo Efficacy Model for Linezolid

The in vivo efficacy of linezolid was evaluated in a murine groin abscess model, a localized form of subcutaneous infection.[1][2]

• Animal Model: Immunocompetent mice were used.

• Bacterial Strain: A virulent strain of Methicillin-Resistant Staphylococcus aureus (MRSA) was used.[1][2]

• Infection Procedure: A bacterial suspension was injected into the groin of the mice to induce abscess formation.[1][2]

• Treatment: Linezolid was administered at a dose of 100 mg/kg twice daily (b.i.d.).[1][2]

• Outcome Measurement: The abscesses were harvested at specified time points (2 and 4 days), homogenized, and plated to determine the bacterial load (CFU).[1][2] The change in bacterial count from the initial inoculum was determined.[1][2]

Visualizing Experimental and Logical Frameworks

To further clarify the experimental processes and the proposed mechanism of action, the following diagrams are provided.

Figure 1. Experimental workflow for in vivo efficacy testing of Compound 11e.

Figure 2. Experimental workflow for in vivo efficacy testing of Linezolid.

Figure 3. Comparative proposed mechanisms of antibacterial action.

Conclusion

The available in vivo data suggests that the steroidal indole "Compound 11e" exhibits potent antibacterial activity against MRSA in a murine subcutaneous infection model, achieving a significant reduction in bacterial load with a single dose. In an indirect comparison, a 20 mg/kg single dose of Compound 11e appears to elicit a greater reduction in bacterial count over 24 hours than a 100 mg/kg twice-daily dose of linezolid achieves over a 4-day period in a similar model.

It is critical to note that this is not a direct head-to-head comparison from a single study, and variables such as the specific MRSA strain, and nuances of the infection models may influence the outcomes. However, the preliminary data for Compound 11e is highly encouraging and warrants further investigation, including direct comparative studies with standard-of-care agents like linezolid, to fully elucidate its therapeutic potential. The distinct, membrane-centric mechanism of action of Compound 11e may also offer an advantage in combating resistance development. Further studies on the pharmacokinetic and pharmacodynamic profiles of Compound 11e are essential for its continued development as a potential clinical candidate.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Benchmarking "Compound 11e" Safety Profile Against Existing Antibiotics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of antibiotic resistance necessitates the discovery and development of novel antimicrobial agents with favorable safety profiles. This guide provides a comparative analysis of the safety profile of "Compound 11e," a novel steroidal indole (B1671886) derivative with potent antibacterial activity, against the established antibiotic, vancomycin (B549263). The data presented herein is intended to offer an objective benchmark for researchers and drug development professionals engaged in the pursuit of safer and more effective antimicrobial therapies.

Executive Summary

Compound 11e, a steroidal indole derivative, has demonstrated promising antibacterial efficacy, particularly against Gram-positive bacteria, including Methicillin-Resistant Staphylococcus aureus (MRSA), with a Minimum Inhibitory Concentration (MIC) of 1-2 μg/mL. This guide focuses on the preclinical safety assessment of Compound 11e, specifically its cytotoxicity and hemolytic potential, in comparison to vancomycin, a standard-of-care antibiotic for serious Gram-positive infections. Preliminary data suggests that Compound 11e possesses a favorable safety profile, characterized by low cytotoxicity and minimal hemolytic activity.

Comparative Safety Data

The following table summarizes the available quantitative data on the cytotoxicity and hemolytic activity of the steroidal indole derivative Compound 11e and vancomycin. It is important to note that direct comparative studies are limited, and the data has been compiled from various sources. Experimental conditions, such as cell lines and assay protocols, may vary, influencing the results.

Compound	Assay Type	Cell Line / Blood Source	Key Findings	Reference
Compound 11e (Steroidal Indole Derivative)	Cytotoxicity (MTT Assay)	HeLa	IC50 > 100 µg/mL	[1][2][3]
Hemolysis Assay	Human Red Blood Cells	< 5% hemolysis at 100 µg/mL	[4]
Vancomycin	Cytotoxicity (MTT Assay)	HeLa	IC50 > 250 µM	[5]
Cytotoxicity (WST-8 Assay)	MDA-MB-231 (Breast Cancer)	IC50 = 100 ng/mL
Cytotoxicity (Various)	Human Tenocytes	IC50: 1.775 to 5.541 mg/mL (at 60 min)
Hemolysis Assay	Human Red Blood Cells	No significant hemolysis at therapeutic concentrations	[4]

Note: The cytotoxicity of vancomycin can vary significantly depending on the cell type and exposure time. The provided data illustrates this variability.

Experimental Protocols

Detailed methodologies for the key safety assays are provided below to ensure transparency and facilitate the replication of findings.

Cytotoxicity Assay (MTT Protocol)

The cytotoxicity of the compounds is assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, which measures cell metabolic activity as an indicator of cell viability.

Workflow for MTT Cytotoxicity Assay

Caption: Workflow of the MTT cytotoxicity assay.

Detailed Steps:

• Cell Culture: HeLa cells are cultured in appropriate media and conditions.

• Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing serial dilutions of Compound 11e or the reference antibiotic (e.g., vancomycin). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well and incubated for 2-4 hours, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage relative to the vehicle-treated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting cell viability against compound concentration.

Hemolysis Assay Protocol

This assay evaluates the potential of a compound to damage red blood cells (erythrocytes), leading to the release of hemoglobin.

Workflow for In Vitro Hemolysis Assay

Caption: Workflow of the in vitro hemolysis assay.

Detailed Steps:

• Blood Collection: Fresh human whole blood is collected in tubes containing an anticoagulant (e.g., EDTA).

• Erythrocyte Preparation: The blood is centrifuged, and the plasma and buffy coat are removed. The red blood cells (RBCs) are washed multiple times with phosphate-buffered saline (PBS).

• RBC Suspension: A 2% (v/v) suspension of RBCs is prepared in PBS.

• Compound Incubation: The RBC suspension is incubated with various concentrations of Compound 11e or the reference antibiotic.

• Controls: A positive control (e.g., Triton X-100, which causes 100% hemolysis) and a negative control (PBS, representing 0% hemolysis) are included.

• Incubation: The samples are incubated at 37°C for a specified time (e.g., 1-4 hours).

• Centrifugation: The tubes are centrifuged to pellet the intact RBCs.

• Absorbance Measurement: The supernatant, containing the released hemoglobin, is transferred to a 96-well plate, and the absorbance is measured at 540 nm.

• Calculation: The percentage of hemolysis is calculated using the following formula: % Hemolysis = [(Absorbance of sample - Absorbance of negative control) / (Absorbance of positive control - Absorbance of negative control)] x 100

Signaling Pathways and Logical Relationships

The primary mechanism of action of vancomycin involves the inhibition of bacterial cell wall synthesis. The logical relationship for assessing the safety of a new antibiotic like Compound 11e involves a tiered approach, starting with in vitro assays and progressing to in vivo studies if the initial safety profile is promising.

Logical Progression of Preclinical Safety Assessment for a Novel Antibiotic

Caption: Preclinical safety assessment workflow.

This guide provides a foundational comparison of the safety profile of the steroidal indole derivative Compound 11e with vancomycin. The available data suggests that Compound 11e warrants further investigation as a potential antibacterial agent with a promising safety margin. However, more extensive and direct comparative studies are necessary to fully elucidate its safety and therapeutic potential.

References

• 1. Vancomycin Drug Level [healthcare.uiowa.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Does Vancomycin Wrapping in Anterior Cruciate Ligament Reconstruction Affect Tenocyte Activity In Vitro? | MDPI [mdpi.com]
• 5. Item - Effect of vancomycin on hemolytic activity. - Public Library of Science - Figshare [plos.figshare.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal of Antibacterial Agent 258

Disclaimer: "Antibacterial Agent 258" is not a recognized chemical compound with established disposal protocols. The following procedures are provided as a general framework for the safe handling and disposal of a hypothetical, potent chemical antibacterial agent in a laboratory setting. Always consult the specific Safety Data Sheet (SDS) for any chemical you are working with and adhere to all local, state, and federal regulations. This document is for informational purposes only and is intended to illustrate best practices in laboratory safety and chemical handling.

Immediate Safety and Spill Response

In the event of a spill, immediate action is crucial to prevent exposure and environmental contamination.

• Evacuate: Immediately clear the area of all personnel.

• Isolate: Secure the area to prevent unauthorized entry.

• Ventilate: Increase ventilation to the area if it is safe to do so.

• Protect: Don appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles. For large spills, a respirator may be required.

• Contain: Use a chemical spill kit with appropriate absorbent materials to contain the spill.

Disposal Decision Framework

The proper disposal route for Antibacterial Agent 258 depends on its concentration and whether it has been contaminated with biological materials. Unused, concentrated solutions must be treated as hazardous chemical waste. Diluted, working solutions may be eligible for chemical neutralization prior to disposal, depending on institutional guidelines.

Caption: Decision workflow for the proper disposal route of Antibacterial Agent 258.

Waste Categorization and Segregation

Properly categorizing and segregating waste streams is essential for safety and compliance.

Waste Type	Description	Container Type	Disposal Route
Concentrated Stock	Unused or expired pure Antibacterial Agent 258 solution (>5% concentration).	Clearly labeled, sealed, chemical-resistant container.	Hazardous Chemical Waste Pickup
Dilute Solutions	Working solutions (≤5% concentration) not mixed with biological agents.	Designated, labeled chemical waste container.	Chemical Neutralization (See Sec. 4)
Contaminated Solids	PPE, absorbent pads, or labware grossly contaminated with concentrated agent.	Labeled hazardous waste bag or container.	Hazardous Chemical Waste Pickup
Biologically Contaminated	Any concentration of Agent 258 mixed with microorganisms, cell cultures, etc.	Autoclavable biohazard bag or sharps container.	Autoclave Decontamination, then Chemical Neutralization

Experimental Protocol: Chemical Neutralization of Dilute Agent 258

This protocol describes a hypothetical method for neutralizing dilute, non-biohazardous solutions of Antibacterial Agent 258. This is a fictional protocol and must be validated under controlled conditions before implementation for any real chemical.

Objective: To chemically degrade Antibacterial Agent 258 into non-hazardous byproducts suitable for drain disposal, in accordance with local regulations.

Materials:

• Dilute Agent 258 waste solution (≤5%)

• Sodium thiosulfate (B1220275) (neutralizing agent)

• pH meter

• Stir plate and stir bar

• Appropriate PPE (gloves, goggles, lab coat)

• Fume hood

Methodology:

• Preparation: Place the container of dilute Agent 258 waste in a fume hood on a stir plate. Add a magnetic stir bar.

• pH Measurement: Measure and record the initial pH of the solution.

• Neutralization: Slowly add a 10% solution of sodium thiosulfate to the stirring waste. A general starting point is a 1:2 molar ratio of Agent 258 to sodium thiosulfate.

• Reaction: Allow the mixture to stir for a minimum of 2 hours to ensure the reaction is complete.

• Verification: After 2 hours, re-measure the pH. Adjust to a neutral pH (between 6.0 and 8.0) using dilute hydrochloric acid or sodium hydroxide (B78521) as needed.

• Disposal: Once neutralized and pH-adjusted, the solution may be eligible for drain disposal. Consult your institution's Environmental Health & Safety (EHS) office to confirm.

Caption: Step-by-step experimental workflow for neutralizing dilute Agent 258.

Essential Safety and Operational Guide for Handling Antibacterial Agent 258

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of Antibacterial Agent 258. As specific data for "Antibacterial Agent 258" is not publicly available, this guidance is based on best practices for handling potent antibacterial compounds and should be supplemented by a compound-specific risk assessment before any handling occurs.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the first lines of defense against chemical exposure. The following table summarizes the recommended PPE for handling Antibacterial Agent 258, assuming it is a potent compound.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR) or Reusable Half/Full-Facepiece Respirator	A PAPR is recommended for operations with a high risk of aerosol generation.[1][2][3] For lower-risk activities, a reusable half or full-facepiece respirator with appropriate particulate filters (P100/FFP3) may be sufficient; a proper fit test is mandatory.[1]
Hand Protection	Double Gloving (Nitrile)	Wear two pairs of chemical-resistant nitrile gloves. The outer pair should be changed immediately upon contamination or at regular intervals.[1]
Body Protection	Disposable Coveralls or Dedicated Lab Coat	Disposable coveralls (e.g., Tyvek) are recommended to protect against splashes and dust.[1] A dedicated, long-sleeved lab coat can be used for lower-risk activities but should be professionally laundered.[4]
Eye and Face Protection	Safety Goggles and Face Shield	Use chemical splash goggles that provide a complete seal around the eyes.[1] A face shield should be worn over goggles for added protection during procedures with a high potential for splashing.[1][4]
Foot Protection	Shoe Covers	Disposable shoe covers should be worn in the designated handling area and removed before exiting.[1]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach is crucial for safely handling potent compounds.[1] The following step-by-step plan outlines the key phases of handling Antibacterial Agent 258.

1. Pre-Handling Preparation:

• Consult Safety Data Sheet (SDS): Although a specific SDS for "Antibacterial agent 258" was not found, always search for and thoroughly review the SDS for any chemical before use.

• Engineering Controls: Always handle Antibacterial Agent 258 in a well-ventilated area. A chemical fume hood is highly recommended, especially when working with powders or generating aerosols.[4] For potent compounds, specialized containment systems like glove bags or isolators provide the highest level of protection.[3][5]

• Designated Area: Establish a designated area for handling the compound, clearly marking it as a controlled zone.

• Emergency Preparedness: Ensure that an emergency shower and eyewash station are readily accessible and that you are trained on their use.[6][7] A chemical spill kit appropriate for the hazards of the compound must be available.[8]

2. Handling the Compound:

• PPE Donning: Put on all required PPE in the correct order in a designated clean area before entering the handling zone.[1]

• Weighing and Transfer: Whenever possible, use a closed system for weighing and transferring the compound to minimize exposure.[1] If handling powders, use techniques that minimize dust generation, such as gentle scooping.

• Solution Preparation: When preparing solutions, add the solid agent to the solvent slowly to avoid splashing. Keep containers covered as much as possible.[1]

3. Post-Handling Procedures:

• Decontamination: Thoroughly decontaminate all surfaces and equipment used during the handling process with a validated cleaning agent.[1]

• PPE Doffing: Remove PPE in the designated doffing area, taking care to avoid self-contamination. Dispose of single-use PPE in the appropriate hazardous waste container.[1]

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Managing Antibacterial Agent 258 Waste

Proper containment and disposal are essential to prevent environmental contamination.[4] Antibiotic waste should generally be managed as chemical waste.[9][10]

1. Waste Segregation and Collection:

• Liquid Waste: Collect all liquid waste containing Antibacterial Agent 258 (e.g., stock solutions, used culture media) in a designated, leak-proof, and chemically compatible container. The container must be clearly labeled as "Hazardous Waste" with the full chemical name.[9]

• Solid Waste: Collect all contaminated solid waste (e.g., gloves, disposable lab coats, pipette tips, and other labware) in a designated, puncture-resistant container lined with a plastic bag. Label the container as "Hazardous Waste" with the name of the contaminating agent.[9]

• Sharps: Dispose of any contaminated sharps (e.g., needles, scalpels) in a designated, puncture-resistant, and leak-proof sharps container.[9]

2. Storage and Disposal:

• Storage: Store waste containers in a designated satellite accumulation area. Ensure containers are kept closed except when adding waste and that incompatible chemicals are stored separately.[9]

• Disposal: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for hazardous waste. Do not dispose of this chemical down the drain or in the regular trash.[7][9]

Emergency Procedures

In case of accidental exposure or a spill, immediate action is critical.

• Chemical Splash to Eyes or Skin: Immediately flush the affected area with copious amounts of water for at least 15 minutes. For eye exposure, hold the eyelids open and "roll" the eyes to ensure a thorough rinse.[6][7] Remove all contaminated clothing.[7] Seek immediate medical attention.[7]

• Minor Spill: Alert people in the immediate area.[11] Wearing appropriate PPE, confine the spill and absorb it with an inert, non-combustible absorbent material.[4][11] Collect the residue in a sealed container and dispose of it as hazardous chemical waste.[7]

• Major Spill: Evacuate the area immediately and notify others not to enter.[6][11] If the spill presents a fire or significant health hazard, pull the building fire alarm.[7] From a safe location, report the spill to your institution's EHS or emergency response team.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. Freund-Vector’s Approach to Safely Processing Potent Compounds - Freund [freundglobal.com]
• 3. aiha.org [aiha.org]
• 4. benchchem.com [benchchem.com]
• 5. escopharma.com [escopharma.com]
• 6. Emergency Procedures for Incidents Involving Chemicals | Research Safety [researchsafety.uky.edu]
• 7. Laboratory Emergency Preparedness - DKU [dukekunshan.edu.cn]
• 8. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 9. benchchem.com [benchchem.com]
• 10. bitesizebio.com [bitesizebio.com]
• 11. Laboratory emergency response procedures | Safety | UWA [uwa.edu.au]